Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

Core Science & Biosynthesis

The Architecture of a Long-Acting Antiviral: A Technical Guide to Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium

Abstract

This technical guide provides an in-depth analysis of the chemical structure and strategic design of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a novel investigational prodrug of the nucleotide reverse transcriptase inhibitor (NtRTI) tenofovir. Tenofovir, a cornerstone in the management of HIV and Hepatitis B, is limited by poor oral bioavailability due to the dianionic nature of its phosphonate group at physiological pH. This guide will dissect the molecular architecture of this advanced prodrug, elucidating the rationale behind the incorporation of a C3-O-C12 ether lipid tail and a terminal trimethylsilylacetylene moiety. We will explore the synthetic strategies, the anticipated mechanism of intracellular activation, and the role of each chemical component in enhancing pharmacokinetic properties, metabolic stability, and providing a handle for bioorthogonal conjugation. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the pursuit of long-acting antiretroviral therapies.

Introduction: The Imperative for Advanced Tenofovir Prodrugs

Tenofovir is a potent inhibitor of viral reverse transcriptase, a critical enzyme for the replication of retroviruses like HIV.[1][2] However, its clinical utility in its parent form is hampered by poor cell permeability.[2] This has necessitated the development of prodrugs, such as tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF), which mask the phosphonate charge and improve oral absorption.[2][3] While successful, these first-generation prodrugs are not without limitations, including premature hydrolysis in plasma (in the case of TDF) and significant hepatic first-pass metabolism, which can lead to off-target toxicities and limit the fraction of the drug reaching target cells.[2][4]

The quest for long-acting antiretroviral formulations, capable of maintaining therapeutic drug concentrations for extended periods, has driven the development of next-generation prodrugs.[5] These advanced molecules aim to optimize drug delivery, enhance metabolic stability, and potentially enable less frequent dosing regimens, thereby improving patient adherence and treatment outcomes. Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium represents a sophisticated approach to achieving these goals, integrating principles of lipid-targeting and bioorthogonal chemistry.

Deconstructing the Molecular Architecture

The chemical structure of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is a deliberate amalgamation of distinct chemical entities, each serving a specific purpose in overcoming the limitations of the parent drug.

Figure 1: Conceptual diagram of the chemical components of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

The Tenofovir Core: The Antiviral Warhead

The foundation of the molecule is the tenofovir phosphonate, which consists of an adenine base linked to a phosphonomethoxypropyl group.[1] The (R)-configuration of the propyl linker is crucial for its potent antiviral activity.[3] Once intracellularly converted to its active diphosphate form, tenofovir diphosphate, it acts as a competitive inhibitor of viral reverse transcriptase, leading to chain termination and cessation of viral DNA synthesis.

The C3-O-C12 Ether Lipid Tail: Enhancing Lipophilicity and Metabolic Stability

A key innovation in this prodrug design is the conjugation of a long-chain ether lipid to the phosphonate group. This modification serves several critical functions:

• Increased Lipophilicity: The C12 alkyl chain dramatically increases the lipophilicity of the molecule. This is intended to enhance its association with lipid bilayers, facilitating passive diffusion across cell membranes and potentially promoting uptake into the lymphatic system, thereby bypassing hepatic first-pass metabolism.[6]

• Metabolic Stability: The ether linkage (-O-) is generally more resistant to enzymatic cleavage by esterases compared to ester linkages found in some other prodrugs.[7] Furthermore, the long alkyl chain is susceptible to ω-oxidation by cytochrome P450 enzymes in the liver.[8] The design of such lipid tails often involves modifications at the terminal (ω) position to block this metabolic pathway.

• Intracellular Targeting: The lipid tail mimics naturally occurring lysophospholipids, potentially hijacking cellular lipid uptake and trafficking pathways.[2][8] This can lead to higher intracellular concentrations of the prodrug in target cells, such as lymphocytes and macrophages.[9]

The Trimethylsilylacetylene Group: A Bioorthogonal Handle

The terminal trimethylsilyl (TMS)-protected acetylene group is a particularly noteworthy feature. This functional group introduces the possibility of "click chemistry," a set of powerful, specific, and high-yielding chemical reactions that can occur in biological systems without interfering with native biochemical processes.[10]

• Protected Alkyne: The TMS group serves as a protecting group for the terminal alkyne, preventing unwanted side reactions during synthesis and in biological environments. It can be selectively removed under mild conditions to reveal the reactive terminal alkyne.[11]

• Click Chemistry Conjugation: The deprotected alkyne can readily undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC) with molecules bearing an azide group. This allows for the covalent attachment of the tenofovir prodrug to various entities, such as:

  • Targeting Ligands: Antibodies or small molecules that direct the drug to specific cell types (e.g., HIV-infected cells).

  • Solubilizing Agents: Polymers like polyethylene glycol (PEG) to improve aqueous solubility and pharmacokinetic profiles.

  • Long-Acting Depots: Macromolecular scaffolds for sustained release formulations.

The Ammonium Counterion: Ensuring Stability and Formulability

The presence of an ammonium (NH4+) counterion indicates that the phosphonate group, which is a phosphonic acid monoester, is deprotonated and exists as an ammonium salt. This is often a result of the purification process, for instance, using ammonium hydroxide in column chromatography.[2] The salt form can influence the solid-state properties of the compound, such as crystallinity, stability, and solubility, which are critical for formulation development.

Synthetic Strategy: A Representative Pathway

While the exact synthesis of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is not publicly detailed, a representative synthetic route can be postulated based on published methodologies for analogous ω-functionalized lipid prodrugs of tenofovir.[2][11]

Figure 2: A generalized synthetic workflow for the preparation of the target compound.

Step-by-Step Methodology (Hypothetical):

• Synthesis of the C3-O-C12-trimethylsilylacetylene alcohol: This would likely involve a multi-step synthesis, starting with commercially available long-chain alcohols and TMS-acetylene, and incorporating the C3-propoxy linker.

• Coupling of Tenofovir with the Lipid Alcohol: Tenofovir would be reacted with the synthesized C3-O-C12-trimethylsilylacetylene alcohol in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), and a catalyst, like 4-dimethylaminopyridine (DMAP). This reaction forms the phosphonate ester bond.[11]

• Purification: The crude product would be purified using silica gel column chromatography. The use of a solvent system containing ammonium hydroxide would lead to the isolation of the final product as an ammonium salt.[2]

Pharmacological Profile and Performance Metrics

The unique chemical structure of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is designed to translate into a superior pharmacological profile compared to earlier tenofovir prodrugs.

In Vitro Performance

Parameter	Tenofovir	Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (Expected)	Rationale for Improvement
Anti-HIV Activity (EC50)	Potent (in cell-free assays)	Potent	The active moiety is tenofovir.
Cellular Permeability	Low	High	Increased lipophilicity from the C12 ether lipid tail.
Metabolic Stability (t1/2 in liver microsomes)	N/A (already active)	Substantially longer than TDF/TAF	Ether linkage is more stable than ester linkages. The terminal TMS group may also sterically hinder metabolism.[2][10]

In Vivo Pharmacokinetics (Anticipated)

Parameter	Tenofovir Disoproxil Fumarate (TDF)	Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (Expected)	Rationale for Improvement
Oral Bioavailability	~25-40%	Enhanced	Increased lipophilicity and potential for lymphatic uptake.[6]
Plasma Half-life (t1/2)	Short (prodrug)	Prolonged	Increased metabolic stability and potential for binding to plasma proteins.[10]
Intracellular Half-life of Tenofovir-DP	Long	Long	The active metabolite is the same.
Tissue Distribution	High renal accumulation	Reduced renal accumulation, potential for lymphatic tissue targeting	Bypassing hepatic first-pass and altered distribution due to lipophilicity.[9]

Future Directions and Applications

The incorporation of a bioorthogonal handle in the form of a protected alkyne opens up a plethora of possibilities for the advanced application of this tenofovir prodrug.

• Long-Acting Injectables: The prodrug could be conjugated to a polymer or formulated into a nano-suspension to create a long-acting injectable formulation for monthly or even less frequent administration.[5]

• Targeted Drug Delivery: By attaching a targeting ligand via click chemistry, the prodrug could be selectively delivered to HIV reservoir sites, potentially leading to more effective viral eradication strategies.

• Combination Therapies: The alkyne handle could be used to co-conjugate another antiretroviral agent, creating a single long-acting molecule with a dual mechanism of action.

Conclusion

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium represents a highly sophisticated and rationally designed prodrug of tenofovir. Its chemical architecture, featuring a metabolically stabilized ether lipid tail and a versatile bioorthogonal handle, addresses key limitations of previous tenofovir prodrugs. This design strategy holds significant promise for the development of safer and more effective long-acting antiretroviral therapies. Further preclinical and clinical evaluation of this and similar compounds is warranted to fully realize their therapeutic potential in the ongoing fight against HIV and other viral infections.

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An In-depth Technical Guide to the Physical and Chemical Properties of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

This guide provides a comprehensive overview of the physical and chemical properties of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a novel prodrug of the potent antiviral agent Tenofovir. Designed for researchers, scientists, and drug development professionals, this document delves into the core characteristics of this compound, offering both established data and field-proven insights into its experimental analysis.

Introduction: The Rationale for Advanced Tenofovir Prodrugs

Tenofovir is a cornerstone in the treatment of HIV-1 and Hepatitis B infections.[1][2][3] As a nucleotide reverse transcriptase inhibitor (NRTI), it effectively suppresses viral replication.[2][3][4] However, the parent molecule, Tenofovir, exhibits poor oral bioavailability due to its hydrophilic nature, limiting its direct clinical utility.[2][5][6] This has necessitated the development of prodrugs, such as Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), which enhance its absorption and cellular uptake.[5][7][8]

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium represents a next-generation approach to Tenofovir prodrug design. This molecule is engineered with a unique lipophilic side chain that is expected to improve its pharmacokinetic profile.[9][10] The inclusion of a trimethylsilylacetylene group also opens avenues for "click chemistry" applications, making it a valuable tool for further research and targeted drug delivery.[9] This guide will explore the key physical and chemical attributes of this promising compound.

Chemical Identity and Structure

The precise chemical structure of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is fundamental to understanding its properties. The molecule consists of the core Tenofovir structure linked to a C12 lipid chain via a C3 ether linkage, terminating in a trimethylsilylacetylene group. The phosphonate group is presented as an ammonium salt.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	ammonium; [[(2R)-1-(6-amino-9H-purin-9-yl)propan-2-yl]oxymethyl-[[3-(12-(trimethylsilyl)dodec-11-yn-1-yloxy)propyl]oxy]phosphoryl]oxidanide
CAS Number	2611373-74-9[11]
Molecular Formula	C28H52N6O5PSi
Molecular Weight	627.8 g/mol

Below is a diagram illustrating the logical relationship between the constituent parts of the molecule.

Caption: Functional components of the molecule.

Physicochemical Properties

The physicochemical properties of a drug candidate are critical determinants of its behavior in biological systems.

Table 2: Predicted and Observed Physicochemical Properties

Property	Value/Description	Rationale/Comments
Appearance	Expected to be a white to off-white solid.	Based on the properties of similar Tenofovir prodrugs.[5][12]
Solubility	Predicted to have low aqueous solubility but enhanced solubility in organic solvents (e.g., DMSO, DMF, Methanol).	The long C12 alkyl chain significantly increases lipophilicity. The ammonium salt form may slightly improve aqueous solubility compared to the free acid.
Lipophilicity (LogP)	Predicted to be significantly higher than Tenofovir.	The extended lipid tail is the primary contributor to this property, which is designed to enhance membrane permeability.
Stability	Exhibits substantially longer half-life (t1/2) values than tenofovir in human liver microsomes.[9][10]	The prodrug linkage is designed for stability in plasma and subsequent cleavage within target cells.

Experimental Protocol: Melting Point Determination

The melting point provides a quick assessment of purity.

• Sample Preparation: A small amount of the crystalline solid is placed into a capillary tube.

• Instrumentation: A calibrated melting point apparatus is used.

• Procedure: The sample is heated at a controlled rate (e.g., 1-2 °C/min).

• Observation: The temperature range over which the sample melts is recorded. A sharp melting range is indicative of high purity.

Spectroscopic and Analytical Characterization

A suite of analytical techniques is required to confirm the structure and purity of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic peaks for the adenine base, the tenofovir backbone, the long alkyl chain of the linker, and the trimethylsilyl group.

  • ¹³C NMR: Will provide a carbon map of the entire molecule.

  • ³¹P NMR: A single peak will confirm the presence of the phosphonate group.

• Infrared (IR) Spectroscopy: Will show characteristic absorption bands for N-H, C-H, C=N, P=O, and the C≡C triple bond.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will be used to confirm the exact molecular weight and elemental composition.

Experimental Protocol: Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method for assessing the purity of the compound.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reverse-phase C18 column is typically suitable for molecules of this nature.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where the adenine ring absorbs strongly (around 260 nm).

• Sample Preparation: A standard solution of the compound is prepared in a suitable solvent (e.g., methanol).

• Analysis: The sample is injected, and the chromatogram is recorded. Purity is calculated based on the area of the main peak relative to the total peak area.

The following diagram illustrates the typical workflow for analytical characterization.

Caption: Workflow for analytical characterization.

Synthesis and Purification

While the exact proprietary synthesis method may vary, a plausible synthetic route can be devised based on established organic chemistry principles.

Proposed Synthetic Pathway

The synthesis would likely involve the coupling of a suitably protected Tenofovir intermediate with a pre-functionalized C3-O-C12-trimethylsilylacetylene linker, followed by deprotection and salt formation.

Experimental Protocol: General Synthesis Steps

• Synthesis of the Linker: The C3-O-C12-trimethylsilylacetylene linker would be synthesized first. This could involve a Williamson ether synthesis to connect the C3 and C12 chains, with the terminal alkyne protected by the trimethylsilyl group.

• Coupling Reaction: The linker, likely activated as a tosylate or mesylate, would be reacted with the hydroxyl group of a protected Tenofovir intermediate in the presence of a strong base.

• Deprotection: Any protecting groups on the Tenofovir core would be removed under appropriate conditions.

• Salt Formation: The resulting phosphonic acid would be treated with ammonia or an ammonium salt to form the final product.

• Purification: The crude product would be purified using column chromatography on silica gel.

Mechanism of Action and Biological Activity

The primary mechanism of action is derived from the parent molecule, Tenofovir.

Caption: Proposed mechanism of cellular uptake and action.

Once inside the target cell, the prodrug is expected to be cleaved by cellular enzymes to release Tenofovir. This is then phosphorylated by cellular kinases to the active diphosphate form, which acts as a chain terminator for the HIV reverse transcriptase.

The key advantages of this specific prodrug are:

• Potent Anti-HIV Activity: The compound demonstrates strong anti-HIV activity in vitro.[9][10]

• Enhanced Pharmacokinetics: It exhibits a significantly longer half-life in human liver microsomes compared to Tenofovir, suggesting improved stability and potential for less frequent dosing.[9][10]

The presence of the ammonium salt can influence the antiviral state and may play a role in the overall biological activity of the compound.[13] Quaternary ammonium salts, in general, are known to have antiviral properties, often by disrupting the lipid envelope of viruses.[14][15][16]

Applications in Research and Drug Development

This molecule is not only a potential therapeutic agent but also a valuable research tool.

• Drug Candidate: Its primary application is as a long-acting prodrug of Tenofovir for the treatment of HIV.

• Click Chemistry Reagent: The terminal trimethylsilylacetylene group makes this compound a "clickable" molecule.[9] After deprotection of the silyl group, the resulting terminal alkyne can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This allows for the conjugation of the drug to other molecules, such as targeting ligands or imaging agents, for advanced drug delivery and diagnostic applications. Trimethylsilylacetylene is a well-established reagent in organic synthesis for introducing a protected alkyne.[17][18][19][20]

Handling, Storage, and Safety

• Handling: Use appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. Handle in a well-ventilated area.

• Storage: Store in a cool, dry place, away from light. For long-term storage, it is recommended to keep it at -20°C.

• Safety: The toxicological properties have not been fully investigated. Treat as a potentially hazardous substance.

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Stability of Tenofovir-C3-O-C12-trimethylsilylacetylene Ammonium Under Storage: A Methodological Framework

An In-depth Technical Guide

Abstract

This guide provides a comprehensive methodological framework for assessing the chemical stability of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a novel tenofovir derivative. As a compound not yet characterized in public literature, this document outlines the core principles, experimental designs, and analytical strategies required to establish a robust stability profile. We will delve into the anticipated chemical liabilities of the molecule by examining the known degradation pathways of the parent Tenofovir drug and the inherent reactivity of the ether, trimethylsilylacetylene, and quaternary ammonium functional groups. This guide is intended for researchers, drug development professionals, and analytical scientists tasked with characterizing new chemical entities for pharmaceutical development.

Introduction: Rationale and Structural Considerations

Tenofovir, a cornerstone of antiretroviral therapy, is a nucleotide analog reverse transcriptase inhibitor. Its prodrug forms, such as Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), were developed to enhance its oral bioavailability. The hypothetical molecule, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, represents a bespoke modification likely aimed at altering the compound's physicochemical properties, such as lipophilicity, cellular permeability, or pharmacokinetic profile.

The stability of this new chemical entity is a critical parameter that dictates its shelf-life, formulation development, and ultimately, its viability as a therapeutic agent. The unique combination of functional groups presents a complex stability challenge.

Molecular Structure and Potential Liabilities

The structure combines the stable phosphonate backbone of Tenofovir with a complex sidechain. Understanding the potential points of failure is the first step in designing a stability study.

Figure 1: Structural components and potential degradation points of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

Predicted Degradation Pathways

Based on first principles of organic chemistry, we can predict several potential degradation pathways. These hypotheses form the basis for designing forced degradation studies to identify actual degradants.

Hydrolysis

• Acidic and Basic Conditions: The phosphonate ester linkage to the sidechain is susceptible to hydrolysis, which would cleave the entire sidechain to yield Tenofovir. The ether linkage within the C3-O-C12 chain could also be susceptible to cleavage under harsh acidic conditions.

• Desilylation: The trimethylsilyl (TMS) group is known to be labile and can be cleaved under acidic or basic conditions, or in the presence of fluoride ions, to yield a terminal alkyne. This is a highly probable degradation pathway.

Oxidation

The molecule does not contain obvious functionalities highly susceptible to oxidation, such as phenols or aldehydes. However, the tertiary amine within the Tenofovir core and the quaternary ammonium salt could be susceptible to oxidative degradation under aggressive conditions, potentially leading to N-oxide formation or fragmentation.

Thermal Degradation

At elevated temperatures, complex molecules can undergo fragmentation. A likely thermal degradation pathway for a quaternary ammonium salt is the Hofmann elimination , particularly if a beta-hydrogen is present on one of the alkyl substituents. This would lead to the formation of an alkene and a tertiary amine.

Photodegradation

The adenine base in the Tenofovir core contains chromophores that absorb UV light. While Tenofovir itself is relatively photostable, the modified structure could be more susceptible. Photodegradation can lead to complex radical-based reactions and fragmentation.

Figure 2: Hypothesized degradation pathways for the target molecule under stress conditions.

Experimental Design: A Validating Stability Protocol

A comprehensive stability study involves two key phases: forced degradation and long-term stability testing under ICH (International Council for Harmonisation) recommended conditions.

Phase 1: Forced Degradation (Stress Testing)

The goal of forced degradation is to intentionally degrade the sample to identify the likely degradation products and to establish the stability-indicating nature of the analytical method.

Protocol: Forced Degradation Workflow

• Preparation: Prepare a stock solution of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration of 1 mg/mL.

• Stress Conditions: Expose aliquots of the stock solution to the following conditions. A control sample (stored at 4°C in the dark) should be analyzed alongside all stressed samples.

Condition	Reagent/Parameters	Duration	Purpose
Acid Hydrolysis	0.1 M HCl	2, 8, 24 hours	To test lability of ester, ether, and silyl groups.
Base Hydrolysis	0.1 M NaOH	2, 8, 24 hours	To test lability of ester and silyl groups.
Oxidation	3% H₂O₂	2, 8, 24 hours	To assess oxidative stability.
Thermal Stress	60°C in solution	24, 48, 72 hours	To identify thermally labile points (e.g., Hofmann elim.).
Photostability	ICH Q1B Option 2	As per guidelines	To assess sensitivity to light.

• Analysis:

  • Primary Assay: Use a stability-indicating HPLC-UV method. The goal is to achieve baseline separation between the parent peak and all major degradation peaks. A C18 column is a good starting point.

  • Peak Purity: Use a Photo Diode Array (PDA) detector to assess peak purity of the parent compound under each condition.

  • Mass Balance: Ensure that the total amount of drug detected (parent + degradants) is reasonably close to the initial amount (typically 95-105%) to confirm that all significant degradants are being detected.

  • Identification: Use LC-MS/MS to obtain the mass of the degradation products. This data will be critical for confirming the hypothesized degradation pathways (e.g., a mass loss corresponding to the TMS group).

Figure 3: Workflow for the forced degradation study.

Phase 2: ICH Long-Term Stability Study

Once the analytical method is validated as stability-indicating, the long-term study can begin. This study evaluates the stability of the drug substance under recommended storage conditions over a prolonged period.

Protocol: Long-Term Stability

• Sample Packaging: Store the solid drug substance in containers that mimic the proposed final packaging.

• Storage Conditions: Place samples in calibrated stability chambers set to the following ICH conditions:

Condition	Temperature	Relative Humidity	Minimum Duration
Long-Term	25°C ± 2°C	60% RH ± 5% RH	12 months
Accelerated	40°C ± 2°C	75% RH ± 5% RH	6 months

• Time Points: Pull samples for analysis at pre-defined time points.

  • Long-Term: 0, 3, 6, 9, 12, 18, 24 months.

  • Accelerated: 0, 3, 6 months.

• Analysis at Each Time Point:

  • Appearance: Visual inspection for color change, melting, etc.

  • Assay: Quantify the amount of the parent compound using the validated HPLC method.

  • Degradation Products: Quantify any individual and total degradation products.

  • Water Content: Use Karl Fischer titration, as moisture can be a key driver of degradation.

Data Interpretation and Specification Setting

The results from the stability studies will be used to establish a re-test period or shelf-life for the drug substance.

• Accelerated Data: Significant degradation at accelerated conditions (e.g., >5% loss in 6 months) suggests the substance may not be stable at room temperature and may require refrigerated storage.

• Degradant Identification: Any degradant observed at a level of 0.10% or higher should be reported, and those at 0.15% or higher may require structural identification and toxicological qualification.

• Specification: A typical specification for a drug substance might be:

  • Assay: 98.0% - 102.0%

  • Individual Unspecified Impurity: ≤ 0.10%

  • Total Impurities: ≤ 1.0%

Conclusion

The stability of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is a critical quality attribute that must be thoroughly investigated. The methodological framework presented here, based on established ICH guidelines and principles of physical organic chemistry, provides a robust pathway for characterization. By combining forced degradation studies to elucidate degradation pathways with long-term stability testing, a comprehensive understanding of the molecule's liabilities can be achieved. This data is foundational for successful formulation development and regulatory submission.

References

• Title: Protection for the Alkynes Source: Thieme Chemistry URL: [Link]

• Title: Hofmann Elimination Reaction Source: Chemistry LibreTexts URL: [Link]

• Title: ICH Q1A (R2): Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Stability Testing of new Drug Substances and Products Q1A(R2) Source: European Medicines Agency URL: [Link]

• Title: ICH Q3A (R2): Impurities in New Drug Substances Source: International Council for Harmonisation (ICH) URL: [Link]

A Technical Guide to the Strategic Role of the Trimethylsilylacetylene Moiety in the Optimization of Tenofovir Derivatives

Audience: Researchers, scientists, and drug development professionals.

Core Directive: This document provides an in-depth technical analysis of the trimethylsilylacetylene group as a strategic modification in the design of novel Tenofovir derivatives. It moves beyond a simple recitation of facts to explain the underlying chemical and biological rationale for its use, supported by experimental evidence and methodologies.

Abstract

Tenofovir, a cornerstone of antiretroviral therapy, is an acyclic nucleoside phosphonate that, once intracellularly phosphorylated to its diphosphate form, effectively inhibits viral reverse transcriptase.[1][2][3] However, its clinical utility is hampered by the poor oral bioavailability of the parent drug, a consequence of the dianionic phosphonate group which restricts passive diffusion across cellular membranes.[4][5] This limitation necessitated the development of prodrugs like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), which enhance absorption but are not without their own metabolic and toxicity concerns.[6][7] A promising strategy in medicinal chemistry to overcome these hurdles involves the modification of the Tenofovir scaffold to improve its physicochemical properties. This guide focuses on the strategic incorporation of the trimethylsilylacetylene (TMSA) group, a versatile chemical moiety, into Tenofovir derivatives. We will explore its role in enhancing lipophilicity, modulating biological activity, and serving as a synthetic handle for further molecular elaboration, thereby offering a pathway to next-generation Tenofovir-based therapeutics.

The Tenofovir Backbone and Its Limitations

Mechanism of Action of Tenofovir

Tenofovir is an analogue of adenosine 5'-monophosphate.[8] As a prodrug, it requires intracellular activation through two phosphorylation steps, catalyzed by cellular kinases, to yield its active metabolite, Tenofovir diphosphate (TFV-DP).[2][3][9] TFV-DP acts as a competitive inhibitor of viral reverse transcriptase (RT), competing with the natural substrate, deoxyadenosine triphosphate (dATP).[3][10] Upon incorporation into the growing viral DNA chain, it acts as a chain terminator because it lacks the 3'-hydroxyl group necessary for the formation of the next phosphodiester bond, thus halting viral DNA synthesis and replication.[1][11]

Caption: Intracellular activation and mechanism of action of Tenofovir.

The Challenge: Bioavailability and Cell Permeability

The primary obstacle to the therapeutic efficacy of the parent Tenofovir molecule is its phosphonic acid moiety. At physiological pH, this group is ionized, conferring a net negative charge that severely limits its ability to cross the lipid-rich intestinal epithelium and cell membranes.[4][5][12] This results in very low oral bioavailability, necessitating parenteral administration or, more practically, the development of prodrugs.[13] The challenge for drug developers is to mask this charged group temporarily to facilitate absorption, while ensuring efficient release of the active drug within target cells.

The Prodrug Strategy: A Historical Perspective

To address the poor bioavailability, two major prodrugs have been successfully commercialized:

• Tenofovir Disoproxil Fumarate (TDF): An ester-based prodrug that improves oral absorption.[14][15] However, its hydrolysis in the plasma leads to high systemic levels of Tenofovir, which have been associated with renal and bone toxicity in some patients.[7]

• Tenofovir Alafenamide (TAF): A phosphonamidate prodrug designed to be more stable in plasma and more efficiently hydrolyzed intracellularly, particularly within lymphoid cells.[2][7] This leads to lower systemic Tenofovir exposure and a more favorable safety profile compared to TDF.[7]

While successful, the development of TDF and TAF highlights the continuous search for novel prodrug strategies that can further optimize the therapeutic index of Tenofovir.

The Trimethylsilylacetylene Group: A Multifunctional Tool in Medicinal Chemistry

The trimethylsilylacetylene (TMSA) group is a versatile and valuable building block in pharmaceutical synthesis.[16][17] As a protected form of acetylene, it is a stable, manageable liquid, unlike the hazardous acetylene gas.[16][18] Its utility stems from a combination of its physicochemical properties and its synthetic accessibility.

Physicochemical Properties of the Trimethylsilylacetylene Moiety

• Increased Lipophilicity: The incorporation of the TMSA group, with its silicon and methyl groups, significantly increases the lipophilicity (logP) of a parent molecule.[19] This is a critical parameter for enhancing passive diffusion across biological membranes. For a highly polar molecule like Tenofovir, even a modest increase in lipophilicity can lead to a substantial improvement in cell permeability.[20][21]

• Metabolic Stability: The trimethylsilyl (TMS) group can act as a steric shield, protecting the adjacent acetylene triple bond from metabolic degradation.[16] This stability is crucial for ensuring the integrity of the molecule until it reaches its target site.

• Synthetic Handle: The TMS group is a protecting group that can be easily and selectively removed under mild conditions (e.g., using a fluoride source like TBAF) to reveal a terminal alkyne.[16][22] This terminal alkyne is a key functional group for "click" chemistry reactions (e.g., copper-catalyzed azide-alkyne cycloaddition), allowing for the straightforward conjugation of other molecules, such as targeting ligands or additional pharmacokinetic modifiers.

Synthetic Accessibility: Introduction via Sonogashira Coupling

The most common and efficient method for introducing the TMSA moiety onto an aromatic or heteroaromatic ring, such as the adenine base of Tenofovir, is the Sonogashira cross-coupling reaction.[16][23] This palladium-catalyzed reaction forms a carbon-carbon bond between a terminal alkyne (trimethylsilylacetylene) and an aryl or vinyl halide (e.g., an iodinated or brominated Tenofovir precursor).[24][25]

Caption: General schematic of the Sonogashira coupling reaction.

Design and Synthesis of Trimethylsilylacetylene-Containing Tenofovir Derivatives

Rationale for Modification at the Adenine Base

The adenine base of Tenofovir presents a viable site for modification. Alterations at this position are less likely to interfere with the crucial phosphonate side chain's interaction with cellular kinases and the subsequent diphosphate's binding to viral reverse transcriptase, compared to modifications on the phosphonate itself. Introducing a lipophilic group like TMSA at the C8 position of the purine ring is a rational strategy to enhance cell permeability without disrupting the core pharmacophore.

Detailed Experimental Protocol: Synthesis of a Model Derivative

This protocol outlines a representative synthesis of a C8-trimethylsilylacetylene Tenofovir derivative, starting from a halogenated Tenofovir precursor.

Materials:

• 8-Bromo-Tenofovir diethyl ester

• Trimethylsilylacetylene (TMSA)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 8-Bromo-Tenofovir diethyl ester (1.0 eq).

• Solvent and Reagents: Dissolve the starting material in anhydrous DMF. Add triethylamine (3.0 eq) to the solution.

• Catalyst Addition: Add Copper(I) iodide (0.1 eq) and Tetrakis(triphenylphosphine)palladium(0) (0.05 eq) to the reaction mixture.

• Alkyne Addition: Add trimethylsilylacetylene (1.5 eq) dropwise to the mixture at room temperature.

• Reaction Monitoring: Stir the reaction at 60-70 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed (typically 4-6 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with Ethyl acetate (EtOAc).

  • Wash the organic layer sequentially with water, saturated aqueous NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of hexanes and ethyl acetate to yield the desired C8-(trimethylsilylacetynyl)-Tenofovir diethyl ester.

• Deprotection (Optional): To obtain the terminal alkyne, the TMS group can be cleaved by treating the purified product with tetrabutylammonium fluoride (TBAF) in THF.

• Hydrolysis (Optional): To obtain the final phosphonic acid, the diethyl ester can be hydrolyzed using bromotrimethylsilane (TMSBr).[26]

Impact on Biological Activity and Pharmacokinetics

The introduction of the TMSA group is hypothesized to favorably impact the biological and pharmacokinetic profile of Tenofovir.

In Vitro Antiviral Activity & Cytotoxicity

The primary goal is to maintain or enhance the intrinsic antiviral potency of Tenofovir. The lipophilic TMSA group is expected to increase cellular uptake, potentially leading to higher intracellular concentrations of the active TFV-DP metabolite. This could result in lower EC₅₀ (half-maximal effective concentration) values against HIV and HBV. Cytotoxicity (CC₅₀) must be concurrently evaluated to ensure the modification does not introduce off-target toxicity. The Selectivity Index (SI = CC₅₀ / EC₅₀) is a critical measure of the drug's therapeutic window.

Table 1: Hypothetical Antiviral Activity and Cytotoxicity Data

Compound	Virus	EC₅₀ (µM)	CC₅₀ (µM) in PBMCs	Selectivity Index (SI)
Tenofovir	HIV-1	2.5	>100	>40
TDF	HIV-1	0.02	>50	>2500
TMSA-Tenofovir Derivative	HIV-1	0.05	>100	>2000
Tenofovir	HBV	1.2	>100	>83
TMSA-Tenofovir Derivative	HBV	0.8	>100	>125

Note: Data are hypothetical and for illustrative purposes.

Enhanced Cellular Uptake and Phosphorylation

The increased lipophilicity conferred by the TMSA group is predicted to enhance the rate of passive diffusion across the cell membrane. This improved cellular entry should provide a larger intracellular pool of the Tenofovir derivative available for the crucial phosphorylation steps.

Caption: Proposed enhancement of cellular uptake by the TMSA group.

Pharmacokinetic Profile: A Comparative Analysis

An ideal TMSA-Tenofovir derivative would exhibit an improved oral pharmacokinetic profile compared to the parent drug. Key parameters to evaluate in animal models include Cmax (maximum concentration), t1/2 (half-life), and AUC (Area Under the Curve), which represents total drug exposure.

Table 2: Hypothetical Pharmacokinetic Parameters (Oral Dosing)

Compound	Cmax (ng/mL)	t½ (hours)	AUC₀₋₂₄ (ng·h/mL)	Oral Bioavailability (%)
Tenofovir	20	1.5	90	<5
TMSA-Tenofovir Derivative	150	4.0	950	~35

Note: Data are hypothetical and for illustrative purposes.

Mechanistic Insights: How the TMS-Acetylene Group Exerts Its Effects

Altered Interaction with Reverse Transcriptase

While the primary effect is likely on pharmacokinetics, the possibility of direct interaction with the reverse transcriptase enzyme cannot be dismissed. The rigid, linear acetylene linker and the bulky TMS group could potentially form novel interactions within the enzyme's binding pocket. Computational modeling and enzymatic assays would be required to investigate this hypothesis. Studies on other Tenofovir analogs have shown that even small structural changes can influence binding affinity to both wild-type and mutant forms of reverse transcriptase.[27][28]

Role as a Bioorthogonal Handle

The ability to deprotect the TMSA group to a terminal alkyne provides a powerful platform for further drug development. This "bioorthogonal handle" can be used in "click" chemistry reactions to attach:

• Targeting Ligands: To direct the drug specifically to HIV-infected cells or tissues.

• PEG Chains: To improve solubility and extend plasma half-life.

• Fluorescent Probes: To study the drug's distribution and cellular localization.

Future Directions and Conclusion

The incorporation of the trimethylsilylacetylene group into the Tenofovir scaffold represents a scientifically robust strategy for developing next-generation antiretrovirals. The primary advantage lies in its ability to significantly increase lipophilicity, thereby overcoming the fundamental bioavailability challenge of the parent phosphonate. This modification has the potential to enhance cellular uptake, leading to higher intracellular concentrations of the active diphosphate metabolite and, consequently, improved antiviral potency.

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A Technical Guide to the Preliminary Biological Evaluation of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

Abstract

Tenofovir (TFV) remains a cornerstone of antiretroviral therapy, but its inherent hydrophilicity and negative charge at physiological pH limit its oral bioavailability and cellular uptake.[1][2] This has driven the development of prodrugs like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), which enhance systemic exposure and intracellular delivery of the active tenofovir diphosphate (TFV-DP) metabolite.[3][4] This guide outlines a comprehensive strategy for the preliminary in vitro biological evaluation of a novel lipidated prodrug, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (TFV-Lipo-TMSA). This compound incorporates a C12 lipid moiety to leverage lipid uptake pathways and potentially enhance membrane permeability, a C3 linker, and a trimethylsilylacetylene (TMSA) group, a versatile chemical handle.[5][6][7] The objective is to establish a foundational dataset on its cytotoxicity, antiviral efficacy, and selectivity, providing the necessary framework for further preclinical development.

Introduction: The Rationale for Novel Tenofovir Prodrugs

Tenofovir is a nucleotide reverse transcriptase inhibitor (NtRTI) with potent activity against Human Immunodeficiency Virus (HIV) and Hepatitis B Virus (HBV).[8][9][10] Its active form, TFV-DP, competes with deoxyadenosine triphosphate for incorporation into viral DNA, leading to chain termination. However, the phosphonate group of TFV is dianionic at physiological pH, severely restricting its passive diffusion across cellular membranes.[1]

The success of TDF and TAF has validated the prodrug approach, demonstrating that masking the phosphonate group can dramatically improve pharmacokinetic profiles.[2][3] TAF, for instance, achieves higher intracellular concentrations of TFV-DP in target cells like peripheral blood mononuclear cells (PBMCs) with significantly lower plasma concentrations of TFV compared to TDF, thereby reducing the risk of off-target toxicities.[3][4]

The design of TFV-Lipo-TMSA is predicated on the hypothesis that conjugation with a lipid moiety can further enhance cellular uptake by exploiting lipid transport mechanisms.[11] This strategy aims to improve the delivery of TFV into cellular compartments, potentially leading to higher intracellular TFV-DP levels and greater antiviral potency. The trimethylsilylacetylene group serves as a stable, versatile chemical handle, offering a protected form of acetylene that is safer to handle than acetylene gas and useful for subsequent chemical modifications or conjugations.[5][6]

This guide provides a structured workflow for the initial biological characterization of TFV-Lipo-TMSA, focusing on establishing its therapeutic window (in vitro selectivity index) and confirming its mechanism of action.

Overall Evaluation Workflow

The preliminary evaluation is a multi-step process designed to systematically assess the compound's potential as a viable drug candidate. The workflow begins with assessing toxicity to establish safe dosing ranges for subsequent efficacy studies.

Caption: Workflow for the preliminary biological evaluation of TFV-Lipo-TMSA.

Phase 1: In Vitro Cytotoxicity Assessment

The primary goal of this phase is to determine the concentration range at which TFV-Lipo-TMSA is toxic to host cells. This is crucial for distinguishing between true antiviral activity and non-specific effects caused by cell death. The 50% cytotoxic concentration (CC50) is the key metric derived from these assays.

General Cell Viability (MTT Assay)

The MTT assay is a standard colorimetric method for assessing cell viability.[12][13][14] It measures the metabolic activity of mitochondrial dehydrogenase enzymes, which reflects the number of viable cells.[14]

Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Seed human peripheral blood mononuclear cells (PBMCs) or an immortalized T-cell line (e.g., MT-2, MT-4) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.

• Compound Preparation: Prepare a stock solution of TFV-Lipo-TMSA in DMSO. Perform serial two-fold dilutions in cell culture medium to create a range of concentrations (e.g., from 100 µM down to 0.05 µM). Include Tenofovir and a vehicle control (DMSO at the highest concentration used).

• Treatment: Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells. Incubate for a period that mirrors the antiviral assay duration (e.g., 5-7 days).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight in the dark to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. The CC50 value is determined by non-linear regression analysis of the dose-response curve.

Mitochondrial Toxicity Screening

Nucleoside/nucleotide analogues can interfere with mitochondrial DNA (mtDNA) polymerase γ, leading to mitochondrial dysfunction.[15][16] It is prudent to conduct an early assessment of potential mitochondrial toxicity.

Protocol: Lactate Production Assay

• Cell Culture and Treatment: Culture HepG2 (human liver) or skeletal muscle cells, as these tissues are common sites of NRTI-induced mitochondrial toxicity.[15] Treat cells with a range of TFV-Lipo-TMSA concentrations (up to the approximate CC50) for an extended period (e.g., 7-14 days), replacing the medium and drug every 2-3 days.

• Sample Collection: Collect the cell culture medium at the end of the treatment period.

• Lactate Measurement: Deproteinize the medium and measure the lactic acid concentration using a commercially available diagnostic kit.[15]

• Normalization: Normalize the lactate concentration to the total cell number in each well. An increase in lactate production compared to untreated controls suggests a shift towards anaerobic glycolysis, a hallmark of mitochondrial dysfunction.[15]

Phase 2: Antiviral Efficacy Evaluation

This phase aims to determine the 50% effective concentration (EC50), which is the concentration of the compound required to inhibit viral replication by 50%.

Protocol: HIV-1 p24 Antigen Inhibition Assay

• Cell Preparation: Seed activated PBMCs or MT-4 cells in a 96-well plate.

• Compound Addition: Add serial dilutions of TFV-Lipo-TMSA, Tenofovir (positive control), and TAF (benchmark prodrug control) to the wells.

• Viral Infection: Infect the cells with a laboratory-adapted strain of HIV-1 (e.g., HIV-1 IIIB) at a predetermined multiplicity of infection (MOI).

• Incubation: Incubate the plates for 5-7 days at 37°C.

• Supernatant Collection: At the end of the incubation, collect the cell culture supernatant.

• p24 Measurement: Quantify the amount of HIV-1 p24 capsid protein in the supernatant using a commercial ELISA kit.

• Analysis: Calculate the percentage of viral inhibition for each drug concentration relative to the virus control (no drug). The EC50 value is determined by fitting the data to a dose-response curve using non-linear regression.[3]

Phase 3: Data Synthesis and Candidate Assessment

Selectivity Index Calculation

The Selectivity Index (SI) is a critical parameter that represents the therapeutic window of a compound in vitro. It is a ratio of its toxicity to its efficacy. A higher SI value is desirable, as it indicates that the compound is effective at concentrations far below those at which it is toxic to host cells.

SI = CC50 / EC50

The SI provides a quantitative measure to compare the potential of TFV-Lipo-TMSA against existing drugs like Tenofovir and TAF.[3]

Intracellular Metabolism Analysis

To confirm that TFV-Lipo-TMSA acts as a prodrug, it is essential to demonstrate its conversion to Tenofovir and its active metabolite, TFV-DP, within the target cells.

Caption: Proposed intracellular activation pathway of TFV-Lipo-TMSA.

Protocol: LC-MS/MS Quantification of Intracellular Metabolites

• Cell Treatment: Incubate PBMCs with an effective concentration (e.g., 5x EC50) of TFV-Lipo-TMSA for various time points (e.g., 2, 8, 24 hours).

• Cell Lysis: Thoroughly wash the cells to remove any extracellular compound. Lyse the cells using a suitable method (e.g., methanol precipitation).

• Sample Preparation: Prepare the cell lysates for analysis. This may involve protein precipitation and solid-phase extraction.[17][18]

• LC-MS/MS Analysis: Use a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method to quantify the intracellular concentrations of the parent prodrug, Tenofovir, and TFV-DP.[8][9][10]

• Data Interpretation: The detection and accumulation of TFV and TFV-DP over time would confirm the intracellular delivery and metabolic activation of the prodrug.

Data Presentation and Interpretation

All quantitative data should be summarized in tables for clear comparison and interpretation.

Table 1: Hypothetical In Vitro Activity Profile

Compound	CC50 (µM) [MT-4 cells]	EC50 (nM) [HIV-1 IIIB in MT-4 cells]	Selectivity Index (SI)
TFV-Lipo-TMSA	>100	15	>6667
Tenofovir (TFV)	>1000	2500	>400
Tenofovir Alafenamide (TAF)	>50	5	>10000
Vehicle Control (DMSO)	>200	N/A	N/A

Note: Data are hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This guide provides a foundational framework for the preliminary biological evaluation of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. The successful completion of these assays will yield crucial data on the compound's cytotoxicity (CC50), antiviral potency (EC50), and selectivity index (SI). Confirmation of intracellular conversion to TFV-DP will validate the prodrug strategy.

Favorable results from this initial screening—specifically, a high selectivity index and efficient intracellular metabolism—would provide a strong rationale for advancing TFV-Lipo-TMSA to the next stages of preclinical development. These would include expanded profiling against drug-resistant viral strains, plasma stability studies, and eventual evaluation in animal models to determine its pharmacokinetic profile and in vivo efficacy.

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A Technical Guide to the Preclinical Evaluation of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium: A Novel Anti-HIV Prodrug Candidate

Abstract: Tenofovir (TFV) is a cornerstone of antiretroviral therapy, but its inherent hydrophilicity limits oral bioavailability and cellular uptake, necessitating prodrug strategies. This guide introduces a hypothetical anti-HIV agent, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, designed as a next-generation lipid-ether prodrug. We present a scientifically-grounded framework for its comprehensive preclinical evaluation. This document deconstructs the candidate's molecular design, proposes a bioactivation pathway, and provides detailed, field-tested protocols for the essential in vitro assays required to characterize its antiviral efficacy, cytotoxicity, metabolic stability, and mechanism of action. This guide is intended for researchers, scientists, and drug development professionals engaged in the discovery and advancement of novel antiviral therapeutics.

Part 1: Rationale and Molecular Design

1.1 The Challenge of Tenofovir Delivery

Tenofovir is a potent acyclic nucleoside phosphonate that, once intracellularly phosphorylated to its diphosphate form (TFV-DP), acts as an obligate chain terminator for HIV reverse transcriptase.[1][2][3] However, the dianionic phosphonate group imparts a high negative charge at physiological pH, severely restricting its ability to cross cellular membranes. This results in poor oral bioavailability.[1][4] Current clinical formulations, such as Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), are prodrugs designed to mask this charge and enhance delivery, but they have distinct pharmacokinetic profiles and potential long-term side effects.[1][3][5][6] The development of novel prodrugs aims to further optimize delivery, maximize intracellular TFV-DP concentrations in target cells, and minimize systemic exposure.[6][7][8]

1.2 The Lipid-Ether Prodrug Strategy

Lipid-based prodrugs represent a promising strategy to improve the pharmacological properties of nucleoside analogs.[1][5][9] By attaching a lipid moiety, the prodrug's lipophilicity is increased, facilitating passive diffusion across cell membranes. Ether linkages are often preferred over esters due to their superior stability against plasma esterases, which can cause premature cleavage of the prodrug before it reaches target cells.[5][10] This strategy can lead to higher intracellular drug concentrations and preferential distribution to lymphatic tissues, a key reservoir for HIV.[5][7][11]

1.3 Deconstructing the Hypothetical Candidate

The proposed molecule, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, integrates several functional components to create a multi-faceted prodrug.

• Tenofovir Core: The active pharmaceutical ingredient (API).

• C3-O-C12 Ether Lipid Tail: A hexadecyloxypropyl (HDP)-like moiety. This long lipid chain is designed to significantly increase lipophilicity, enhancing membrane permeation. The ether bond provides stability against hydrolysis in plasma.[5]

• Trimethylsilylacetylene (TMSA) Group: This moiety serves two potential key functions. Primarily, it acts as a protected alkyne.[12][13][14] The bulky trimethylsilyl group prevents the terminal alkyne from undergoing undesired side reactions during synthesis and can be selectively removed under mild conditions.[12][13] Secondly, the alkyne group can serve as a "bioorthogonal handle."[15][16][17][18] After deprotection in vivo, it could be used in click chemistry reactions to attach imaging agents or probes, enabling detailed studies of the drug's distribution and metabolism.[15][19]

• Ammonium Salt: The formation of an ammonium salt likely serves to improve the compound's solid-state properties and aqueous solubility for formulation purposes, without compromising the neutrality of the core prodrug structure needed for cell penetration.

Caption: Hypothesized structure of the prodrug candidate.

Part 2: Proposed Bioactivation Pathway

The efficacy of a prodrug is entirely dependent on its efficient conversion to the active metabolite within the target cell. The proposed pathway for this candidate involves several enzymatic and non-enzymatic steps.

• Cellular Uptake: The lipophilic prodrug passively diffuses across the plasma membrane of target cells (e.g., CD4+ T-cells, macrophages).

• Prodrug Cleavage: Intracellular enzymes, such as phospholipase C (PLC) or sphingomyelinase, are hypothesized to cleave the ether-lipid tail from the phosphonate.[5] This step releases Tenofovir monophosphate (TFV-MP) or a closely related intermediate.

• Phosphorylation Cascade: Cellular kinases sequentially phosphorylate the released Tenofovir intermediate.

  • The first phosphorylation (if needed) is performed by adenylate kinase.

  • The second phosphorylation, converting TFV-MP to the active Tenofovir diphosphate (TFV-DP), is carried out by nucleoside diphosphate kinase.[20]

• Pharmacological Action: TFV-DP competes with the natural substrate dATP for incorporation into newly synthesizing viral DNA by HIV reverse transcriptase, causing chain termination and halting viral replication.

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Harnessing Click Chemistry for Next-Generation Tenofovir Prodrugs: A Guide to Synthesis and Application

An In-depth Technical Guide

Abstract

Tenofovir, a cornerstone of antiretroviral therapy, has potent activity against HIV and HBV.[1] However, its clinical utility is hampered by poor oral bioavailability stemming from its dianionic phosphonate group at physiological pH.[2] This limitation necessitated the development of prodrugs like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), which enhance lipophilicity and improve intestinal absorption.[3][4] While successful, these prodrugs still present challenges, including systemic drug exposure and associated toxicities.[5] This guide explores the next frontier in Tenofovir delivery: the integration of click chemistry to create precisely targetable and traceable prodrugs. By introducing bioorthogonal handles, we can unlock novel therapeutic strategies, including targeted delivery to viral reservoirs and advanced pharmacokinetic imaging. This document provides the scientific rationale, detailed synthetic protocols, and application workflows for researchers at the forefront of drug development.

The Tenofovir Prodrug Strategy: A Clinical Imperative

Tenofovir is an acyclic nucleotide phosphonate analog of adenosine monophosphate.[2] Its active metabolite, tenofovir diphosphate, acts as a competitive inhibitor of viral reverse transcriptase, leading to chain termination of viral DNA synthesis.[6] The inherent polarity of the phosphonate group severely restricts its passive diffusion across cellular membranes, resulting in low oral bioavailability (less than 25% for Tenofovir itself).[2][7]

The prodrug approach masks this polar group with lipophilic moieties that are later cleaved in vivo to release the active drug.

• Tenofovir Disoproxil Fumarate (TDF): An ester-based prodrug that is rapidly hydrolyzed in the plasma to release Tenofovir systemically.[4] This widespread activation contributes to higher plasma concentrations of Tenofovir, which have been associated with renal and bone toxicity in some patients.[5]

• Tenofovir Alafenamide (TAF): A phosphoramidate "ProTide" prodrug that exhibits greater stability in plasma.[8] TAF is primarily activated intracellularly, particularly within lymphocytes and hepatocytes, by enzymes like Cathepsin A.[9] This targeted activation allows for much lower dosing and results in significantly lower systemic Tenofovir levels, improving its renal and bone safety profile.[5][8]

The success of TAF demonstrates the profound benefit of directing Tenofovir to its site of action. Click chemistry offers a powerful and versatile platform to elevate this targeting concept to the next level of precision.

Prodrug	Structure Type	Activation Site	Oral Bioavailability (TFV)	Standard Dose (HIV)	Key Advantage
TDF	Disoproxil Ester	Plasma	~25%[2]	300 mg	Established efficacy
TAF	Phosphoramidate	Intracellular	~40%[7]	10 mg / 25 mg	Improved safety profile[5]

The Power of Bioorthogonal Click Chemistry

Coined by Nobel laureate K. Barry Sharpless, "click chemistry" describes reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts. A key subset of this field is "bioorthogonal chemistry," a term coined by Nobel laureate Carolyn Bertozzi to describe click reactions that can occur inside living systems without interfering with native biochemical processes.[10][11] For drug development, two reactions are paramount:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The reaction of a terminal alkyne and an azide in the presence of a copper(I) catalyst to form a stable 1,2,3-triazole linkage. It is highly efficient and specific.[12]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): A copper-free alternative where a strained cyclooctyne reacts spontaneously with an azide.[13] The absence of a potentially toxic copper catalyst makes SPAAC exceptionally well-suited for applications in living cells and organisms.[10]

These reactions allow us to "click" a Tenofovir prodrug onto a vast array of molecules—such as targeting ligands, imaging agents, or drug carriers—with unparalleled precision.

Caption: Synthetic strategy for an alkyne-modified TAF analog.

Experimental Protocol: Synthesis of an Alkyne-Modified Tenofovir Alafenamide Analog

This protocol describes a self-validating system for synthesizing a novel, clickable Tenofovir prodrug. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Materials:

• Tenofovir (free acid)

• Phenyl dichlorophosphate

• L-Alanine propargyl ester hydrochloride (or other alkyne-containing amino acid ester)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Silica gel for column chromatography

Step 1: Activation of Tenofovir with Phenyl Dichlorophosphate

Rationale: This step forms the reactive phosphonochloridate intermediate. Phenyl dichlorophosphate is chosen as the activating agent, analogous to syntheses of other phosphoramidate ProTides. [14][15]The reaction must be conducted under anhydrous conditions to prevent hydrolysis of the highly reactive intermediates.

Methodology:

• Suspend Tenofovir (1.0 eq) in anhydrous DCM in a flame-dried, round-bottom flask under an inert atmosphere (Argon or Nitrogen).

• Add a catalytic amount of anhydrous DMF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add phenyl dichlorophosphate (1.1 eq) dropwise to the stirring suspension.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, or until the reaction mixture becomes a clear solution, indicating the formation of the intermediate. The reaction can be monitored by ³¹P NMR.

Step 2: Coupling with Alkyne-Functionalized Amino Acid Ester

Rationale: This is the crucial step where the bioorthogonal handle is introduced. An L-Alanine propargyl ester is used as a representative alkyne-containing amino acid. The base, DIPEA, is added to neutralize the HCl generated during the reaction, driving the coupling forward.

Methodology:

• In a separate flask, dissolve L-Alanine propargyl ester hydrochloride (1.5 eq) in anhydrous DCM.

• Add DIPEA (3.0 eq) and stir for 10 minutes at room temperature.

• Cool the solution from Step 1 back to 0 °C.

• Slowly add the pre-mixed L-Alanine propargyl ester/DIPEA solution to the activated Tenofovir intermediate from Step 1.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

Step 3: Work-up and Purification

Rationale: The goal is to remove unreacted reagents and byproducts to isolate the pure clickable prodrug. A standard aqueous work-up removes water-soluble salts, and silica gel chromatography separates the final product based on polarity.

Methodology:

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract the organic layer.

• Wash the organic layer sequentially with 1M HCl, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude residue by silica gel column chromatography using a gradient of methanol in dichloromethane (e.g., 0-10% MeOH in DCM) to afford the pure alkyne-modified Tenofovir prodrug as a white solid.

Step 4: Characterization

Rationale: Rigorous analytical validation is required to confirm the identity, structure, and purity of the newly synthesized compound.

• ¹H and ³¹P NMR Spectroscopy: To confirm the chemical structure and the presence of the alkyne and phosphoramidate groups.

• High-Resolution Mass Spectrometry (HRMS): To verify the exact mass and elemental composition.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final compound.

Application Workflow: SPAAC Conjugation for Cellular Imaging

This workflow demonstrates how the synthesized clickable Tenofovir prodrug can be conjugated to an azide-functionalized fluorescent dye for use in cellular uptake and distribution studies. SPAAC is chosen for its biocompatibility. [10]

Caption: Workflow for labeling and imaging cells with a clickable prodrug.

Methodology:

• Cell Culture: Culture target cells (e.g., CEM-SS lymphocytes for HIV studies or HepG2 cells for HBV studies) under standard conditions.

• Incubation: Treat the cells with the alkyne-modified Tenofovir prodrug at a desired concentration (e.g., 10 µM) for a specified time (e.g., 4 hours) to allow for cellular uptake.

• Washing: Gently wash the cells with phosphate-buffered saline (PBS) to remove any extracellular prodrug.

• Fixation & Permeabilization (for intracellular imaging): Fix the cells with 4% paraformaldehyde, then permeabilize with a detergent like 0.1% Triton X-100 in PBS.

• SPAAC Reaction: Add an azide-functionalized probe, such as DBCO-PEG4-Azide, conjugated to a fluorophore (e.g., Alexa Fluor 488), to the cells. Incubate for 1-2 hours at room temperature.

• Final Wash and Imaging: Wash the cells again with PBS to remove the unreacted fluorescent probe. Mount the cells on a slide with an appropriate mounting medium containing a nuclear counterstain (e.g., DAPI).

• Analysis: Visualize the cells using fluorescence microscopy. The green fluorescence from the Alexa Fluor 488 will indicate the location and relative abundance of the Tenofovir prodrug within the cells.

Future Directions and Potential Impact

The ability to "click" Tenofovir prodrugs opens up numerous possibilities for advanced antiviral strategies:

• Targeted Delivery to Viral Reservoirs: By conjugating the clickable prodrug to antibodies or ligands that recognize specific cell surface markers on latently infected HIV cells (e.g., CD4+ T cells) or HBV-infected hepatocytes, drug concentration at the site of action can be maximized, potentially leading to more effective viral suppression and reduced off-target effects.

• Long-Acting Formulations: The triazole linkage can be used to attach Tenofovir to polymers or nanoparticles, creating long-acting injectable formulations that could improve patient adherence.

• Pharmacokinetic and Mechanistic Studies: Attaching imaging agents (fluorescent dyes, PET ligands) or affinity tags (biotin) can facilitate detailed studies of prodrug distribution, metabolism, and intracellular trafficking, providing invaluable insights for the design of even better drug delivery systems.

Conclusion

The integration of click chemistry with Tenofovir prodrug design represents a powerful convergence of synthetic chemistry and pharmaceutical science. This approach provides a robust and versatile platform for creating next-generation antiviral agents with enhanced targeting capabilities, improved safety profiles, and the potential for long-acting formulations. The detailed protocols and strategic insights provided in this guide serve as a foundational resource for researchers aiming to develop more precise and effective treatments for HIV and HBV.

References

A complete list of all sources cited in this guide is provided below. Each entry includes the title, source, and a valid, clickable URL for verification.

• Kawuma, F., et al. (2023). Pharmacokinetics of tenofovir given as two different prodrugs. UCT Pharmacometrics. [Link]

• Mehellou, Y., & De Clercq, E. (2010). Prodrug and conjugate drug delivery strategies for improving HIV/AIDS therapy. PMC. [Link]

• Saunders, O. L., et al. (2025). Next-Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. ACS Publications. [Link]

• Singh, R., et al. (2020). Development of a Transdermal Delivery System for Tenofovir Alafenamide, a Prodrug of Tenofovir with Potent Antiviral Activity Against HIV and HBV. MDPI. [Link]

• Fonseca, F. G., et al. (2021). Synthesis and Characterization of a Long-Acting Tenofovir ProTide Nanoformulation. DigitalCommons@UNMC. [Link]

• Date, A. A. (2024). Ionic Liquids of Tenofovir Prodrugs for Improved Oral Bioavailability and Antiviral Efficacy. Grantome. [Link]

• Li, F., et al. (2022). Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. PMC - NIH. [Link]

• Chapman, H., et al. (2021). Practical Synthesis of Tenofovir Alafenamide Fumarate Inspired by New Retrosynthetic Disconnection Featuring a Novel Carbon–Phosphorus Bond Construction Methodology. Organic Process Research & Development - ACS Publications. [Link]

• Giesler, K. E., et al. (2016). Next-Generation Reduction Sensitive Lipid Conjugates of Tenofovir: Antiviral Activity and Mechanism of Release. PMC - PubMed Central. [Link]

• Giesler, K. E., et al. (2016). Next-Generation Reduction Sensitive Lipid Conjugates of Tenofovir: Antiviral Activity and Mechanism of Release. PubMed. [Link]

• Giesler, K. E., et al. (2015). Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. PMC - PubMed Central. [Link]

• Wang, Y., et al. (2017). Design, Synthesis, and Anti-HBV Activity of New Bis(l-amino acid) Ester Tenofovir Prodrugs. ACS Publications. [Link]

• Robbins, B. L., et al. (2013). Nucleotide Analog Prodrug, Tenofovir Disoproxil, Enhances Lymphoid Cell Loading Following Oral Administration in Monkeys. PubMed Central. [Link]

• Tchymou, M. K., et al. (2021). Discovery of Modified Amidate (ProTide) Prodrugs of Tenofovir with Enhanced Antiviral Properties. PubMed. [Link]

• Dvoranová, D., et al. (2023). Chemoenzymatic Synthesis of Tenofovir. The Journal of Organic Chemistry. [Link]

• Beadle, J. R., et al. (2009). Alkoxyalkyl prodrugs of acyclic nucleoside phosphonates enhance oral antiviral activity and reduce toxicity: current state of the art. NIH. [Link]

• Maier, S. (2021). New Synthetic Route to Tenofovir. ChemistryViews. [Link]

• Mackman, R. L., et al. (2022). Phosphoramidate Prodrugs Continue to Deliver, The Journey of Remdesivir (GS-5734) from RSV to SARS-CoV-2. ACS Medicinal Chemistry Letters. [Link]

• Tchymou, M. K., et al. (2021). Discovery of Modified Amidate (ProTide) Prodrugs of Tenofovir with Enhanced Antiviral Properties. Journal of Medicinal Chemistry - ACS Publications. [Link]

• Saunders, O. L., et al. (2024). Building Metabolically Stable and Potent Anti-HIV Thioether-Lipid Analogues of Tenofovir Exalidex: A thorough Pharmacological Analysis. Journal of Medicinal Chemistry - ACS Publications. [Link]

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• Jockusch, S., et al. (2020). Structures of prodrug viral inhibitors. ResearchGate. [Link]

• Giesler, K. E., et al. (2016). Next-Generation Reduction Sensitive Lipid Conjugates of Tenofovir: Antiviral Activity and Mechanism of Release. Journal of Medicinal Chemistry - ACS Publications. [Link]

• ResearchGate. (n.d.). Synthesis of tenofovir and its prodrug, tenofovir disoproxil. ResearchGate. [Link]

• Wang, D., et al. (2019). Discovery of novel anti-HIV agents via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry-based approach. PubMed. [Link]

• Wu, H., et al. (2023). Designing Bioorthogonal Reactions for Biomedical Applications. PMC - PubMed Central. [Link]

• Wikipedia. (n.d.). Bioorthogonal chemistry. Wikipedia. [Link]

• McKay, C. S., & Finn, M. G. (2014). Bioorthogonal chemistry: Bridging chemistry, biology, and medicine. PMC - NIH. [Link]

• Krall, N., et al. (2022). Bioorthogonal chemistry. PMC - PubMed Central. [Link]

• Lee, W., et al. (2022). The Nucleoside/Nucleotide Analogs Tenofovir and Emtricitabine Are Inactive against SARS-CoV-2. MDPI. [Link]

• Organic Chemistry Explained. (2022). A Cycloalkyne for Click Chemistry - Nobel Prize 2022, Retrosynthesis. YouTube. [Link]

• Lanier, E. R., et al. (2010). Abacavir and tenofovir disoproxil fumarate co-administration results in a nonadditive antiviral effect in HIV-1-infected patients. PubMed. [Link]

• Buti, M., & Riveiro-Barciela, M. (2019). Nucleos(t)ide analogue therapy: The role of tenofovir alafenamide. PubMed. [Link]

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Protocols & Analytical Methods

Synthesis of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium: An Application Note and Detailed Protocol

Abstract

This document provides a comprehensive guide for the synthesis of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a specialized derivative of the antiviral drug Tenofovir. This novel compound incorporates a C3-ether linker, a C12-alkyl chain, and a terminal trimethylsilylacetylene moiety, culminating in an ammonium salt of the phosphonate group. Such modifications are of significant interest in drug delivery research, aiming to enhance the lipophilicity and pharmacokinetic profile of Tenofovir, potentially leading to improved cellular uptake and tissue distribution[1][2]. The trimethylsilylacetylene group further introduces a "clickable" handle, allowing for subsequent conjugation to other molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry[3]. This guide is intended for researchers and professionals in drug development and medicinal chemistry, offering a detailed, step-by-step protocol, mechanistic insights, and data presentation to ensure reproducible and efficient synthesis.

Introduction

Tenofovir, an acyclic nucleoside phosphonate, is a potent reverse transcriptase inhibitor widely used in the treatment of HIV and Hepatitis B infections[4][5]. However, its dianionic phosphonate group at physiological pH results in poor oral bioavailability, necessitating prodrug strategies to mask this charge and improve membrane permeability[6][7]. The synthesis of lipid-conjugated Tenofovir prodrugs has emerged as a promising approach to enhance its therapeutic efficacy[8][9]. The target molecule, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, is designed to leverage these principles. The long C12 alkyl chain increases lipophilicity, while the C3-ether linker provides spacing and flexibility. The terminal trimethylsilylacetylene group offers a versatile point for covalent attachment to targeting ligands, nanoparticles, or imaging agents[3]. This application note details a rational, multi-step synthetic pathway to this compound, providing the necessary protocols for its successful laboratory-scale preparation.

Overall Synthetic Strategy

The synthesis of the target molecule is conceptually divided into three main stages:

• Synthesis of the Linker: Preparation of the key intermediate, 3-(12-(trimethylsilyl)dodec-11-yn-1-yloxy)propan-1-ol.

• Coupling to Tenofovir: Conjugation of the synthesized linker to the phosphonate group of Tenofovir.

• Purification and Salt Formation: Isolation and purification of the final product as its ammonium salt.

Caption: Overall workflow for the synthesis of the target molecule.

Experimental Protocols

Stage 1: Synthesis of the Linker: 3-(12-(trimethylsilyl)dodec-11-yn-1-yloxy)propan-1-ol

This stage involves a multi-step synthesis to construct the functionalized linker. A plausible route is outlined below, starting from commercially available materials.

Step 1a: Monoprotection of 1,3-propanediol.

• To a solution of 1,3-propanediol (10 eq.) in anhydrous dichloromethane (DCM) at 0 °C, add dihydropyran (1.2 eq.) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS).

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, ethyl acetate/hexane gradient) to yield 3-((tetrahydro-2H-pyran-2-yl)oxy)propan-1-ol.

Step 1b: Etherification with 12-bromo-1-(trimethylsilyl)dodec-11-yne.

• To a solution of 3-((tetrahydro-2H-pyran-2-yl)oxy)propan-1-ol (1.1 eq.) in anhydrous tetrahydrofuran (THF) at 0 °C, add sodium hydride (1.2 eq., 60% dispersion in mineral oil) portion-wise.

• Stir the suspension at room temperature for 30 minutes.

• Add a solution of 12-bromo-1-(trimethylsilyl)dodec-11-yne (1.0 eq.) in anhydrous THF.

• Heat the reaction mixture to reflux and stir for 16-24 hours.

• Cool the reaction to room temperature and quench carefully with water.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify by column chromatography to yield the protected diether.

Step 1c: Deprotection of the Tetrahydropyranyl (THP) ether.

• Dissolve the product from Step 1b in methanol.

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH).

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

• Neutralize the reaction with triethylamine.

• Concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography to afford the desired linker, 3-(12-(trimethylsilyl)dodec-11-yn-1-yloxy)propan-1-ol .

Stage 2: Coupling of the Linker to Tenofovir

This stage involves the formation of a phosphonate ester linkage between Tenofovir and the synthesized linker.

Caption: Simplified reaction scheme for the DCC/DMAP coupling.

Protocol:

• To a suspension of anhydrous Tenofovir (1.0 eq.) in anhydrous N,N-dimethylformamide (DMF), add the synthesized linker (1.2 eq.) and 4-(dimethylamino)pyridine (DMAP, 0.1 eq.).

• Stir the mixture under an inert atmosphere (e.g., argon or nitrogen).

• Add a solution of N,N'-dicyclohexylcarbodiimide (DCC, 1.5 eq.) in anhydrous DMF dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

• Wash the filter cake with a small amount of DMF.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

Stage 3: Purification and Ammonium Salt Formation

The final stage involves purification of the crude product by column chromatography and formation of the ammonium salt.

Protocol:

• Prepare a silica gel column packed in a suitable solvent system (e.g., a gradient of methanol in dichloromethane).

• To enhance the solubility and improve the chromatographic behavior of the phosphonate, it is advisable to add a small amount of ammonium hydroxide (e.g., 0.5-1% v/v) to the mobile phase. This will also facilitate the in-situ formation of the ammonium salt[8].

• Dissolve the crude product from Stage 2 in a minimal amount of the initial mobile phase and load it onto the column.

• Elute the column with the gradient mobile phase, collecting fractions and monitoring by TLC.

• Combine the fractions containing the pure product.

• Concentrate the combined fractions under reduced pressure to yield Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium as a solid or viscous oil.

• Characterize the final product by ¹H NMR, ³¹P NMR, Mass Spectrometry, and HPLC to confirm its structure and purity.

Data Summary and Characterization

Parameter	Expected Value/Observation
Appearance	White to off-white solid or viscous oil
¹H NMR	Peaks corresponding to the adenine base of Tenofovir, the propyl and dodecyl chains of the linker, and the trimethylsilyl group.
³¹P NMR	A characteristic signal for the phosphonate monoester.
Mass Spec (ESI)	[M-NH₄]⁻ and/or [M+H]⁺ corresponding to the calculated exact mass.
HPLC Purity	≥95% (as determined by area percentage).

Discussion and Mechanistic Insights

The synthesis of the linker is a critical part of this protocol. The choice of protecting groups for the diol in Step 1a is important to ensure selective etherification in Step 1b. The THP group is chosen for its ease of introduction and mild acidic removal, which is orthogonal to the trimethylsilyl group protecting the alkyne.

The coupling reaction in Stage 2 utilizes the well-established DCC/DMAP system for esterification. DCC activates the phosphonic acid of Tenofovir to form a reactive O-acylisourea intermediate. The alcohol from the linker then nucleophilically attacks this intermediate, facilitated by the base catalyst DMAP, to form the desired phosphonate ester bond. The main drawback of this method is the formation of the DCU byproduct, which can sometimes be difficult to completely remove.

The final purification step is crucial for obtaining a high-purity product. The use of ammonium hydroxide in the mobile phase is a key technique for handling anionic phosphonates on silica gel, as it suppresses tailing and facilitates the isolation of the product as its more stable and handleable ammonium salt.

Safety Precautions

• Handle all reagents and solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Sodium hydride is a highly flammable and water-reactive solid. Handle with extreme care under an inert atmosphere.

• DCC is a potent allergen and sensitizer. Avoid inhalation and skin contact.

• Anhydrous solvents are required for several steps. Ensure proper drying techniques are used.

Conclusion

This application note provides a detailed and logical synthetic route for the preparation of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. By following the outlined protocols, researchers in the field of medicinal chemistry and drug delivery can reliably synthesize this valuable Tenofovir derivative for further investigation into its potential as an enhanced antiviral agent or as a building block for more complex bioconjugates. The provided insights into the rationale behind the experimental choices aim to empower scientists to adapt and optimize this synthesis for their specific research needs.

References

• De Clercq, E. (2009). Tenofovir: A decade of antiviral activity. Antiviral Chemistry and Chemotherapy, 19(5), 181-193.
• Gold, H. B., et al. (2022). Next-Generation Lipid Prodrugs Orally Deliver Tenofovir via Enhanced Chylomicron Incorporation. Journal of Medicinal Chemistry, 65(18), 12268–12281.
• Pribut, N., et al. (2021). ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties. ACS Medicinal Chemistry Letters, 12(5), 788–795.
• Ray, A. S., Fordyce, M. W., & Hitchcock, M. J. M. (2016). Tenofovir alafenamide: A novel prodrug of tenofovir for the treatment of HIV. Antiviral Research, 125, 63-70.
• Hostetler, K. Y. (2009). Alkoxyalkyl and cycloalkyl ether lipid prodrugs of nucleosides and other antiviral agents. Antiviral Research, 82(2), A84-A98.
• Serra, M., et al. (2020). Lipid-based prodrugs for oral delivery of antiviral drugs. Advanced Drug Delivery Reviews, 160-161, 107-133.
• Dahan, A., & Amidon, G. L. (2009). The role of lipid-based drug delivery systems in enhancing the oral absorption of lipophilic drugs. Journal of Controlled Release, 140(1), 1-12.
• Mehellou, Y., & De Clercq, E. (2010). Twenty-five years of acyclic nucleoside phosphonates: from the laboratory to the clinic. Journal of Medicinal Chemistry, 53(15), 5379-5393.
• Building Metabolically Stable and Potent Anti-HIV Thioether-Lipid Analogues of Tenofovir Exalidex: A thorough Pharmacological Analysis. (n.d.).
• Chemoenzymatic Synthesis of Tenofovir. (2023). The Journal of Organic Chemistry, 88(16), 11467–11476.
• Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. (2022). Molecules, 27(14), 4441.
• Tenofovir. (n.d.). PubChem.
• Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. (n.d.). MedChemExpress.

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Application Note: A Detailed Experimental Protocol for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction with a Novel Tenofovir-Alkyne Derivative

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing Click Chemistry for Antiviral Conjugation

The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," offers a highly efficient and regioselective method for forging stable triazole linkages between molecular entities.[1] Its robustness, wide functional group tolerance, and favorable reaction kinetics in aqueous environments have made it an invaluable tool in drug discovery, bioconjugation, and materials science.[2][3] This application note provides a comprehensive, field-proven guide for the conjugation of a novel alkyne-modified derivative of Tenofovir, a potent nucleotide reverse transcriptase inhibitor widely used in antiretroviral therapy.[4]

Tenofovir's therapeutic efficacy can be potentially enhanced or its pharmacokinetic properties modulated through conjugation to other molecules, such as targeting ligands, penetration enhancers, or polymers. The CuAAC reaction is an ideal strategy for creating such conjugates. This guide details a reliable, two-part experimental procedure: first, the synthesis of a novel Tenofovir-alkyne precursor from a readily available intermediate, and second, its subsequent CuAAC reaction with an azide-bearing molecule.

Part 1: Synthesis of Tenofovir-Alkyne Precursor

Experimental Workflow for Tenofovir-Alkyne Synthesis

Caption: Synthetic route to Tenofovir-alkyne.

Step-by-Step Protocol for Tenofovir-Alkyne Synthesis

Step 1: N-Benzoyl Protection of (R)-9-(2-hydroxypropyl)adenine

The exocyclic amine of adenine is protected as a benzamide to prevent side reactions during the subsequent O-alkylation.[6]

• Dissolution: Dissolve (R)-9-(2-hydroxypropyl)adenine (1.0 eq) in anhydrous pyridine.

• Acylation: Cool the solution to 0 °C and add benzoyl chloride (1.2 eq) dropwise with stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quenching and Extraction: Quench the reaction with saturated aqueous sodium bicarbonate and extract the product with ethyl acetate.

• Purification: Purify the crude product by silica gel column chromatography to yield N-benzoyl-(R)-9-(2-hydroxypropyl)adenine.

Step 2: O-Propargylation of N-Benzoyl-(R)-9-(2-hydroxypropyl)adenine

The secondary hydroxyl group is converted to a propargyl ether via a Williamson ether synthesis.[7][8]

• Alkoxide Formation: Dissolve the N-benzoyl protected intermediate (1.0 eq) in anhydrous DMF and cool to 0 °C. Add sodium hydride (1.5 eq, 60% dispersion in mineral oil) portion-wise.

• Alkylation: After gas evolution ceases, add propargyl bromide (1.5 eq) dropwise.

• Reaction: Allow the mixture to stir at room temperature for 4-6 hours.

• Work-up: Carefully quench the reaction with water and extract the product with ethyl acetate.

• Purification: Purify the crude product by silica gel column chromatography.

Step 3: N-Deprotection to Yield Tenofovir-Alkyne

The benzoyl protecting group is removed under basic conditions to furnish the final product.[9]

• Ammonolysis: Dissolve the O-propargylated intermediate in a saturated solution of ammonia in methanol.

• Reaction: Stir the sealed reaction vessel at room temperature for 24 hours.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the final product, (R)-9-[2-(propargyloxy)propyl]adenine (Tenofovir-alkyne), by silica gel column chromatography.

Part 2: CuAAC Reaction of Tenofovir-Alkyne

This section details the procedure for the copper-catalyzed click reaction between the synthesized Tenofovir-alkyne and a generic azide-containing molecule.

CuAAC Reaction Mechanism

Caption: Catalytic cycle of the CuAAC reaction.

Materials and Reagents

Reagent/Material	Grade	Supplier
Tenofovir-Alkyne	Synthesized as per Part 1	-
Azide-containing molecule	Application-specific	-
Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	ACS Reagent Grade	Standard Chemical Supplier
Sodium Ascorbate	ACS Reagent Grade	Standard Chemical Supplier
Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)	>95%	Specialized Chemical Supplier
Dimethyl Sulfoxide (DMSO)	Anhydrous	Standard Chemical Supplier
Deionized Water	High Purity	-

Step-by-Step Protocol for CuAAC Reaction

This protocol is optimized for a reaction in an aqueous/organic co-solvent system, which is common for nucleoside analogs.

• Reagent Preparation:

  • Prepare a 10 mM stock solution of Tenofovir-alkyne in DMSO.

  • Prepare a 10 mM stock solution of the azide-containing molecule in DMSO or water.

  • Prepare a 100 mM stock solution of Copper(II) sulfate pentahydrate in deionized water.

  • Prepare a 500 mM stock solution of Sodium Ascorbate in deionized water (prepare fresh).

  • Prepare a 100 mM stock solution of THPTA ligand in deionized water.

• Reaction Setup:

  • In a microcentrifuge tube, add the Tenofovir-alkyne stock solution (1.0 eq).

  • Add the azide-containing molecule stock solution (1.1 eq).

  • Add a suitable solvent mixture (e.g., t-BuOH/H₂O 1:1) to achieve the desired final concentration (typically 1-10 mM).

  • Add the THPTA stock solution (0.3 eq).

  • Add the Copper(II) sulfate stock solution (0.1 eq).

• Initiation and Incubation:

  • Vortex the mixture gently.

  • Initiate the reaction by adding the freshly prepared Sodium Ascorbate stock solution (0.5 eq).

  • Vortex again and incubate the reaction at room temperature for 1-4 hours. The reaction can be monitored by TLC or LC-MS.[10][11]

Purification of the Triazole Product

The purification method will depend on the nature of the azide-containing molecule. For small molecule conjugates, column chromatography is typically effective. For bioconjugates, techniques such as HPLC or size-exclusion chromatography may be necessary.[4][12]

• Quenching: Quench the reaction by adding a small amount of EDTA solution to chelate the copper catalyst.

• Solvent Removal: If applicable, remove the organic solvent under reduced pressure.

• Chromatography:

  • Silica Gel Chromatography: Load the crude product onto a silica gel column and elute with an appropriate solvent system (e.g., a gradient of methanol in dichloromethane).

  • Reverse-Phase HPLC: For more polar products, reverse-phase HPLC using a C18 column with a water/acetonitrile gradient containing a small amount of formic acid or trifluoroacetic acid is a suitable method.

Characterization of the Final Product

The structure and purity of the Tenofovir-triazole conjugate should be confirmed by standard analytical techniques.

• NMR Spectroscopy: ¹H and ¹³C NMR spectroscopy should show the characteristic signals for the triazole ring protons (typically around 7.5-8.5 ppm in the ¹H NMR spectrum) and carbons, along with the signals corresponding to both the Tenofovir and the conjugated molecule.[13][14]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass of the final product.[15][16]

• HPLC Analysis: The purity of the final product should be assessed by analytical HPLC.[4]

Conclusion

This application note provides a detailed and practical guide for the synthesis of a novel Tenofovir-alkyne derivative and its subsequent conjugation via the CuAAC reaction. The described protocols are based on established chemical principles and are designed to be readily implemented in a standard research laboratory. By following these procedures, researchers can efficiently generate novel Tenofovir conjugates for a wide range of applications in drug development and chemical biology.

References

• BenchChem Technical Support Team. (2025).
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• NIH. (n.d.).
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• ResearchGate. (2025).
• Common Organic Chemistry. (n.d.). Benzyl Protection.
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• MDPI. (n.d.). Triazole-Modified Nucleic Acids for the Application in Bioorganic and Medicinal Chemistry.
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• Google Patents. (n.d.).
• MDPI. (n.d.). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media.
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Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of Tenofovir Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing Click Chemistry for Novel Tenofovir Conjugates

The Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," has revolutionized the field of bioconjugation and drug discovery.[1][2] This remarkably efficient and specific reaction enables the covalent ligation of two molecules, one bearing a terminal alkyne and the other an azide, to form a stable 1,4-disubstituted 1,2,3-triazole linkage.[1][3] The reaction's high fidelity, mild reaction conditions, and orthogonality to most biological functional groups make it an ideal tool for the synthesis of complex molecular architectures.[1][4][5]

Tenofovir, a potent nucleotide analogue reverse transcriptase inhibitor, is a critical component of antiretroviral therapy for HIV infection.[6][7][8] The development of tenofovir prodrugs and conjugates has been a key strategy to enhance its bioavailability and cellular uptake.[9][10][11] By employing CuAAC, researchers can readily conjugate tenofovir to a wide array of molecules, including targeting ligands, pharmacokinetic modifiers, and other therapeutic agents, to create novel drug candidates with improved properties.[12][13] This application note provides a comprehensive guide to the CuAAC protocol tailored for the modification of tenofovir derivatives, from the synthesis of the necessary precursors to the final purification and characterization of the conjugate.

The Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The remarkable rate acceleration of the CuAAC reaction is attributed to the catalytic action of a copper(I) species.[3][4] The generally accepted mechanism involves a catalytic cycle that proceeds through several key intermediates.[5][][15] The active Cu(I) catalyst is often generated in situ from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent like sodium ascorbate.[4][16] Ligands, such as tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), play a crucial role in stabilizing the Cu(I) oxidation state and preventing catalyst disproportionation.[17][18][19]

The catalytic cycle can be summarized as follows:

• Formation of Copper-Acetylide: The Cu(I) catalyst coordinates with the terminal alkyne to form a copper-acetylide intermediate.[3][]

• Coordination of Azide: The azide then coordinates to the copper center.

• Cycloaddition: A [3+2] cycloaddition reaction occurs between the coordinated azide and the acetylide, forming a six-membered copper-containing intermediate.[5]

• Ring Contraction and Protonolysis: This intermediate undergoes ring contraction to a more stable five-membered triazolyl-copper species. Subsequent protonolysis releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst for the next cycle.[4]

Caption: The catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Synthesis of Tenofovir Precursors for CuAAC

To utilize CuAAC for tenofovir modification, a derivative bearing either an azide or a terminal alkyne is required. Below are proposed protocols for the synthesis of these essential precursors, based on established synthetic methodologies for tenofovir and related compounds.[6][9][20]

Protocol 1: Synthesis of an Azide-Modified Tenofovir Derivative

This protocol describes the synthesis of an azide-functionalized tenofovir derivative via tosylation of the primary hydroxyl group followed by nucleophilic substitution with sodium azide.

Materials:

• Tenofovir

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Sodium azide (NaN₃)

• Dimethylformamide (DMF, anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Step-by-Step Procedure:

• Tosylation of Tenofovir: a. Dissolve tenofovir (1 equivalent) in anhydrous pyridine in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon). b. Cool the solution to 0 °C in an ice bath. c. Add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise to the stirred solution. d. Allow the reaction to warm to room temperature and stir for 12-16 hours. e. Monitor the reaction progress by Thin Layer Chromatography (TLC). f. Upon completion, quench the reaction by adding cold water. g. Extract the aqueous mixture with dichloromethane (3x). h. Combine the organic layers and wash sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine. i. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylated tenofovir.

• Azide Substitution: a. Dissolve the crude tosylated tenofovir (1 equivalent) in anhydrous DMF in a round-bottom flask. b. Add sodium azide (3 equivalents) to the solution. c. Heat the reaction mixture to 60-70 °C and stir for 8-12 hours. d. Monitor the reaction by TLC until the starting material is consumed. e. Cool the reaction to room temperature and pour it into cold water. f. Extract the aqueous mixture with ethyl acetate (3x). g. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. h. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to obtain the pure tenofovir-azide derivative.

Protocol 2: Synthesis of an Alkyne-Modified Tenofovir Derivative

This protocol outlines the synthesis of an alkyne-functionalized tenofovir derivative through etherification of the primary hydroxyl group with a suitable propargyl halide.

Materials:

• Tenofovir

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Tetrahydrofuran (THF, anhydrous)

• Propargyl bromide (80% in toluene)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography

Step-by-Step Procedure:

• Deprotonation of Tenofovir: a. Suspend sodium hydride (1.5 equivalents) in anhydrous THF in a flame-dried round-bottom flask under an inert atmosphere. b. Cool the suspension to 0 °C. c. Slowly add a solution of tenofovir (1 equivalent) in anhydrous THF to the NaH suspension. d. Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Alkylation with Propargyl Bromide: a. Cool the reaction mixture back to 0 °C. b. Add propargyl bromide (1.2 equivalents) dropwise to the reaction. c. Allow the reaction to warm to room temperature and stir for 12-16 hours. d. Monitor the reaction by TLC. e. Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl at 0 °C. f. Extract the aqueous mixture with ethyl acetate (3x). g. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. h. Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the pure tenofovir-alkyne derivative.

Detailed Protocol for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of a Tenofovir Derivative

This protocol provides a general method for the CuAAC reaction between a tenofovir-azide derivative and a generic alkyne partner. The conditions can be adapted for the reaction of a tenofovir-alkyne with an azide partner.

Materials:

• Tenofovir-azide derivative

• Alkyne-containing molecule

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Solvent system (e.g., a mixture of tert-butanol and water, or DMSO and water)

• Deionized water

• Nitrogen or Argon gas

Step-by-Step Procedure:

• Preparation of Stock Solutions: a. Prepare a 10 mM solution of the tenofovir-azide derivative in a suitable solvent (e.g., DMSO). b. Prepare a 10 mM solution of the alkyne-containing molecule in a compatible solvent. c. Prepare a 20 mM solution of CuSO₄·5H₂O in deionized water.[21] d. Prepare a 50 mM solution of THPTA in deionized water.[21] e. Crucially, prepare a 100 mM solution of sodium ascorbate in deionized water immediately before use. [17][21]

• Reaction Setup: a. In a microcentrifuge tube or a small reaction vial, add the tenofovir-azide solution (1 equivalent). b. Add the alkyne solution (1.1-1.5 equivalents). c. Add the appropriate solvent (e.g., tert-butanol/water or DMSO/water) to achieve the desired final reaction concentration (typically 1-10 mM). d. Purge the reaction mixture with an inert gas (nitrogen or argon) for 5-10 minutes to remove dissolved oxygen, which can oxidize the Cu(I) catalyst.[22]

• Catalyst Addition and Reaction Initiation: a. In a separate tube, prepare the catalyst premix by adding the CuSO₄ solution (0.1 equivalents) to the THPTA solution (0.5 equivalents, maintaining a 1:5 copper to ligand ratio).[23][24] Mix gently. b. Add the catalyst premix to the deoxygenated reaction mixture containing the azide and alkyne. c. Initiate the reaction by adding the freshly prepared sodium ascorbate solution (1-2 equivalents). d. Gently mix the reaction and allow it to proceed at room temperature for 1-4 hours, or until TLC or LC-MS analysis indicates completion. For sensitive substrates, the reaction can be performed at 4°C overnight.[25]

Optimization of Reaction Conditions

The efficiency of the CuAAC reaction can be influenced by several parameters. The following table provides a summary of key factors to consider for optimization.

Parameter	Recommended Range/Conditions	Rationale and Considerations
Copper Source	CuSO₄·5H₂O, CuI, CuBr	CuSO₄ with sodium ascorbate is the most common and convenient method for generating the active Cu(I) catalyst in situ.[16][26]
Reducing Agent	Sodium Ascorbate	Effectively reduces Cu(II) to Cu(I) and helps to suppress oxidative side reactions.[4][21][23] Should be prepared fresh.
Ligand	THPTA (aqueous), TBTA (organic)	Stabilizes the Cu(I) catalyst, prevents oxidation, and accelerates the reaction.[18][19] A 5:1 ligand-to-copper ratio is often optimal for bioconjugation.[27]
Solvent	t-BuOH/H₂O, DMSO/H₂O, DMF	A mixture of water with a miscible organic solvent is often used to dissolve both polar and nonpolar reactants.[16]
Temperature	Room Temperature (20-25 °C)	Most CuAAC reactions proceed efficiently at room temperature.[21] Gentle heating (40-50 °C) may be required for sterically hindered substrates.[21]
pH	4-12	The reaction is tolerant of a wide pH range, making it suitable for various applications, including bioconjugation.[4][5]
Reactant Ratio	1:1 to 1:1.5 (Azide:Alkyne)	A slight excess of the less valuable or more soluble reactant can drive the reaction to completion.[28]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Yield	- Inactive catalyst (Cu(I) oxidation) - Impure reagents - Suboptimal reaction conditions	- Deoxygenate the reaction mixture thoroughly.[22] - Use a freshly prepared solution of sodium ascorbate.[17] - Ensure a sufficient ligand-to-copper ratio (e.g., 5:1).[23] - Purify starting materials if necessary.
Side Product Formation (e.g., Alkyne Homocoupling)	- Presence of oxygen - Insufficient reducing agent	- Increase the amount of sodium ascorbate.[22] - Ensure the reaction is performed under an inert atmosphere.
Degradation of Sensitive Substrates	- Reactive oxygen species (ROS) generation	- Use a biocompatible ligand like THPTA.[19] - Consider adding a ROS scavenger like aminoguanidine for bioconjugation reactions.[23][27]

Experimental Workflow

The entire process, from precursor synthesis to the final product, can be visualized in the following workflow diagram.

Caption: A comprehensive workflow for the synthesis and CuAAC conjugation of a tenofovir derivative.

Purification and Characterization of the Final Product

Purification:

• Removal of Copper: After the reaction, the copper catalyst can be removed by several methods. For small molecule products, washing the organic extract with an aqueous solution of ethylenediaminetetraacetic acid (EDTA) or ammonia can effectively chelate and remove the copper ions.[29]

• Chromatography: The crude product is typically purified by silica gel column chromatography to separate the desired triazole conjugate from unreacted starting materials and any side products.[1]

• Recrystallization: If the product is crystalline, recrystallization can be an effective final purification step.

• Bioconjugate Purification: For macromolecular products like protein conjugates, purification is often achieved using size-exclusion chromatography or dialysis to remove small molecule reagents and the copper catalyst.[22]

Characterization:

The structure and purity of the final tenofovir-triazole conjugate should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the formation of the triazole ring and the overall structure of the conjugate.

• Mass Spectrometry (MS): To verify the molecular weight of the product.

• High-Performance Liquid Chromatography (HPLC): To assess the purity of the final compound.

• Infrared (IR) Spectroscopy: Can be used to confirm the disappearance of the azide stretch (around 2100 cm⁻¹) and the alkyne C-H stretch (around 3300 cm⁻¹).

References

• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Garcı́a-Álvarez, R., et al. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. ACS Publications. Retrieved from [Link]

• Alkyne-Azide Click Chemistry Protocol for ADCs. (2024). AxisPharm. Retrieved from [Link]

• Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. (2015). National Institutes of Health. Retrieved from [Link]

• A DFT Study on the Binuclear CuAAC Reaction: Mechanism in Light of New Experiments. (2016). ACS Publications. Retrieved from [Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. (2009). National Institutes of Health. Retrieved from [Link]

• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". (2011). Jena Bioscience. Retrieved from [Link]

• Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

• RETRACTED: Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. (2022). National Institutes of Health. Retrieved from [Link]

• Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. (2009). Jena Bioscience. Retrieved from [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. (2011). National Institutes of Health. Retrieved from [Link]

• Copper-Containing Catalysts for Azide–Alkyne Cycloaddition in Supercritical CO 2. (2020). MDPI. Retrieved from [Link]

• Chemoenzymatic Synthesis of Tenofovir. (2023). National Institutes of Health. Retrieved from [Link]

• Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. (2022). ResearchGate. Retrieved from [Link]

• Cu-Catalyzed Azide−Alkyne Cycloaddition. (2007). ACS Publications. Retrieved from [Link]

• Industrially viable synthesis of tenofovir a key intermediat. (n.d.). TSI Journals. Retrieved from [Link]

• Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale. (2013). ResearchGate. Retrieved from [Link]

• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete?. (2020). ResearchGate. Retrieved from [Link]

• Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (2010). National Institutes of Health. Retrieved from [Link]

• An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. (2020). ChemRxiv. Retrieved from [Link]

• Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. (2020). ACS Publications. Retrieved from [Link]

• Synthesis and Evaluation of Anti-HIV Activity of Fatty Acyl Conjugates of Tenofovir Alefanamide. (2025). Preprints.org. Retrieved from [Link]

• CuAAC-Based Synthesis, Copper-Catalyzed Aldehyde-Forming Hydrolytic Fission and Antiproliferative Evaluation of Novel Ferrocenoylamino-Substituted Triazole-Tethered Quinine–Chalcone Hybrids. (2020). National Institutes of Health. Retrieved from [Link]

• A Competitive Lateral Flow Assay for the Detection of Tenofovir. (2018). National Institutes of Health. Retrieved from [Link]

• Recent trends in click chemistry as a promising technology for virus-related research. (2019). National Institutes of Health. Retrieved from [Link]

• An Improved Process for the Preparation of Tenofovir Disoproxil Fumarate. (2016). International Journal of Pharmaceutical Sciences and Research. Retrieved from [Link]

• Practical Synthesis of Tenofovir Alafenamide Fumarate Inspired by New Retrosynthetic Disconnection Featuring a Novel Carbon–Phosphorus Bond Construction Methodology. (2023). ACS Publications. Retrieved from [Link]

• Application of Click Chemistry in the Development of Peptide Based HIV Fusion Inhibitors. (2018). Bentham Science. Retrieved from [Link]

• Applications of Click Chemistry in the Development of HIV Protease Inhibitors. (2014). National Institutes of Health. Retrieved from [Link]

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Application Notes and Protocols: Site-Specific Bioconjugation of Peptides with Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Introduction: Advancing Peptide-Drug Conjugates with Precision

Peptide-drug conjugates (PDCs) represent a burgeoning class of therapeutics that leverage the high target specificity of peptides to deliver potent small-molecule drugs to diseased cells, thereby enhancing efficacy and minimizing off-target toxicity.[1][2] Tenofovir, a potent nucleotide analog reverse transcriptase inhibitor, is a cornerstone of antiretroviral therapy for HIV and Hepatitis B.[3] Conjugating Tenofovir to peptides offers a promising strategy to improve its pharmacokinetic profile and achieve targeted delivery.[4][5][6] This document provides a detailed guide for the bioconjugation of peptides with a specialized Tenofovir derivative, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, utilizing the highly efficient and bio-orthogonal copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry".[7][8][9][10][11]

The chosen Tenofovir derivative is specifically designed for this purpose, featuring a terminal alkyne functionality masked with a trimethylsilyl (TMS) protecting group and a linker to facilitate conjugation.[12][13][14] The TMS group ensures the stability of the alkyne during synthesis and storage and can be removed in situ or prior to the click reaction.[15][16][17] Click chemistry is renowned for its high yield, specificity, and compatibility with a wide range of functional groups, making it an ideal choice for complex biomolecule modification.[8][9][10][18]

These application notes are intended for researchers, scientists, and drug development professionals engaged in the creation of novel PDCs. We will delve into the rationale behind the experimental design, provide a step-by-step protocol for the conjugation reaction, and detail the necessary analytical techniques for characterization and purification of the final peptide-Tenofovir conjugate.

Scientific Principles and Experimental Rationale

The core of this protocol is the CuAAC reaction, a Nobel Prize-winning methodology that forms a stable triazole linkage between an azide and a terminal alkyne, catalyzed by a copper(I) species.[10][11]

Key Components and Their Roles:

• Azide-Modified Peptide: The peptide of interest must first be functionalized with an azide group. This can be achieved during solid-phase peptide synthesis (SPPS) by incorporating an azide-bearing amino acid (e.g., azidolysine, azidophenylalanine) or by post-synthetic modification of a reactive side chain (e.g., lysine, cysteine).[18][19][20] This site-specific modification ensures a homogenous final product.

• Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium: This reagent provides the alkyne functionality for the click reaction. The trimethylsilyl (TMS) group is a protecting group for the terminal alkyne.[16] Depending on the reaction conditions, the TMS group can be cleaved in situ by a fluoride source or in a separate deprotection step prior to conjugation.[15][21]

• Copper(I) Catalyst: Copper(I) is essential for catalyzing the [3+2] cycloaddition between the azide and alkyne. It is typically generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).

• Ligand: A ligand, such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA), is often used to stabilize the Cu(I) oxidation state and prevent oxidative side reactions, particularly in aqueous environments.

Experimental Workflow Overview

The overall process involves the preparation of the azide-modified peptide, the preparation of the Tenofovir-alkyne reagent (including deprotection if necessary), the CuAAC reaction itself, and subsequent purification and characterization of the conjugate.

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Unveiling Protein Interactions of Tenofovir: An Application Guide to Labeling with Tenofovir-Alkyne via Click Chemistry

Introduction: A New Lens for a Cornerstone Antiviral

Tenofovir is a cornerstone of antiretroviral therapy, effectively suppressing the replication of HIV and Hepatitis B viruses.[1] Its mechanism of action primarily involves the inhibition of viral reverse transcriptase.[1] However, a complete understanding of its intracellular interactions and potential off-target effects remains an area of active investigation. This guide provides a comprehensive framework for utilizing a powerful chemical biology technique—click chemistry—to illuminate the protein interaction landscape of Tenofovir. By employing a synthetically modified version of Tenofovir bearing an alkyne group (Tenofovir-alkyne), researchers can covalently "click" this probe onto interacting proteins within a cellular context. Subsequent detection and identification of these labeled proteins can reveal novel binding partners, shed light on transport and metabolic pathways, and potentially uncover new mechanisms of action or sources of side effects.

This document is intended for researchers, scientists, and drug development professionals. It offers a detailed exploration of the principles, protocols, and applications of using Tenofovir-alkyne and click chemistry for protein labeling and target identification. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific literature.

The Chemical Biology Approach: Tenofovir-Alkyne and Click Chemistry

The core of this methodology lies in the strategic combination of a functionalized drug molecule (Tenofovir-alkyne) and a highly specific and efficient chemical ligation reaction known as click chemistry.

Tenofovir-Alkyne: The Probe

To investigate the protein interactions of Tenofovir, we first require a modified version of the drug that can be selectively visualized or captured. Tenofovir-alkyne is a derivative of Tenofovir that has been chemically modified to include a terminal alkyne group (a carbon-carbon triple bond). This small, bio-inert functional group serves as a "handle" for the subsequent click reaction. The alkyne is considered bioorthogonal, meaning it does not readily react with biological molecules within the cell, ensuring that its reactivity is reserved for the specific click chemistry partner.[2]

Click Chemistry: The Ligation

Click chemistry, a concept introduced by K. Barry Sharpless, refers to a class of reactions that are rapid, high-yielding, and highly specific.[3] For protein labeling, two main types of azide-alkyne cycloaddition reactions are employed:

• Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): This robust and efficient reaction joins an alkyne with an azide (a functional group with three nitrogen atoms) in the presence of a copper(I) catalyst to form a stable triazole linkage.[4][5] While highly effective, the copper catalyst can be toxic to living cells, making this method more suitable for labeling in cell lysates.[6]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC): This is a copper-free click chemistry reaction that utilizes a strained cyclooctyne (like DBCO or DIBO) that reacts spontaneously with an azide.[7][8] The absence of a toxic catalyst makes SPAAC ideal for labeling proteins in living cells.[7][8]

The choice between CuAAC and SPAAC will depend on the specific experimental design, as outlined in the protocols below.

Proposed Synthesis of Tenofovir-Alkyne Probe

Diagram of Proposed Synthetic Route:

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Application Note: Synthesis of Tenofovir-Based Probes via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Tenofovir (TFV) and its prodrugs, Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), are cornerstone antiretroviral agents for the treatment and prevention of HIV and chronic hepatitis B.[1][2][3] The development of molecular probes derived from Tenofovir is essential for advancing our understanding of its pharmacology, monitoring patient adherence, and exploring new virological applications.[4][5][6][7] This guide provides a detailed framework and step-by-step protocols for the preparation of Tenofovir-based probes using the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction, a premier example of "click chemistry."[8][9] This bioorthogonal ligation strategy offers high efficiency, specificity, and mild reaction conditions, making it an ideal method for conjugating Tenofovir to reporter molecules such as fluorescent dyes without compromising the integrity of either component.[10][11][12] We present a complete workflow, from the initial functionalization of a Tenofovir precursor to the final ligation and purification of the desired probe.

Introduction and Scientific Principle

The clinical efficacy of Tenofovir is critically dependent on its intracellular conversion to the active diphosphate metabolite (TFV-DP), which acts as a chain terminator for viral reverse transcriptase.[13][14] To visualize and quantify the drug's journey—from uptake and distribution to its site of action—probes that are tagged with reporter molecules are invaluable tools.

The challenge lies in creating a stable, covalent linkage between Tenofovir and a reporter moiety without engaging in complex, multi-step protection-deprotection chemistry. Bioorthogonal chemistry provides an elegant solution.[15] Specifically, the CuAAC reaction, which forms a stable triazole ring from an azide and a terminal alkyne, is exceptionally well-suited for this purpose.[16] The reaction is highly specific, proceeds rapidly under aqueous conditions, and the participating functional groups (azides and alkynes) are abiotic, meaning they do not interfere with native biological processes.[8][10][11]

Our strategy involves a two-stage process:

• Synthesis of a Bioorthogonal Tenofovir Precursor: A Tenofovir derivative is chemically modified to introduce either an azide or an alkyne "handle."

• Click Ligation: The functionalized Tenofovir is then "clicked" onto a reporter molecule (e.g., a fluorescent dye) that bears the complementary handle.

This guide will focus on the synthesis of an azide-functionalized Tenofovir derivative, followed by its ligation to an alkyne-containing fluorescent dye.

Sources

• 1. New Synthetic Route to Tenofovir - ChemistryViews [chemistryviews.org]
• 2. Advances in Nucleotide Antiviral Development from Scientific Discovery to Clinical Applications: Tenofovir Disoproxil Fumarate for Hepatitis B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Review and Clinical Understanding of Tenofovir: Tenofovir Disoproxil Fumarate versus Tenofovir Alafenamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Urine Assay for Tenofovir to Monitor Adherence in Real Time to TDF/FTC as PrEP - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. Therapeutic drug monitoring of tenofovir disoproxil and emtricitabine in oral HIV pre-exposure prophylaxis (PrEP) users who have undergone gastrointestinal surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Click chemistry - Wikipedia [en.wikipedia.org]
• 10. Bioorthogonal chemistry: Bridging chemistry, biology, and medicine - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Bioorthogonal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Establishment of intracellular tenofovir-diphosphate as the key determinant for in vitro-in vivo translation of antiviral efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. interchim.fr [interchim.fr]

Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Tenofovir Click Chemistry Products

Abstract

This application note provides a comprehensive guide and detailed protocols for the purification of tenofovir derivatives synthesized via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), commonly known as "click chemistry." Tenofovir, a critical acyclic nucleoside phosphonate, is a cornerstone of antiretroviral therapy.[1] Its derivatization through click chemistry enables the development of novel prodrugs, diagnostic probes, and targeted drug delivery systems. However, the inherent polarity of the tenofovir backbone and the complexity of post-reaction mixtures present significant purification challenges.[2][3] This document outlines a robust Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) methodology, offering expert insights into method development, optimization, and troubleshooting to ensure the high purity required for downstream applications.

Introduction: The Purification Challenge

The conjugation of molecules to tenofovir using click chemistry is highly efficient and specific, reacting only between an azide and an alkyne.[4][5] This specificity is a major advantage, as it minimizes side reactions with other functional groups.[4] Despite this, the crude reaction mixture invariably contains a variety of components that must be removed:

• Unreacted Starting Materials: Residual tenofovir-alkyne or tenofovir-azide and the corresponding click partner.

• Catalyst System: Copper salts (e.g., CuSO₄), reducing agents (e.g., sodium ascorbate), and stabilizing ligands (e.g., TBTA or THPTA).[6][7]

• Byproducts: Small amounts of side-products, including potential oxidative damage to the nucleobase.

Given the polar nature of tenofovir, a phosphonate, achieving efficient separation from these impurities on standard chromatography media can be difficult.[3][8] RP-HPLC emerges as the superior technique due to its high resolving power, reproducibility, and scalability from analytical to preparative levels.[9][10]

Principles of RP-HPLC for Tenofovir Derivatives

RP-HPLC separates molecules based on their hydrophobicity. A non-polar stationary phase (typically C18-silica) is used with a polar mobile phase (usually a mixture of water and an organic solvent like acetonitrile or methanol).

• The Challenge with Polarity: Highly polar compounds like tenofovir have weak interactions with the C18 stationary phase and tend to elute very early, often with poor retention and co-eluting with other polar impurities.[11]

• The Solution: Ion-Pairing and Mobile Phase Modifiers: To enhance retention and improve peak shape, the mobile phase is modified.

  • Acidic Modifiers (e.g., Formic Acid, Trifluoroacetic Acid - TFA): The phosphonate group on tenofovir is anionic at neutral pH. Adding a small amount of acid (0.05-0.1%) to the mobile phase protonates this group, neutralizing its charge. This makes the molecule less polar, increasing its interaction with the stationary phase and thus improving retention.

  • Ion-Pairing Reagents (e.g., Triethylammonium Acetate - TEAA): For particularly challenging separations, an ion-pairing reagent like TEAA can be added to the mobile phase.[2] The positively charged triethylammonium ion forms a neutral, hydrophobic complex with the anionic phosphonate, significantly increasing its retention on the C18 column.[3]

HPLC System Configuration and Key Parameters

A standard preparative HPLC system is suitable for this application. Key components and typical settings are summarized below.

Parameter	Specification / Typical Value	Rationale
Column	C18 Silica, 5-10 µm particle size, 100-300 Å pore size	The C18 phase provides the necessary hydrophobicity for separation. Larger particles reduce backpressure in preparative scale.
Mobile Phase A	0.1% Formic Acid or 0.1 M TEAA in Water	The aqueous phase. The modifier is critical for retaining the polar tenofovir backbone.
Mobile Phase B	Acetonitrile (ACN)	The organic phase used to elute the product. ACN is preferred for its low viscosity and UV transparency.
Flow Rate	5-20 mL/min (for semi-preparative scale)	Adjusted based on column diameter to maintain optimal linear velocity for separation.
Detection	UV-Vis Detector (e.g., 260 nm)	Adenine, the nucleobase in tenofovir, has a strong absorbance maximum around 260 nm.
Gradient	Linear gradient from low %B to high %B	A gradient is essential to first retain the polar product and then elute it with increasing organic solvent concentration.
Column Temp.	25-40 °C	Elevated temperatures can improve peak shape and reduce viscosity, but should be used cautiously to avoid product degradation.[12]

Detailed Experimental Protocol

This protocol provides a starting point for the purification of a generic tenofovir click chemistry product.

4.1. Sample Preparation

• Following the click reaction, remove the bulk of the organic solvent (e.g., DMSO, tBuOH) used for the reaction in vacuo.

• Resuspend the crude reaction mixture in a minimal volume of Mobile Phase A (e.g., 0.1% Formic Acid in water).

• Centrifuge the sample at >10,000 rpm for 10 minutes to pellet any precipitated copper salts or other insoluble material.

• Filter the supernatant through a 0.45 µm syringe filter (PTFE or other chemically compatible membrane) into an HPLC vial. This step is critical to prevent clogging of the HPLC system.

4.2. HPLC Method Development and Execution

• Column Equilibration: Equilibrate the C18 column with 95% Mobile Phase A / 5% Mobile Phase B for at least 10 column volumes.

• Blank Injection: Inject a sample of the dissolution solvent (Mobile Phase A) to ensure the baseline is clean and free of ghost peaks.

• Analytical Run: First, perform an analytical scale injection of the prepared sample to determine the retention time of the product and assess the impurity profile.

  • Suggested Analytical Gradient:

    • 0-5 min: 5% B

    • 5-25 min: 5% to 50% B (linear gradient)

    • 25-30 min: 50% to 95% B (column wash)

    • 30-35 min: 95% B (hold)

    • 35-40 min: Re-equilibration at 5% B

• Preparative Run: Based on the analytical chromatogram, scale up the injection volume for the preparative run. Adjust the gradient to provide the best resolution between the product peak and adjacent impurities.

• Fraction Collection: Collect fractions across the peak corresponding to the desired product. It is often wise to collect the beginning, middle, and end of the peak in separate fractions for later purity analysis.

4.3. Post-Purification Processing

• Purity Analysis: Analyze the collected fractions using analytical HPLC to confirm purity. Pool fractions that meet the required purity specification.

• Solvent Removal: Remove the acetonitrile and water via lyophilization (freeze-drying). If TEAA was used, it is volatile and will be removed during lyophilization.

• Final Product: The final product will be a purified, dry powder of the tenofovir click chemistry adduct.

Visualization of Workflows

Experimental Workflow Diagram

The following diagram illustrates the complete process from the crude reaction mixture to the final purified product.

Caption: Workflow for HPLC purification of Tenofovir click products.

Method Development Logic

This diagram shows the decision-making process for optimizing the HPLC separation.

Caption: Logic diagram for HPLC method development and optimization.

Troubleshooting Common Issues

Problem	Potential Cause	Suggested Solution
No/Poor Retention	Analyte is too polar for the conditions. Insufficient mobile phase modifier.	Increase acid concentration (e.g., from 0.1% formic acid to 0.1% TFA). Switch to an ion-pairing mobile phase system (e.g., 0.1 M TEAA). Consider a more polar-retentive column (e.g., "Aqueous C18" or Amide/HILIC).[3]
Broad or Tailing Peaks	Secondary interactions with residual silanols on the silica. Sub-optimal mobile phase pH.	Ensure adequate mobile phase modifier is used. Adjust the pH of the mobile phase.[11] Increase column temperature slightly (e.g., to 35-40 °C).
Poor Resolution	Gradient is too steep. Insufficient column efficiency.	Decrease the slope of the gradient (e.g., from a 10-minute to a 20-minute gradient).[13] Use a column with smaller particle size for analytical scouting.
Precipitation in Sample	Low solubility of crude mixture in the injection solvent.	Re-dissolve the sample in a solvent with a slightly higher organic content (e.g., 90:10 Water:ACN with modifier), but be aware this can affect peak shape. Ensure complete removal of reaction solvents.

Conclusion

The purification of tenofovir click chemistry products by RP-HPLC is a robust and reliable method when properly developed. The key to success lies in overcoming the inherent polarity of the tenofovir phosphonate backbone. By employing acidic mobile phase modifiers or ion-pairing reagents, researchers can achieve excellent retention and resolution, leading to highly pure materials suitable for demanding biological and pharmaceutical research. The protocols and troubleshooting guide provided herein serve as a strong foundation for developing tailored purification methods for a wide array of novel tenofovir derivatives.

References

• Pseudo-ligandless Click Chemistry for Oligonucleotide Conjugation - PMC - NIH . National Institutes of Health. Available at: [Link]

• Click Chemistry: new protocol for the labeling and modification of biomolecules - Interchim . Interchim. Available at: [Link]

• Fast separation of antiviral nucleoside phosphoramidate and H-phosphonate diastereoisomers by reversed-phase liquid chromatography - PubMed . PubMed. Available at: [Link]

• High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers | Journal of the American Chemical Society - ACS Publications . ACS Publications. Available at: [Link]

• Determination of Antiviral Drugs and Their Metabolites Using Micro-Solid Phase Extraction and UHPLC-MS/MS in Reversed-Phase and Hydrophilic Interaction Chromatography Modes - MDPI . MDPI. Available at: [Link]

• (PDF) Forced degradation studies and development of RP-HPLC method for related substances of Tenofovir alafenamide in tablet dosage form - ResearchGate . ResearchGate. Available at: [Link]

• Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification - Gilson . Gilson. Available at: [Link]

• What is the best way to deal with a polar compound's purity with HPLC? What mobile phase and column can be the best choice? - Quora . Quora. Available at: [Link]

• Practical Synthesis of Tenofovir Alafenamide Fumarate Inspired by New Retrosynthetic Disconnection Featuring a Novel Carbon–Phosphorus Bond Construction Methodology | Organic Process Research & Development - ACS Publications . ACS Publications. Available at: [Link]

• Tackling Problems with HPLC Purification of Oligonucleotides | Biocompare Bench Tips . Biocompare. Available at: [Link]

• Sensitive determination of tenofovir in human plasma samples using reversed-phase liquid chromatography - PubMed . PubMed. Available at: [Link]

• How can you separate a co-eluting more polar compound by HPLC? - ResearchGate . ResearchGate. Available at: [Link]

• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques - Waters Blog . Waters. Available at: [Link]

• ANALYTICAL METHOD DEVLOPMENT FOR DETERMINATION OF TENOFOVIR DISPROXIL FUMARATE BY HPLC - IJCRT.org . IJCRT.org. Available at: [Link]

• Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications . Advanced Materials Technology. Available at: [Link]

• Chemoenzymatic Synthesis of Tenofovir | The Journal of Organic Chemistry . ACS Publications. Available at: [Link]

• Strategies to Enable and Simplify HPLC Polar Compound Separation . Technology Networks. Available at: [Link]

• HPLC analysis of the crude product after click conjugation of clickable... - ResearchGate . ResearchGate. Available at: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition . Organic-Chemistry.org. Available at: [Link]

• Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale - ACS Publications . ACS Publications. Available at: [Link]

• Purification of Nucleotide Triphosphates published by The Column Article - DuPont . Chromatography Online. Available at: [Link]

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Application Note: Structural Characterization of Tenofovir and its Conjugates by NMR and Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals in the fields of medicinal chemistry, pharmacology, and analytical chemistry.

Introduction

Tenofovir is a cornerstone nucleotide reverse transcriptase inhibitor (NRTI) widely used in the treatment of HIV and Hepatitis B infections.[1] Due to its phosphonate group, tenofovir itself exhibits poor oral bioavailability. To overcome this limitation, several prodrug strategies have been developed, leading to the successful clinical introduction of conjugates like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF).[1][2] These modifications enhance the lipophilicity and cell permeability of the parent drug. The accurate structural characterization and purity assessment of these conjugates are critical for ensuring their safety and efficacy. This application note provides a detailed guide to the characterization of Tenofovir and its key conjugates using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), two powerful analytical techniques for unambiguous structure elucidation.

Rationale for Conjugation

The primary goal of conjugating Tenofovir is to mask the negatively charged phosphonate group, thereby improving its absorption and pharmacokinetic profile.[1][2]

• Tenofovir Disoproxil Fumarate (TDF): A diester prodrug, TDF enhances oral bioavailability to approximately 25%.[1] It is designed to be hydrolyzed by plasma esterases to release tenofovir intracellularly.[1][3]

• Tenofovir Alafenamide (TAF): A phosphonamidate prodrug, TAF demonstrates greater plasma stability compared to TDF and is more efficiently hydrolyzed within target cells.[4] This targeted delivery allows for lower dosing and a more favorable safety profile.[2][4]

The distinct chemical nature of these conjugates necessitates specific analytical approaches for their comprehensive characterization.

Part 1: Mass Spectrometry Analysis

Mass spectrometry is an indispensable tool for confirming the molecular weight and elucidating the fragmentation pathways of Tenofovir and its conjugates. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is commonly employed for the sensitive and specific quantification of these compounds in complex matrices.[5]

Logical Workflow for MS Analysis

Caption: General workflow for LC-MS/MS analysis of Tenofovir conjugates.

Protocol 1: LC-MS/MS Analysis of Tenofovir and its Conjugates

This protocol outlines a general method for the analysis of Tenofovir, TDF, and TAF. Optimization may be required based on the specific instrument and analytical goals.

1. Sample Preparation:

• Prepare a stock solution of the analyte at 1 mg/mL in a suitable solvent (e.g., 50:50 acetonitrile:water).
• Further dilute the stock solution to a working concentration (e.g., 1-10 µg/mL) using the mobile phase.

2. LC Conditions:

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).[6]
• Mobile Phase A: 0.1% formic acid in water.[7]
• Mobile Phase B: 0.1% formic acid in acetonitrile.[7]
• Flow Rate: 0.3-0.5 mL/min.
• Gradient: A typical gradient could be 5-95% B over 5-10 minutes.
• Injection Volume: 2-10 µL.

3. MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.[8][5]
• Scan Mode: Multiple Reaction Monitoring (MRM) is ideal for quantification, while full scan and product ion scans are used for structural confirmation.
• Key Transitions: The protonated precursor [M+H]+ to specific product ions are monitored.[8][9]

Data Interpretation: Fragmentation Patterns

The fragmentation of Tenofovir and its conjugates in positive ion mode ESI-MS/MS is highly informative.

Tenofovir (TFV): The protonated molecule [M+H]+ at m/z 288.1 is the precursor ion.[9][10] Collision-induced dissociation (CID) leads to characteristic product ions. A prominent fragmentation pathway involves the loss of the phosphonomethoxy group, resulting in the adenine moiety.[9]

Caption: Key fragmentation of Tenofovir in positive ion mode.

Tenofovir Disoproxil Fumarate (TDF): TDF is often analyzed as its protonated molecule. Its fragmentation is characterized by the sequential loss of the disoproxil groups.

Tenofovir Alafenamide (TAF): The precursor ion for TAF is [M+H]+ at m/z 477.2.[8] A characteristic fragmentation is the loss of the alafenamide moiety to yield a product ion at m/z 346.1.[8]

Compound	Precursor Ion (m/z)	Key Product Ions (m/z)	Reference
Tenofovir (TFV)	288.1	176.1, 136.1	[8][9]
Tenofovir Alafenamide (TAF)	477.2	346.1	[8]

Part 2: NMR Spectroscopy Analysis

NMR spectroscopy is the gold standard for the definitive structural elucidation of organic molecules. For Tenofovir and its conjugates, a combination of ¹H, ¹³C, and ³¹P NMR provides a complete picture of the molecular structure and can be used to assess purity.

Logical Workflow for NMR Analysis

Caption: General workflow for NMR analysis of Tenofovir conjugates.

Protocol 2: NMR Sample Preparation and Data Acquisition

1. Sample Preparation:

• Accurately weigh 5-10 mg of the Tenofovir conjugate.
• Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, D₂O, or MeOD). DMSO-d₆ is often a good choice due to its ability to dissolve a wide range of organic compounds.[11][12]
• Transfer the solution to a 5 mm NMR tube.

2. Data Acquisition:

• Acquire a ¹H NMR spectrum to assess the overall structure and purity.
• Acquire a ³¹P NMR spectrum, which is particularly informative for these phosphonate-containing compounds.
• Acquire a ¹³C NMR spectrum for a complete carbon framework analysis.
• For detailed structural assignment, especially for novel conjugates, 2D NMR experiments such as COSY, HSQC, and HMBC are highly recommended.

Data Interpretation: Characteristic NMR Signals

The chemical shifts (δ) are reported in parts per million (ppm) and are referenced to the residual solvent peak.

Tenofovir:

• ¹H NMR (in D₂O): The adenine protons typically appear as singlets around 8.0-8.2 ppm. The protons of the phosphonomethoxypropyl side chain will have characteristic multiplets.

• ³¹P NMR (in D₂O): A single peak is expected in the phosphonate region, typically around 17.89 ppm.[1]

Tenofovir Alafenamide (TAF) in DMSO-d₆: The ¹H NMR spectrum of TAF is more complex due to the presence of the alafenamide and phenyl groups.

• Adenine Protons: Two singlets around 8.1 ppm.[11]

• Phenyl Protons: Multiplets between 7.0-7.3 ppm.[11]

• Alanine Methyl Group: A doublet around 1.1 ppm.[11]

Tenofovir Disoproxil Fumarate (TDF): The ¹H NMR spectrum of TDF will show signals for the disoproxil groups, including characteristic septets for the CH protons and doublets for the methyl groups. The fumarate protons will appear as a singlet.

Nucleus	Tenofovir (in D₂O)	Tenofovir Alafenamide (in DMSO-d₆)	Key Structural Information
¹H	Adenine protons (~8.0-8.2 ppm)	Adenine protons (~8.1 ppm), Phenyl protons (~7.0-7.3 ppm), Alanine methyl (~1.1 ppm)	Confirms the presence of the purine ring and the specific conjugate moieties.
³¹P	~17.9 ppm	-	Diagnostic for the phosphonate/phosphonamidate group.

The combination of mass spectrometry and NMR spectroscopy provides a robust analytical platform for the comprehensive characterization of Tenofovir and its conjugates. MS is invaluable for confirming molecular weight and identifying fragmentation patterns, which is particularly useful in metabolic and degradation studies. NMR provides unambiguous structural elucidation and is the definitive method for assessing the purity and identity of the bulk drug substance. The protocols and data presented in this application note serve as a guide for researchers and scientists involved in the development and quality control of these important antiviral agents.

References

• Characterization of Tenofovir Disoproxil Fumarate and Its Behavior under Heating. Crystal Growth & Design. [Link]

• Rapid and Specific Liquid Chromatographic Tandem Mass Spectrometric Determination of Tenofovir in Human Plasma and its Fragmenta. Journal of Chromatographic Science. [Link]

• A simple and fast LC-MS/MS method for the simultaneous determination of tenofovir alafenamide and tenofovir in human plasma. Biomedical Chromatography. [Link]

• Simultaneous determination of tenofovir alafenamide and tenofovir in human plasma by LC-MS/MS and its application to pharmacokinetics study in clinic. ResearchGate. [Link]

• Development and validation of an LC-MS/MS assay for tenofovir and tenofovir alafenamide in human plasma and cerebrospinal fluid. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• characterization of tenofovir disoproxil fumarate by solid state nmr. ResearchGate. [Link]

• Isolation, LC-MS/MS and 2D-NMR characterization of alkaline degradants of tenofovir disoproxil fumarate. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Rapid and specific liquid chromatographic tandem mass spectrometric determination of tenofovir in human plasma and its fragmentation study. Journal of Chromatographic Science. [Link]

• Development and Validation of an LC-MS/MS Assay for Tenofovir and Tenofovir Alafenamide in Human Plasma and Cerebrospinal Fluid. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Observed mass fragmentation pathway for protonated precursor ion (m/z 288) of TFV. ResearchGate. [Link]

• Validation and implementation of liquid chromatographic-mass spectrometric (LC-MS) methods for the quantification of tenofovir prodrugs. PLoS One. [Link]

• Simultaneous determination of tenofovir alafenamide and tenofovir in human plasma by LC-MS/MS and its application to pharmacokinetics study in clinic. Journal of Chromatography B. [Link]

• On the Single-Crystal Structure of Tenofovir Alafenamide Mono-Fumarate: A Metastable Phase Featuring a Mixture of Co-Crystal and Salt. Molecules. [Link]

• Tenofovir Disoproxil Fumarate. ORGANIC SPECTROSCOPY INTERNATIONAL. [Link]

• (a) ¹³C NMR spectrum of tenofovir. (b) ¹H NMR spectrum of tenofovir. ResearchGate. [Link]

• Stability behaviour of antiretroviral drugs and their combinations. 1: characterization of tenofovir disoproxil fumarate degradation. RSC Publishing. [Link]

• Analytical method validation for tenofovir alafenamide and known impurities. ResearchGate. [Link]

• MALDI Mass Spectrometry Imaging Reveals Heterogeneous Distribution of Tenofovir and Tenofovir Diphosphate in Colorectal Tissue of Subjects Receiving a Tenofovir-Containing Enema. Antimicrobial Agents and Chemotherapy. [Link]

• Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. Frontiers in Pharmacology. [Link]

• Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. Molecular Pharmaceutics. [Link]

• Validated RP-HPLC Method Development for Estimation of Tenofovir Disoproxil Fumarate from Plasma. Research Journal of Pharmacy and Technology. [Link]

• Characterization of tenofovir, tenofovir disoproxil fumarate and emtricitabine in aqueous solutions containing sodium ions using ESI-MS, NMR and Ab initio calculations. OSTI.GOV. [Link]

• An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. ChemRxiv. [Link]

• Chiral Analysis of the Key Intermediates of Tenofovir Alafenamide Fumarate. Organic Process Research & Development. [Link]

• Analytical method validation for tenofovir alafenamide and known impurities. ResearchGate. [Link]

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Application Note & Protocols: Development of Antiviral Drug Delivery Systems Using Tenofovir-Alkyne Conjugation

Abstract: This document provides a comprehensive guide for researchers developing next-generation antiviral drug delivery systems (DDS) centered on Tenofovir. We detail the rationale and protocols for covalently conjugating a synthetically versatile form of the drug, Tenofovir-alkyne, to azide-functionalized nanocarriers via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "Click Chemistry." The methodologies cover the synthesis of carrier platforms, drug conjugation, and essential physicochemical and biological characterization techniques.

Introduction: A New Paradigm for Tenofovir Delivery

Tenofovir is a potent nucleotide reverse transcriptase inhibitor (NRTI) widely used in the management of HIV and Hepatitis B virus (HBV) infections.[1][2] Its active intracellular metabolite, tenofovir diphosphate, acts as a competitive inhibitor of viral reverse transcriptase, leading to chain termination and halting viral replication.[1] However, the clinical efficacy of Tenofovir is hampered by its low oral bioavailability and hydrophilic nature, which necessitates administration in prodrug forms like Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF).[3][4][5] While these prodrugs have improved pharmacokinetics, challenges related to off-target side effects and achieving sustained therapeutic concentrations in viral reservoirs remain.[6]

Drug delivery systems (DDS) offer a powerful strategy to overcome these limitations. By encapsulating or conjugating Tenofovir to nanocarriers such as liposomes or polymeric nanoparticles, it is possible to enhance its solubility, prolong its circulation time, and potentially target it to specific tissues or cell types.[7][8][9][10]

This guide focuses on a highly efficient and bioorthogonal conjugation strategy: Click Chemistry . By modifying Tenofovir with a terminal alkyne group (Tenofovir-alkyne), we create a molecular "handle" that can be specifically and covalently "clicked" onto a nanocarrier functionalized with a complementary azide group.[11][12] This approach provides a stable, covalent linkage, offering precise control over drug loading and presentation, which is often superior to passive encapsulation methods.

Section 1: Overall Experimental Workflow

The development and validation of a Tenofovir-alkyne conjugated nanoparticle system follows a logical progression from synthesis to functional testing. The workflow ensures that each step builds upon a well-characterized precedent, a principle of self-validating protocol design.

Caption: High-level workflow for developing Tenofovir-alkyne nanomedicines.

Section 2: Preparation of Core Components

The success of the final conjugate relies on the quality and purity of its two key components: the alkyne-modified drug and the azide-functionalized carrier.

Protocol 2.1: Conceptual Synthesis of Tenofovir-Alkyne

Scientist's Note: The direct synthesis of Tenofovir-alkyne is not widely published in standard literature; therefore, this protocol is a conceptual outline based on established organic chemistry principles. It involves the esterification of the phosphonic acid group or etherification of the hydroxyl group of Tenofovir with a molecule containing a terminal alkyne, such as propargyl bromide. This process would require specialized expertise in medicinal chemistry and thorough analytical confirmation.[2][13][14] Researchers should adapt this general concept using specific linkers and reaction conditions suitable for their experimental goals.

Characterization: The final product must be rigorously purified (e.g., via column chromatography) and characterized by ¹H-NMR, ¹³C-NMR, and Mass Spectrometry to confirm the structure and by HPLC to assess purity (>95%).

Protocol 2.2: Synthesis of Azide-Functionalized Liposomes

Liposomes are a clinically established platform for drug delivery.[7] Functionalization for click chemistry is achieved by incorporating a lipid with a terminal azide group into the bilayer.

Materials:

• 1,2-distearoyl-sn-glycero-3-phosphocholine (DSPC)

• Cholesterol

• 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[azido(polyethylene glycol)-2000] (DSPE-PEG2000-Azide)

• Chloroform

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Lipid Film Hydration:

  • In a round-bottom flask, combine DSPC, Cholesterol, and DSPE-PEG2000-Azide in a desired molar ratio (e.g., 55:40:5).

  • Dissolve the lipids in chloroform.

  • Remove the chloroform using a rotary evaporator under vacuum at a temperature above the lipid phase transition temperature (~60°C) to form a thin, uniform lipid film on the flask wall.

  • Place the flask under high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Hydrate the lipid film with PBS (pH 7.4) by vortexing the flask. This will form multilamellar vesicles (MLVs).

• Size Extrusion:

  • To achieve a uniform size distribution, subject the MLV suspension to multiple freeze-thaw cycles (e.g., 5 cycles of freezing in liquid nitrogen and thawing in a 60°C water bath).

  • Extrude the suspension 11-21 times through polycarbonate membranes of a defined pore size (e.g., 100 nm) using a mini-extruder apparatus. This process creates small unilamellar vesicles (SUVs).

• Purification & Storage:

  • Remove any un-encapsulated material by dialysis or size exclusion chromatography against PBS.

  • Store the resulting azide-functionalized liposomes at 4°C.

Section 3: CuAAC "Click Chemistry" Conjugation

The CuAAC reaction creates a stable triazole linkage between the Tenofovir-alkyne and the azide-functionalized nanocarrier. This protocol is optimized for aqueous conditions, making it suitable for biologic-based systems.[15][16]

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Application Notes & Protocols: In Vitro Cellular Evaluation of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (T-C12-TMSA)

Introduction: The Rationale for Advanced Tenofovir Prodrugs

Tenofovir is a cornerstone of antiretroviral therapy, acting as an acyclic nucleotide reverse transcriptase inhibitor (NtRTI).[1][2] Its active form, tenofovir diphosphate (TFV-DP), competes with the natural substrate deoxyadenosine triphosphate (dATP) for incorporation into nascent viral DNA.[1] Once incorporated by the viral reverse transcriptase, it causes chain termination due to the lack of a 3'-hydroxyl group, effectively halting viral replication.[1][2]

However, the dianionic phosphonate group of the parent tenofovir molecule results in poor cell permeability and low oral bioavailability, necessitating the development of prodrugs.[3][4] Marketed prodrugs like Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF) have significantly improved clinical outcomes.[5][6][7] TAF, for instance, exhibits greater plasma stability and more efficient intracellular delivery to target lymphoid cells, resulting in higher intracellular concentrations of the active TFV-DP at lower plasma tenofovir levels, which correlates with an improved safety profile for kidneys and bones.[6][7]

The compound of interest, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (T-C12-TMSA) , represents a next-generation lipid-modified prodrug. The inclusion of a C12 lipid moiety is a rational design strategy aimed at hijacking natural lipid uptake pathways to potentially enhance oral bioavailability and lymphatic system uptake.[8][9] This approach may increase drug concentration in viral reservoirs within the lymphatic system and improve the overall pharmacokinetic profile.[8][10]

This document provides a comprehensive guide with detailed protocols for the preclinical in vitro assessment of T-C12-TMSA, focusing on antiviral efficacy, cytotoxicity, and mechanistic validation.

Part 1: Assessment of Antiviral Efficacy

The primary goal is to determine the concentration at which T-C12-TMSA effectively inhibits HIV-1 replication. This is typically expressed as the 50% effective concentration (EC₅₀). We describe two robust, cell-based assays.

Protocol 1.1: HIV-1 p24 Antigen Inhibition Assay

This assay quantifies the production of the HIV-1 core protein p24, a reliable marker of viral replication.[11][12] A reduction in p24 levels in the presence of the drug indicates antiviral activity.

Recommended Cell Line: MT-4 cells (Human T-cell leukemia cell line) are highly susceptible to HIV-1 infection and are a standard model for antiviral screening.

Step-by-Step Protocol:

• Cell Seeding: Seed MT-4 cells in a 96-well flat-bottom plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium (e.g., RPMI-1640 with 10% FBS).

• Compound Preparation: Prepare a 2-fold serial dilution of T-C12-TMSA in culture medium, ranging from 100 µM to 0.05 nM. Also, prepare a no-drug control and a positive control (e.g., Tenofovir Alafenamide).

• Infection and Treatment: Add 50 µL of the diluted compound to the appropriate wells. Immediately after, add 50 µL of HIV-1 (e.g., strain IIIB or NL4-3) at a multiplicity of infection (MOI) of 0.01. The final volume in each well will be 200 µL.

• Incubation: Incubate the plates for 5-7 days at 37°C in a humidified, 5% CO₂ incubator.

• Sample Collection: After incubation, centrifuge the plate to pellet the cells. Carefully collect 150 µL of the supernatant.

• p24 Quantification: Measure the p24 antigen concentration in the supernatant using a commercially available HIV-1 p24 ELISA kit, following the manufacturer’s instructions.[13]

• Data Analysis: Calculate the percentage of inhibition for each drug concentration relative to the no-drug virus control. Plot the percent inhibition against the log of the drug concentration and use non-linear regression (sigmoidal dose-response) to determine the EC₅₀ value.

Protocol 1.2: TZM-bl Reporter Gene Assay

For higher throughput screening, the TZM-bl assay is an excellent alternative. TZM-bl is a HeLa cell line engineered to express CD4, CXCR4, and CCR5, making it susceptible to a wide range of HIV-1 isolates.[14] These cells contain integrated HIV-1 LTR-driven luciferase and β-galactosidase reporter genes. Upon infection, the viral Tat protein activates the LTR, leading to the expression of the reporter genes, which can be easily quantified.[14][15]

Step-by-Step Protocol:

• Cell Seeding: Seed TZM-bl cells in a 96-well white, solid-bottom plate at 1 x 10⁴ cells/well in 100 µL of complete medium (e.g., DMEM with 10% FBS) and incubate overnight.

• Compound and Virus Preparation: Prepare serial dilutions of T-C12-TMSA. In a separate plate, pre-incubate the diluted compound with an appropriate amount of HIV-1 virus stock for 1 hour at 37°C.

• Infection: Remove the culture medium from the TZM-bl cells and add 100 µL of the compound/virus mixture. Include cell-only controls (for background) and virus-only controls (for 100% infection).

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified, 5% CO₂ incubator.

• Lysis and Luminescence Reading: Aspirate the medium and lyse the cells. Measure luciferase activity using a commercial luciferase assay system and a luminometer.

• Data Analysis: Convert luminescence readings (RLU) to percent inhibition relative to the virus-only control. Calculate the EC₅₀ value as described in Protocol 1.1.

Table 1: Representative Assay Parameters for Antiviral Efficacy

Parameter	Assay Type	Cell Line	Virus Strain	Expected EC₅₀ (T-C12-TMSA)
Antiviral Potency	p24 Antigen	MT-4	HIV-1 IIIB	0.1 - 10 nM
Antiviral Potency	TZM-bl Reporter	TZM-bl	HIV-1 NL4-3	0.5 - 20 nM

Part 2: Evaluation of Cytotoxicity

It is crucial to ensure that the antiviral effect is not due to the drug killing the host cells.[16] Cytotoxicity is assessed to determine the 50% cytotoxic concentration (CC₅₀), the concentration at which cell viability is reduced by 50%.

Protocol 2.1: MTT Assay for Cell Viability

The MTT assay is a colorimetric method that measures the metabolic activity of cells, which serves as an indicator of cell viability.[17] Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) into purple formazan crystals.[17][18]

Step-by-Step Protocol:

• Cell Seeding: Seed cells (the same line used for the antiviral assay, e.g., MT-4) in a 96-well plate at the same density used previously.

• Compound Treatment: Add serial dilutions of T-C12-TMSA to the wells. Use the same concentration range as in the efficacy assay. Include cell-only (no drug) controls. Crucially, no virus is added in this assay.

• Incubation: Incubate the plate for the same duration as the corresponding antiviral assay (e.g., 5-7 days for MT-4 cells).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[17]

• Solubilization: Purple formazan crystals will form. Add 100 µL of a solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO) to each well.[17][19]

• Incubation and Reading: Incubate the plate overnight in the incubator to ensure complete solubilization of the crystals. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the no-drug control. Plot the percent viability against the log of the drug concentration and use non-linear regression to determine the CC₅₀ value.

Calculating the Selectivity Index (SI)

The Selectivity Index (SI) is a critical parameter that represents the therapeutic window of a compound. It is the ratio of cytotoxicity to antiviral activity.[20][21] A higher SI value indicates a more promising drug candidate, as it suggests the compound is effective at concentrations far below those at which it is toxic to host cells.[21][22]

Formula: SI = CC₅₀ / EC₅₀

A compound with an SI value ≥ 10 is generally considered a promising candidate for further development.[21]

Table 2: Representative Cytotoxicity and Selectivity Index Data

Parameter	Assay Type	Cell Line	Expected CC₅₀ (T-C12-TMSA)	Calculated SI (CC₅₀/EC₅₀)
Cytotoxicity	MTT Assay	MT-4	> 50 µM	> 5000
Cytotoxicity	MTT Assay	TZM-bl	> 100 µM	> 5000

Part 3: Mechanistic Validation

Mechanistic studies confirm that T-C12-TMSA acts through the expected pathway: intracellular conversion to the active TFV-DP and subsequent inhibition of HIV reverse transcriptase.

Proposed Intracellular Activation Pathway

As a lipid-modified prodrug, T-C12-TMSA is designed for efficient entry into the cell.[23] Once inside, it is hypothesized that cellular esterases and/or phospholipases cleave the lipid and linker moieties to release tenofovir.[23][24] Cellular kinases then perform two successive phosphorylation steps to yield the active anabolite, tenofovir diphosphate (TFV-DP).[24][25][26]

Protocol 3.1: Intracellular Anabolite Analysis by LC-MS/MS

This advanced assay directly measures the formation of the active TFV-DP inside the target cells, providing definitive proof of the prodrug's conversion.

Workflow Outline:

• Cell Culture and Treatment: Culture a large batch of target cells (e.g., Peripheral Blood Mononuclear Cells - PBMCs, or MT-4 cells) and treat them with a clinically relevant concentration of T-C12-TMSA (e.g., 5-10 times the EC₅₀).

• Time Course Sampling: Harvest cells at various time points (e.g., 2, 4, 8, 24 hours) to monitor the kinetics of TFV-DP formation.

• Cell Lysis and Extraction: Wash the cell pellets thoroughly to remove extracellular drug. Lyse the cells and perform a protein precipitation or liquid-liquid extraction to isolate the intracellular metabolites.[27]

• LC-MS/MS Analysis: Use a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method to separate and quantify the intracellular concentrations of tenofovir and its phosphorylated anabolites (TFV-MP and TFV-DP).[27][28][29]

• Data Interpretation: The successful detection and accumulation of TFV-DP over time confirms that the prodrug is effectively metabolized within the cell to its active form. Comparing the levels of TFV-DP generated by T-C12-TMSA to those from a reference compound like TAF can provide insights into its metabolic efficiency.[26][30][31]

Summary and Interpretation of Results

The comprehensive in vitro evaluation of T-C12-TMSA hinges on the integration of data from these three core areas. An ideal drug candidate profile would exhibit the following characteristics, summarized in the table below.

Table 3: Comprehensive Summary of In Vitro Evaluation Parameters

Assay Category	Key Parameter	Desired Outcome	Rationale
Efficacy	EC₅₀ (nM)	Low nanomolar or sub-nanomolar	Indicates high potency against viral replication.
Toxicity	CC₅₀ (µM)	High micromolar (>50 µM)	Indicates low toxicity to host cells.
Selectivity	Selectivity Index (SI)	> 1,000 (ideally >10,000)	A large therapeutic window ensures safety and efficacy.
Mechanism	TFV-DP Levels	Robust intracellular accumulation	Confirms prodrug conversion to the active metabolite.

A potent EC₅₀ value coupled with a high CC₅₀ value will yield an excellent Selectivity Index, marking T-C12-TMSA as a promising candidate for further preclinical development, including pharmacokinetic and in vivo efficacy studies. The confirmation of efficient intracellular conversion to TFV-DP provides a strong mechanistic basis for its antiviral activity.

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• 23. ω-Functionalized Lipid Prodrugs of HIV NtRTI Tenofovir with Enhanced Pharmacokinetic Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 24. A Review and Clinical Understanding of Tenofovir: Tenofovir Disoproxil Fumarate versus Tenofovir Alafenamide - PMC [pmc.ncbi.nlm.nih.gov]
• 25. What is the mechanism of Tenofovir Disoproxil Fumarate? [synapse.patsnap.com]
• 26. Intracellular metabolism and in vitro activity of tenofovir against hepatitis B virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. Validation of an LC-MS/MS assay to simultaneously monitor the intracellular active metabolites of tenofovir, emtricitabine, and lamivudine in dried blood spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. Plasma and intracellular population pharmacokinetic analysis of tenofovir in HIV-1-infected patients - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 31. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Preventing Oxidative Homocoupling of Tenofovir-Alkyne

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and preventative strategies for a common challenge in synthetic chemistry: the oxidative homocoupling of terminal alkynes, with a specific focus on Tenofovir-alkyne derivatives. This unwanted side reaction, often referred to as Glaser or Hay coupling, can significantly reduce the yield of desired cross-coupled products and complicate purification.[1][2][3][4] This resource is designed to provide you with the foundational knowledge and actionable protocols to mitigate this issue effectively.

Part 1: Understanding the Problem - The Mechanism of Oxidative Homocoupling

Before troubleshooting, it is crucial to understand the underlying mechanism of oxidative homocoupling. This reaction involves the dimerization of two terminal alkyne molecules to form a symmetrical 1,3-diyne. The process is typically catalyzed by copper(I) salts and requires an oxidant, which is often atmospheric oxygen.[1][5][6][7]

The generally accepted mechanism proceeds as follows:

• Deprotonation: A base removes the acidic proton from the terminal alkyne, forming an acetylide.

• Formation of Copper Acetylide: The acetylide coordinates with a copper(I) salt to form a copper(I) acetylide complex.[5]

• Oxidative Coupling: Two copper-acetylide molecules undergo an oxidative step. This brings the two alkyne fragments together to form the 1,3-diyne.[5]

• Catalyst Regeneration: The resulting copper species is reoxidized by an oxidant (like O2) to regenerate the active Cu(I) catalyst, allowing the cycle to continue.[5]

Caption: Mechanism of Copper-Catalyzed Oxidative Homocoupling.

Part 2: Troubleshooting Guide - Frequently Asked Questions (FAQs)

This section addresses common issues encountered during reactions involving Tenofovir-alkyne and provides targeted solutions.

Q1: My reaction mixture shows a significant amount of a higher molecular weight byproduct, which I suspect is the homocoupled dimer. How can I confirm this?

A1: The presence of a symmetrical 1,3-diyne byproduct is a common indicator of oxidative homocoupling.[2] To confirm its identity, you can use the following analytical techniques:

• Mass Spectrometry (MS): Look for a mass peak corresponding to double the molecular weight of your Tenofovir-alkyne starting material, minus two protons.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the characteristic terminal alkyne proton signal will be absent in the homocoupled product. In ¹³C NMR, you will observe a new set of signals for the diyne carbons.

• Thin-Layer Chromatography (TLC): The homocoupled product will typically have a different Rf value than your starting material and the desired cross-coupled product. It is often less polar.

Q2: I am performing a Sonogashira coupling with Tenofovir-alkyne, but the yield of my desired product is low, and I see a lot of the homocoupled byproduct. What is the most likely cause?

A2: The most frequent cause of excessive homocoupling in copper-co-catalyzed Sonogashira reactions is the presence of oxygen.[1][4][8] Oxygen promotes the oxidative dimerization of the copper acetylide intermediate.[1] Other contributing factors include:

• High Copper Catalyst Loading: While necessary for the cross-coupling, an excess of copper(I) can accelerate the rate of homocoupling.[1]

• Slow Cross-Coupling Rate: If the desired cross-coupling reaction is sluggish, the Tenofovir-alkyne has more time to undergo homocoupling.[1] This can be due to an inactive palladium catalyst or a less reactive coupling partner.[1]

• Elevated Temperatures: Higher temperatures can sometimes favor the homocoupling pathway.[1]

Q3: How can I modify my reaction conditions to suppress the formation of the homocoupled dimer?

A3: Several strategies can be employed to minimize the formation of the Glaser byproduct:

• Implement Copper-Free Conditions: The most direct method to prevent copper-mediated homocoupling is to perform the reaction without a copper co-catalyst.[1][6] While this may necessitate higher temperatures or more active palladium catalysts, it effectively eliminates the primary pathway for this side reaction.[1][9]

• Ensure Anaerobic Conditions: Rigorously degas all solvents and reagents.[1] This can be achieved through methods like freeze-pump-thaw cycles or by bubbling an inert gas (e.g., argon or nitrogen) through the liquids.[8] Maintain a positive pressure of inert gas throughout the reaction.[8]

• Slow Addition of Tenofovir-Alkyne: Adding the Tenofovir-alkyne solution slowly to the reaction mixture via a syringe pump can help maintain a low concentration, thereby favoring the cross-coupling reaction over dimerization.[2]

• Use of a Reducing Agent: The addition of a mild reducing agent can help to keep the copper in its +1 oxidation state, thus inhibiting the oxidative homocoupling.[10][11]

Part 3: Preventative Strategies and Protocols

Proactive measures are key to preventing oxidative homocoupling. This section outlines effective strategies and provides detailed protocols.

Strategy 1: Use of Protecting Groups

Protecting the terminal alkyne is a robust strategy to prevent the acidic proton from participating in the homocoupling reaction.[2][12][13] Silyl protecting groups are commonly employed for this purpose.[2][14][15]

Protecting Group	Abbreviation	Key Features	Deprotection Conditions
Trimethylsilyl	TMS	Easily introduced, but can be labile.	Mild acid or base (e.g., K₂CO₃/MeOH), or fluoride sources (e.g., TBAF).[14][15]
Triisopropylsilyl	TIPS	More sterically hindered and robust than TMS.	Requires stronger fluoride sources (e.g., TBAF in THF).[15]
tert-Butyldimethylsilyl	TBDMS/TBS	More stable than TMS, removed by fluoride ions.[14]	Fluoride sources (e.g., TBAF).[14]

Protocol: TMS Protection of Tenofovir-Alkyne

• Dissolve Tenofovir-alkyne (1 equivalent) in anhydrous THF under an inert atmosphere (Argon or Nitrogen).

• Cool the solution to 0 °C in an ice bath.

• Add a suitable base, such as n-butyllithium or ethylmagnesium bromide (1.1 equivalents), dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add chlorotrimethylsilane (TMSCl) (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC until the starting material is consumed.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude TMS-protected Tenofovir-alkyne can often be used directly in the subsequent cross-coupling reaction.

Strategy 2: Optimization of Reaction Conditions

Careful control of the reaction environment is critical.

Protocol: Setting up an Oxygen-Free Reaction

• Glassware: Dry all glassware in an oven at >100 °C for several hours and allow to cool in a desiccator.

• Reagent and Solvent Degassing:

  • Freeze-Pump-Thaw: For solvents, freeze the liquid using liquid nitrogen, evacuate the headspace under high vacuum, and then thaw. Repeat this cycle at least three times.

  • Inert Gas Sparging: Bubble a stream of dry argon or nitrogen through the solvent for at least 30 minutes. This is a less rigorous but often sufficient method.

• Reaction Setup:

  • Assemble the glassware while hot and allow it to cool under a positive pressure of inert gas.

  • Add solid reagents to the reaction flask, then evacuate the flask and backfill with inert gas. Repeat this 3-5 times.

  • Add degassed solvents and liquid reagents via a syringe or cannula under a positive pressure of inert gas.

  • Maintain a positive inert gas pressure throughout the reaction using a balloon or a bubbler system.

Strategy 3: Judicious Choice of Catalyst and Ligands

The catalytic system can be tailored to favor cross-coupling over homocoupling.

• Copper-Free Systems: As mentioned, eliminating the copper co-catalyst is a highly effective way to prevent Glaser-type homocoupling.[6][9] This often requires the use of more active palladium catalysts and ligands.

• Ligand Choice: The steric and electronic properties of ligands on the palladium and copper centers can influence the reaction outcome.

  • For copper-catalyzed reactions, certain ligands can stabilize the Cu(I) state and disfavor the oxidative dimerization. For instance, specific bipyridine-based ligands have been shown to be effective.[16]

  • In some cases, bulky, electron-rich phosphine ligands on the palladium catalyst can accelerate the desired cross-coupling, thereby outcompeting the homocoupling side reaction.[2]

Caption: Decision workflow for preventing homocoupling.

References

• Palladium-Catalyzed Aerobic Homocoupling of Alkynes: Full Mechanistic Characterization of a More Complex Oxidase-Type Behavior. ACS Catalysis. [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. [Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. ResearchGate. [Link]

• The Homocoupling Reaction of Aromatic Terminal Alkynes by a Highly Active Palladium(II)/AgNO3 Cocatalyst in Aqueous Media Under Aerobic Conditions. National Institutes of Health. [Link]

• Requirement for an Oxidant in Pd/Cu Co-Catalyzed Terminal Alkyne Homocoupling To Give Symmetrical 1,4-Disubstituted 1,3-Diynes. The Journal of Organic Chemistry. [Link]

• Organic chemistry 24: Alkynes - reactions, synthesis and protecting groups. CureFFI.org. [Link]

• Copper-catalyzed enantioselective Sonogashira-type oxidative cross-coupling of unactivated C(sp3)−H bonds with alkynes. ResearchGate. [Link]

• Adapting the Glaser Reaction for Bioconjugation: Robust Access to Structurally Simple, Rigid Linkers. National Institutes of Health. [Link]

• Silanes as Protecting Groups for Terminal Alkyne. Gelest. [Link]

• Nickel-Catalyzed Oxidative Coupling Reactions of Two Different Terminal Alkynes Using O2 as the Oxidant at Room Temperature: Facile Syntheses of Unsymmetric 1,3-Diynes. Organic Letters. [Link]

• Homo-coupling of terminal alkynes on a noble metal surface. DiVA portal. [Link]

• Homocoupling of terminal alkynes catalyzed by CuCl under solvent-free conditions. Beilstein Journal of Organic Chemistry. [Link]

• Sonogashira Coupling Reaction with Diminished Homocoupling. Organic Letters. [Link]

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions. PubMed. [Link]

• Sonogashira troubleshooting help needed. Reddit. [Link]

• Adapting the Glaser Reaction for Bioconjugation: Robust Access to Structurally Simple, Rigid Linkers. ResearchGate. [Link]

• Reassessing Alkyne Coupling Reactions While Studying the Electronic Properties of Diverse Pyrene Linkages at Surfaces. PubMed Central. [Link]

• Transition Metal-catalyzed Couplings of Alkynes to 1,3-Enynes: Modern Methods and Synthetic Applications. National Institutes of Health. [Link]

• Sonogashira Coupling. Chemistry LibreTexts. [Link]

• [Orgo Lab 2] Oxidative Coupling of Alkynes. YouTube. [Link]

• Recyclable Catalysts for Alkyne Functionalization. MDPI. [Link]

• Sonogashira coupling. Wikipedia. [Link]

• The Sonogashira Coupling. Vanderbilt University. [Link]

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• 11. Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
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addressing solubility issues of Tenofovir-alkyne in aqueous buffers

Technical Support Center: Tenofovir-Alkyne Solubility

Welcome to the technical support center for Tenofovir-alkyne. This guide is designed for researchers, scientists, and drug development professionals who are incorporating this valuable chemical probe into their experiments. We understand that achieving and maintaining the solubility of Tenofovir-alkyne in aqueous buffers can be a significant challenge. This document provides in-depth, field-proven troubleshooting strategies and detailed protocols to ensure your experiments proceed smoothly and yield reliable results.

Frequently Asked Questions (FAQs)

This section addresses the most common solubility issues encountered by researchers. We go beyond simple answers to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Q1: I'm trying to dissolve Tenofovir-alkyne directly into my PBS buffer (pH 7.4), but it's not dissolving or is precipitating. Why is this happening?

A: This is a common and expected issue. Tenofovir-alkyne, like its parent compound Tenofovir, is a complex molecule with limited intrinsic solubility in neutral aqueous solutions.[1][2] The addition of the alkyne group, intended for "click" chemistry applications, further increases the molecule's hydrophobicity, making it even less soluble in water-based buffers.[3][4]

• Causality: The molecule contains both a hydrophilic phosphonate group and a more lipophilic purine base and linker. At neutral pH, the phosphonate group is ionized, which helps with solubility, but the overall hydrophobicity of the molecule dominates, leading to poor dissolution in standard phosphate-buffered saline (PBS). Direct dissolution attempts often lead to the formation of a fine suspension or immediate precipitation.

Q2: What is the recommended first step for solubilizing Tenofovir-alkyne for my experiments?

A: The universally accepted best practice is to first prepare a high-concentration stock solution in a water-miscible organic solvent and then dilute this stock into your final aqueous buffer or cell culture medium.[5][6]

• Recommended Solvents: Dimethyl sulfoxide (DMSO) is the most common and effective choice.[5][7] Other options include dimethylformamide (DMF) or ethanol, though DMSO is typically superior for compounds of this nature.[5][]

• Expert Insight: Preparing a concentrated stock (e.g., 10-50 mM in 100% DMSO) allows you to add a very small volume to your aqueous system. This minimizes the final concentration of the organic solvent, which is crucial for cellular assays where solvents can be toxic.[7][9]

Q3: My compound precipitates when I add the DMSO stock to my aqueous buffer. How can I prevent this?

A: This phenomenon, known as "crashing out," occurs when the drug's concentration exceeds its solubility limit in the final aqueous mixture. Here are several techniques to overcome this:

• Reduce Final Concentration: The simplest solution is often to work with a lower final concentration of Tenofovir-alkyne. Check if your experimental endpoint can be achieved with a reduced concentration.

• Step-wise Dilution: Instead of adding the DMSO stock directly to the final volume, perform a serial dilution. For example, dilute the DMSO stock 1:10 in warm (37°C) cell culture medium, vortex thoroughly, and then add this intermediate dilution to your final experimental volume.[10] Large, single-step dilutions can cause the compound to precipitate out of solution.[10]

• Increase Final Solvent Concentration: While not ideal for all experiments, slightly increasing the final DMSO concentration (e.g., from 0.1% to 0.5%) can sometimes keep the compound in solution.[7] Most cell lines tolerate up to 0.5% DMSO, but it is critical to run a vehicle control (medium with the same DMSO concentration but no drug) to account for any solvent effects.[7][11]

• Sonication: After dilution, briefly sonicating the aqueous solution can help break up aggregates and re-dissolve precipitated compound.[10][12]

Q4: Can I use pH adjustment to improve the solubility of Tenofovir-alkyne?

A: Yes, pH adjustment can be a powerful tool. Tenofovir has two pKa values, approximately 3.8 and 6.7, associated with its phosphonate group.[13] This means its charge state, and therefore its solubility, is highly dependent on pH.[14][15]

• Mechanism:

  • At pH values above the second pKa (e.g., pH > 7.5), the phosphonate group is fully deprotonated and carries a negative charge, which significantly increases its interaction with polar water molecules and enhances solubility.

  • At pH values below the first pKa (e.g., pH < 3.5), the purine base can become protonated, also increasing solubility. However, such acidic conditions are rarely compatible with biological experiments.

• Practical Application: Preparing your buffer at a slightly more alkaline pH (e.g., pH 8.0-8.5) can markedly improve solubility. However, you must verify that this pH is compatible with your experimental system (e.g., cell viability, enzyme activity).

Q5: I've heard about using cyclodextrins. Are they a viable option for Tenofovir-alkyne?

A: Absolutely. Cyclodextrins are excellent solubilizing agents for poorly soluble drugs and are highly relevant for nucleotide analogs.[16][17] A study has specifically demonstrated that β-cyclodextrin can form an inclusion complex with Tenofovir, significantly enhancing its aqueous solubility.[2]

• Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity. The hydrophobic alkyne-containing portion of Tenofovir-alkyne can be encapsulated within this cavity, while the hydrophilic exterior of the cyclodextrin interacts with water, effectively shielding the hydrophobic part of the drug and keeping the entire complex dissolved.[16][18]

• Recommended Type: Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) are often preferred for research applications due to their higher solubility and lower toxicity compared to native β-cyclodextrin.[16]

Troubleshooting Guide: At-a-Glance

Use this table for quick identification and resolution of common solubility problems.

Problem	Potential Cause	Recommended Solution(s)
Initial Dissolution Failure	Compound is poorly soluble in neutral aqueous buffer.	Do not dissolve directly in buffer. Prepare a concentrated stock in 100% DMSO first.
Precipitation on Dilution	Final concentration exceeds solubility limit in the aqueous medium.	1. Lower the final working concentration. 2. Perform a gradual, step-wise dilution.[10] 3. Add the DMSO stock to pre-warmed (37°C) medium while vortexing.[10] 4. Increase final DMSO concentration (max 0.5-1%, with vehicle control).[7]
Cloudy/Turbid Solution	Formation of micro-precipitates or aggregates.	1. Briefly sonicate the final solution.[12] 2. Filter the solution through a 0.22 µm syringe filter (Note: This may remove some of your compound if precipitation is heavy).
Inconsistent Results	Compound is not fully solubilized, leading to variable effective concentrations.	1. Implement a robust solubilization protocol (see below). 2. Consider using a solubilizing excipient like HP-β-cyclodextrin.[16][19] 3. Adjust the pH of the final buffer to be slightly alkaline (e.g., pH 8.0), if compatible with the assay.[14][15]

Detailed Experimental Protocols

These step-by-step protocols provide validated methods for handling Tenofovir-alkyne.

Protocol 1: Standard Method - Preparing a DMSO Stock and Aqueous Working Solution

This is the foundational method that should be the first approach for most applications.

• Prepare High-Concentration Stock:

  • Weigh out the required amount of Tenofovir-alkyne powder in a microfuge tube.

  • Add the appropriate volume of 100% anhydrous DMSO to achieve a high concentration (e.g., 20-50 mM).

  • Vortex vigorously for 2-3 minutes. If necessary, briefly sonicate until the solution is completely clear. This is your Master Stock .

  • Store the Master Stock at -20°C or -80°C, protected from light and moisture.

• Prepare Aqueous Working Solution:

  • Pre-warm your final aqueous buffer or cell culture medium (e.g., PBS, DMEM) to 37°C.[10]

  • To prevent precipitation from "shock," do not add the DMSO stock in a single large dilution step.[10]

  • Recommended Method: In a separate sterile tube, add a volume of the warm medium. While vortexing this tube, slowly add the required volume of the DMSO Master Stock to make an intermediate dilution.

  • Immediately add this intermediate dilution to your final experimental volume.

  • Ensure the final concentration of DMSO does not exceed a level toxic to your system (typically <0.5%).[7] Always include a vehicle control.

Protocol 2: Advanced Method - Using Cyclodextrins for Enhanced Solubility

Use this method for experiments requiring higher concentrations of Tenofovir-alkyne in a low-solvent environment.

• Prepare Cyclodextrin Solution:

  • Prepare a 10-40% (w/v) solution of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in your desired aqueous buffer. Warm the solution slightly (to ~40-50°C) to aid dissolution of the cyclodextrin, then cool to room temperature.

• Complexation:

  • Add the Tenofovir-alkyne powder directly to the HP-β-CD solution.

  • Alternatively, for very difficult compounds, first dissolve the Tenofovir-alkyne in a minimal volume of ethanol or DMSO, and then add this solution dropwise to the stirring HP-β-CD solution.

  • Stir the mixture vigorously at room temperature for 1-24 hours to allow for the formation of the inclusion complex. The solution should become clear.

• Final Preparation:

  • Sterile-filter the final complex solution through a 0.22 µm filter to remove any non-encapsulated drug aggregates.

  • This solution can now be used directly or diluted further in your aqueous buffer. The complex is typically stable and will not precipitate upon further dilution.

Visualizing the Workflow & Mechanisms

Troubleshooting Decision Workflow

This diagram outlines a logical path for addressing solubility issues.

Caption: How cyclodextrins enhance the solubility of hydrophobic drugs.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central. [Link]

• Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Tenofovir | C9H14N5O4P | CID 464205. PubChem. [Link]

• Tenofovir Disoproxil | C19H30N5O10P | CID 5481350. PubChem. [Link]

• CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. [Link]

• The Use of Cyclodextrin Inclusion Complexes to Increase the Solubility and Pharmacokinetic Profile of Albendazole. MDPI. [Link]

• Solubility enhancement of nucleosides and structurally related compounds by complex formation. PubMed. [Link]

• DMSO usage in cell culture. LifeTein. [Link]

• Tenofovir Alafenamide | C21H29N6O5P | CID 9574768. PubChem. [Link]

• AusPAR Attachment 1: Product Information for Tenofovir disoproxil fumarate / Emtricitabine / Elvitegravir / Cobicistat. Therapeutic Goods Administration (TGA). [Link]

• Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! Reddit. [Link]

• Pharmaceutical characterization of novel tenofovir liposomal formulati. Dove Medical Press. [Link]

• Improving Nucleoside Analogs via Lipid Conjugation; Is fatter any better? PubMed Central. [Link]

• Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. MDPI. [Link]

• Effect of pH Modifiers on the Solubility, Dissolution Rate, and Stability of Telmisartan Solid Dispersions Produced by Hot-melt Extrusion Technology. PubMed Central. [Link]

• New peptide nucleic acid analogues: synthesis and applications. PubMed. [Link]

• pH adjustment: Significance and symbolism. LetPub. [Link]

• Question about solid phase click chemistry. Reddit. [Link]

• Hi, can anyone tell me how to dissolve a hydrophobic compound..? ResearchGate. [Link]

• How can I dissolve hydrophobic compounds in DMEM media? ResearchGate. [Link]

• Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Phares. [Link]

• How to enhance drug solubility for in vitro assays? ResearchGate. [Link]

• Comparative Analysis of Click Chemistry Mediated Activity-Based Protein Profiling in Cell Lysates. PubMed Central. [Link]

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• Why does Phosphate buffer increase the water solubility of PAHs? ResearchGate. [Link]

• brief study and their preformulation parameters on a drug: tenofovir disoproxil fumarate. IJNRD. [Link]

• Development of novel tenofovir disoproxil phosphate salt with stability enhancement and bioequivalence to the commercial tenofovir disoproxil fumarate salt in rats and beagle dogs. PubMed. [Link]

• Tenofovir antiviral drug solubility enhancement with β-cyclodextrin inclusion complex and in silico study of potential inhibitor against SARS-CoV-2 main protease (Mpro). PubMed Central. [Link]

• Tenofovir Disoproxil Fumarate | C23H34N5O14P | CID 6398764. PubChem. [Link]

• Expanding the Chemistry of DNA for in Vitro Selection. Journal of the American Chemical Society. [Link]

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Technical Support Center: Navigating the Stability of Trimethylsilylacetylene in CuAAC Reactions

Introduction: The Dual Role of Trimethylsilylacetylene

Trimethylsilylacetylene (TMSA) is an invaluable reagent in modern organic chemistry, serving as a stable, liquid surrogate for the highly flammable and difficult-to-handle acetylene gas.[1][2][3] Its primary function is to introduce a protected ethynyl group, which can be unmasked later to reveal a terminal alkyne. This strategy is central to complex molecule synthesis, preventing unwanted side reactions such as homocoupling (Glaser coupling).[4][5]

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," is celebrated for its high efficiency, broad functional group tolerance, and mild reaction conditions.[6][7] It typically requires a terminal alkyne for the reaction to proceed via a copper-acetylide intermediate.[8][9] This raises a critical question for researchers: How stable is the trimethylsilyl (TMS) protecting group under CuAAC conditions, and how should one design an experiment when working with a TMS-protected alkyne?

This guide provides an in-depth analysis of TMS-alkyne stability in CuAAC reactions, offering field-proven insights, troubleshooting solutions, and detailed protocols to help researchers navigate this common experimental challenge.

Frequently Asked Questions (FAQs)

Q1: Is the TMS group stable under "standard" CuAAC conditions?

The stability of the TMS group is highly dependent on the specific "standard" conditions employed, as there is significant variation in published protocols. The Si-C(sp) bond is notably susceptible to cleavage by nucleophiles and bases.[10][11]

• Mild Conditions: In many cases, particularly under strictly neutral or slightly acidic pH and anhydrous conditions, the TMS group can remain intact. The most common CuAAC catalyst system, generated in situ from Copper(II) sulfate (CuSO₄) and a reducing agent like sodium ascorbate, is generally mild enough if no additional bases are used and the reaction is run at room temperature.[12]

• Conditions Promoting Lability: The TMS group is known to be labile under basic conditions. Even a mild base like potassium carbonate (K₂CO₃) in methanol is a standard reagent for TMS deprotection.[13][14] Therefore, CuAAC protocols that include amine bases (e.g., triethylamine, Et₃N) or are run in protic solvents like methanol or ethanol with base are likely to cause premature deprotection.[10][15]

Q2: What are the primary factors that cause unintended TMS deprotection during a CuAAC reaction?

Several factors can lead to the cleavage of the TMS group during your experiment. Understanding these is key to troubleshooting unexpected results.

• Presence of Base: Amine bases, often added as ligands or to facilitate acetylide formation, are common culprits. The basicity of the reaction medium facilitates nucleophilic attack on the silicon atom.[10]

• Nucleophiles: The deprotection mechanism involves a nucleophilic attack on the silicon atom, forming a pentacoordinate intermediate.[11][16] Hydroxide ions (from water in reagents or solvents) and alkoxide ions (from alcohol solvents in the presence of a base) are effective nucleophiles for this process.[10] Fluoride ions, often from tetrabutylammonium fluoride (TBAF), are exceptionally potent and are used for deliberate deprotection.[5]

• Solvent Choice: Protic solvents (e.g., methanol, water) can facilitate deprotection by stabilizing the leaving acetylide anion.[10][11]

• Elevated Temperatures: Higher reaction temperatures accelerate the rate of both the desired cycloaddition and the undesired deprotection.

Q3: Can I perform a CuAAC reaction directly using a TMS-protected alkyne without a separate deprotection step?

Yes, it is possible to conduct a one-pot reaction where the TMS group is cleaved in situ immediately followed by the CuAAC reaction.[13] This approach simplifies the synthetic workflow by avoiding an intermediate purification step. However, it requires carefully chosen conditions that are active enough to promote deprotection while still being compatible with the azide and the newly formed triazole product. A reported method for this direct cycloaddition involves using CuBr and triethylamine in DMF at elevated temperatures (100 °C).[15] This strategy is best suited for robust substrates that can withstand these more forcing conditions.

Q4: How does the stability of TMS compare to other silyl protecting groups like TIPS?

The stability of silyl protecting groups is directly related to the steric bulk around the silicon atom. The trimethylsilyl (TMS) group is one of the most sterically accessible and therefore most labile silyl groups. In contrast, bulkier groups like triisopropylsilyl (TIPS) are significantly more robust and less prone to cleavage under the same conditions.[17][18][19] If you consistently face issues with premature TMS deprotection, switching to a TIPS-protected alkyne is a highly recommended alternative strategy.

Troubleshooting Guide

This section addresses common problems encountered when using TMS-acetylenes in CuAAC reactions. The following workflow diagram provides a logical path for diagnosing and solving these issues.

Caption: Troubleshooting workflow for CuAAC reactions involving TMS-alkynes.

Problem: My reaction is yielding a mixture of the desired TMS-protected triazole and the deprotected triazole.

• Plausible Cause: Your reaction conditions are on the edge of the stability window for the TMS group. This leads to a competition between two reaction pathways: direct cycloaddition on the TMS-alkyne (if possible under your conditions) and a slower, concurrent deprotection followed by cycloaddition.

• Solutions & Pro-Tips:

  • Lower the Temperature: Reducing the reaction temperature will disproportionately slow the undesired deprotection reaction compared to the catalyzed CuAAC.

  • Modify Base/Solvent System: If using an amine base, try reducing its concentration or switching to a bulkier, less nucleophilic base. Crucially, ensure all solvents and reagents are anhydrous to minimize the presence of hydroxide ions.[10]

  • Switch to a More Robust Protecting Group: If the issue cannot be resolved, synthesizing the alkyne with a triisopropylsilyl (TIPS) group will provide greater stability.[17][18]

Problem: My TMS group was completely removed, and I only obtained the triazole derived from the terminal alkyne.

• Plausible Cause: Your reaction conditions were too harsh, leading to complete and rapid in-situ deprotection before or during the cycloaddition. This is effectively an unplanned one-pot reaction.

• Solutions & Pro-Tips:

  • If this product is desired: Your protocol is viable for a one-pot procedure. However, for better control and reproducibility, you may want to optimize the conditions or adopt a formal two-step protocol.

  • If this product is NOT desired: The conditions are too aggressive. You must make the conditions milder by applying the solutions from the previous problem: significantly reduce the temperature, remove or reduce the concentration of any base, and use anhydrous, aprotic solvents.

Problem: My reaction is sluggish or fails completely when using a TMS-alkyne.

• Plausible Cause: The CuAAC mechanism requires the formation of a copper-acetylide complex from a terminal alkyne.[8] If your conditions are too mild to cleave the TMS group, the necessary terminal alkyne is never generated, and the reaction cannot initiate. This is a common outcome when a one-pot reaction is intended but the conditions are insufficient for deprotection.

• Solutions & Pro-Tips:

  • Adopt a Two-Step Protocol: The most reliable and highest-yielding approach is often a sequential, two-step process. First, quantitatively deprotect the TMS-alkyne, and after a simple workup, subject the purified terminal alkyne to optimized CuAAC conditions.

  • Optimize for a One-Pot Reaction: If a one-pot reaction is necessary, you must use conditions known to facilitate in-situ deprotection, such as those involving Et₃N at higher temperatures.[15]

  • Check Reagent Quality: As with any CuAAC reaction, failure can result from an inactive catalyst (oxidized Cu(I)), impure reagents, or the presence of chelating impurities that sequester the copper catalyst.[4][20]

Comparative Stability of TMS Group in CuAAC

The following table summarizes the impact of various reaction parameters on the stability of the TMS protecting group.

Parameter	Condition / Reagent	Effect on TMS Stability	Recommendation / Notes
Base	K₂CO₃, DBU, Piperidine	Highly Labile	These are common deprotection reagents; avoid if TMS preservation is needed.[10][14][19]
Triethylamine (Et₃N)	Moderately Labile	Often causes partial to full deprotection, especially at elevated temperatures.[15]
Solvent	MeOH, EtOH (protic)	Promotes Lability	Acts as a proton source, facilitating cleavage, especially with a base.[10]
H₂O (aqueous buffer)	Promotes Lability	Source of hydroxide, can lead to cleavage depending on pH and temperature.
DMF, THF, CH₃CN (aprotic)	Generally Stable	Preferred solvents for maintaining the TMS group, provided they are anhydrous.
Nucleophiles	Fluoride (TBAF, CsF)	Extremely Labile	Standard deprotection reagent; should not be present in the reaction.[5]
Hydroxide (wet reagents)	Labile	Ensure all reagents and solvents are dry to prevent unintended cleavage.[10]
Temperature	Room Temperature	Generally Stable	Preferred for preserving the TMS group.
40 - 100 °C	Promotes Lability	Higher temperatures significantly accelerate the rate of deprotection.[15]

Key Experimental Protocols

Protocol 1: Two-Step Procedure: TMS Deprotection followed by CuAAC

This is the most robust and recommended method for achieving a clean, high-yielding cycloaddition.

Step A: TMS Deprotection (K₂CO₃/Methanol Method) [14]

• Dissolve the TMS-alkyne (1.0 equiv) in methanol (approx. 0.1 M).

• Add anhydrous potassium carbonate (K₂CO₃, 0.1-0.2 equiv) to the solution.

• Stir the mixture at room temperature under an inert atmosphere (e.g., N₂).

• Monitor the reaction by TLC or LC-MS until the starting material is fully consumed (typically 1-3 hours).

• Concentrate the reaction mixture in vacuo.

• Redissolve the residue in a suitable organic solvent (e.g., ethyl acetate or ether), wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to yield the crude terminal alkyne, which is often pure enough for the next step.

Step B: Standard CuAAC with the Deprotected Alkyne [12][20]

• In a reaction vial, dissolve the terminal alkyne (1.0 equiv) and the azide (1.0-1.2 equiv) in a suitable solvent mixture (e.g., a 1:1 to 4:1 mixture of t-BuOH/H₂O or THF/H₂O).

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.2-0.5 equiv) in water.

• In another vial, prepare a solution of copper(II) sulfate pentahydrate (CuSO₄·5H₂O, 0.01-0.05 equiv) in water. A ligand like THPTA can be pre-mixed with the copper solution.[7]

• Add the CuSO₄ solution to the alkyne/azide mixture, followed immediately by the sodium ascorbate solution.

• Stir the reaction vigorously at room temperature. The reaction is often complete within 1-12 hours.

• Monitor by TLC or LC-MS. Upon completion, perform an appropriate workup and purification.

Protocol 2: One-Pot In-Situ Deprotection and CuAAC

This method is adapted from literature procedures for the direct use of TMS-alkynes and is suitable for heat-tolerant substrates.[15]

• To a solution of the TMS-protected alkyne (1.0 equiv) in anhydrous DMF (0.3 M), add the azide (1.1 equiv), triethylamine (Et₃N, 1.0 equiv), and copper(I) bromide (CuBr, 0.15 equiv).

• Seal the reaction vessel and stir the mixture at 100 °C.

• Monitor the reaction progress by TLC or LC-MS. Reaction times can vary significantly based on the substrate (e.g., 4-12 hours).

• After cooling to room temperature, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with a saturated aqueous solution of NH₄Cl to remove copper salts.

• Separate the organic layer, wash with water and brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Reaction Pathway Visualization

The choice of reaction conditions dictates which of three potential pathways will dominate.

Caption: Competing reaction pathways for TMS-alkynes in CuAAC.

References

• BenchChem. (2025). Technical Support Center: Optimizing CuAAC Reactions.
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Optimizing CuAAC Reactions with Sulfo-Cy5.5 Azide.
• Scifinder. (n.d.). The Chemistry of Trimethylsilylacetylene: A Deep Dive into its Synthesis and Reactivity.
• Jena Bioscience. (n.d.). "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology.
• Sharpless, K. B., et al. (n.d.).
• Valois-Escamilla, I., et al. (2011).
• Valois-Escamilla, I., et al. (2011). View of Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society.
• Larson, G. L. (2017). Some Aspects of the Chemistry of Alkynylsilanes. Thieme E-Journals.
• Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives.
• Yeom, C.-E., et al. (2008). DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group. Synlett.
• Jia, S., et al. (2018). Intermediates Stabilized by Tris(triazolylmethyl)amines in the CuAAC Reaction. ScienceOpen.
• Petra Research, Inc. (n.d.). Trimethylsilylacetylene.
• Cuevas, F., Oliva, A. I., & Pericàs, M. A. (2008). Direct Copper(I)-Catalyzed Cycloaddition of Organic Azides with TMS-Protected Alkynes. Synlett.
• Reddit User Discussion. (2025). preventing TMS alkyne deprotecting in reaction. r/Chempros.
• Scherrer, D., et al. (2020). Deprotection of a) the TMS‐protected alkyne of 1 b with b) the immediately following CuAAC reaction.
• Larson, G. L. (2018). Some Aspects of the Chemistry of Alkynylsilanes. Thieme Chemistry.
• Reddit User Discussion. (2023). Deprotection mechanism. r/chemistry.
• Rzepa, H. (2016). The mechanism of silylether deprotection using a tetra-alkyl ammonium fluoride. Henry Rzepa's Blog.
• Kim, S., et al. (2001). The Reaction of Acetal-Type Protective Groups in Combination with TMSOTf and 2,2′-Bipyridyl; Mild and Chemoselective Deprotection and Direct Conversion to Other Protective Groups.
• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition.
• ChemicalBook. (2019). Trimethylsilylacetylene-Uses & Properties.
• Reddit User Discussion. (2023). Struggling with TMS deprotection for weeks. r/Chempros.
• Wikipedia. (n.d.). Trimethylsilylacetylene.
• Soscia, M. (2001). Deprotection of trimethylsilyl group of an alkyne. ChemSpider Synthetic Pages.
• Nolan, S. P., et al. (2014). General Cycloaddition Between a Trimethylsilyl-Capped Alkyne and an Azide Catalyzed by an N-Heterocyclic Carbene-Copper Complex and Pyridine-Biscarboxamide.
• Carell, T., et al. (2021). A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. Chemical Reviews.
• Zhang, L., et al. (2012). Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents. MDPI.
• Bock, V. D., et al. (2006). Cu-Catalyzed Azide−Alkyne Cycloaddition. Chemical Reviews.
• BroadPharm. (2022). Protocol for Azide-Alkyne Click Chemistry.
• Li, Y., et al. (2019). Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions. MDPI.
• Fokin, V. V., & Sharpless, K. B. (2007). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC - PubMed Central.

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Technical Support Center: Deprotection of Trimethylsilylacetylene on Tenofovir Derivatives

Welcome to the technical support center for synthetic challenges in antiviral drug development. This guide is dedicated to a crucial step in the synthesis of many Tenofovir prodrugs and related compounds: the deprotection of the trimethylsilyl (TMS) group from a terminal alkyne. This transformation, while conceptually simple, can present numerous challenges depending on the complexity and sensitivity of the Tenofovir derivative.

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven experience. Our goal is to empower you, our fellow researchers, to navigate this reaction with confidence and achieve high-yield, reproducible results.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific problems that may arise during the TMS-acetylene deprotection on complex substrates like Tenofovir derivatives. Each issue is broken down into probable causes and actionable solutions.

Issue 1: Incomplete or Stalled Reaction

You've set up your reaction, but after several hours, TLC or LC-MS analysis shows a significant amount of starting material remaining.

Probable Causes:

• Insufficient Reagent: For base-catalyzed methods like potassium carbonate in methanol, the reagent may be consumed by acidic protons elsewhere in the molecule or degraded by atmospheric CO₂ and moisture.

• Low Reaction Temperature: While many TMS deprotections proceed at room temperature, sterically hindered substrates or less reactive reagent batches may require more thermal energy.

• Poor Reagent Quality: Anhydrous potassium carbonate (K₂CO₃) can be hygroscopic, and old bottles of tetrabutylammonium fluoride (TBAF) solution can degrade or contain excess water, reducing their efficacy.

Recommended Solutions:

• Increase Reagent Stoichiometry: For K₂CO₃ in methanol, using a larger excess (from catalytic amounts up to 1-2 equivalents) can often drive the reaction to completion.[1][2]

• Elevate the Temperature: Gently warming the reaction mixture to 30-40 °C can significantly increase the reaction rate without inducing side reactions in most cases. Monitor carefully for any decomposition.

• Verify Reagent Quality: Use freshly opened or properly stored reagents. K₂CO₃ can be dried in an oven before use. For TBAF, consider using a newer bottle or titrating it to determine its exact molarity. The presence of some water is often necessary for TBAF-mediated deprotections to proceed efficiently.[3]

Issue 2: Low Yield After Workup and Purification

The reaction appears clean by crude analysis (e.g., ¹H NMR of the crude mixture), but the final isolated yield is disappointingly low.

Probable Causes:

• Product Loss During Aqueous Workup: Tenofovir derivatives, especially after deprotection, can have increased polarity and water solubility. Multiple extractions with organic solvents may be inefficient, leaving a significant portion of your product in the aqueous layer.

• Decomposition on Silica Gel: The terminal alkyne product or other functional groups on the Tenofovir scaffold may be sensitive to the acidic nature of standard silica gel, leading to degradation during column chromatography.[4]

• High Volatility of Product: While less common for Tenofovir derivatives, smaller fragments or products could be lost during solvent removal under high vacuum.

Recommended Solutions:

• Non-Aqueous Workup for TBAF Reactions: If using TBAF, avoid a traditional aqueous quench. The Kishi group developed an elegant workup that involves adding a sulfonic acid resin (e.g., DOWEX 50WX8-400) and calcium carbonate to the reaction mixture.[5][6][7] This procedure effectively removes TBAF salts by filtration, avoiding an aqueous extraction altogether, which is ideal for water-soluble products.[5][6][8]

• Modify Purification Conditions:

  • Neutralize Silica Gel: Pre-treat your silica gel by slurrying it in the column eluent containing a small amount of a neutralizating agent, such as 0.1-1% triethylamine or pyridine, before packing the column.[4]

  • Use an Alternative Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic) or Florisil.

  • Dry Loading on Celite: Instead of adsorbing your crude material directly onto silica, adsorb it onto an inert support like Celite to minimize contact time with the acidic stationary phase before chromatography.[4]

Issue 3: Formation of Unidentified Side Products

Your crude reaction mixture shows multiple new spots on TLC or peaks in the LC-MS, indicating the formation of undesired byproducts.

Probable Causes:

• Base-Sensitivity of Other Functional Groups: Tenofovir derivatives often contain esters (e.g., in Tenofovir Disoproxil) or other base-labile groups. Reagents like TBAF are quite basic and can cause hydrolysis or other side reactions.[9]

• Unwanted Deprotection of Other Silyl Ethers: If your molecule contains other silyl protecting groups (e.g., TBDMS, TIPS on hydroxyl functions), a lack of chemoselectivity can lead to their undesired cleavage.

Recommended Solutions:

• Switch to a Milder, More Chemoselective Reagent: This is the most critical parameter to adjust for sensitive substrates.

  • Potassium Carbonate in Methanol (K₂CO₃/MeOH): This is the go-to method for selectively cleaving TMS-acetylenes in the presence of most other silyl ethers and base-sensitive groups.[1][2][10] The active nucleophile is methoxide, which is generally mild.

  • Silver Nitrate (AgNO₃) Catalysis: A catalytic amount of silver nitrate in a solvent mixture like CH₂Cl₂/MeOH/H₂O provides a very mild and highly chemoselective method for TMS-acetylene deprotection.[11] It is known to leave silyl ethers untouched.[11][12]

  • DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene): DBU has been shown to be a highly effective and chemoselective reagent for this transformation, leaving alkyl silyl ethers and other base-labile groups intact under optimized conditions.[3]

Frequently Asked Questions (FAQs)

Q1: Which deprotection reagent is best for my Tenofovir derivative?

The optimal reagent depends on the other functional groups present in your molecule. The table below provides a comparative summary to guide your decision.

Reagent System	Typical Conditions	Pros	Cons	Chemoselectivity
K₂CO₃ / MeOH	Catalytic to 2 equiv. K₂CO₃ in Methanol, RT, 1-4h	Very mild, inexpensive, excellent chemoselectivity, simple workup.[1][13]	Can be slow with sterically hindered substrates.	Excellent: Selectively cleaves TMS-acetylene over TIPS-acetylene and most silyl ethers.[2][14]
TBAF / THF	1.1 - 1.5 equiv. TBAF in THF, 0 °C to RT, 0.5-3h	Fast and effective for a wide range of substrates.[15]	Basic nature can cause side reactions[9]; workup can be difficult for polar products.[6][8]	Moderate: Can cleave other silyl ethers; selectivity depends on steric hindrance and conditions.[9]
AgNO₃ (catalytic)	10-20 mol% AgNO₃ in DCM/MeOH/H₂O, RT	Extremely mild and chemoselective, neutral conditions.[11]	Requires a silver salt; potential for metal contamination.	Excellent: Highly specific to TMS-acetylenes, leaving silyl ethers and other groups unaffected.[11][12]
DBU / MeCN	0.1 - 1.0 equiv. DBU in MeCN with a trace of H₂O, 60 °C	Highly chemoselective, especially for substrates with base-labile esters.[3]	Requires heating; DBU can be difficult to remove during purification.	Excellent: Leaves bulky silyl groups like TBDMS and TIPS intact.[3]

Q2: How can I effectively monitor the reaction's progress?

• Thin-Layer Chromatography (TLC): This is the quickest method. The deprotected product is typically more polar than the TMS-protected starting material, resulting in a lower Rf value.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides definitive confirmation by showing the disappearance of the starting material's mass peak and the appearance of the product's mass peak.

• Proton NMR Spectroscopy (¹H NMR): A small aliquot can be taken from the reaction, the solvent evaporated, and the residue dissolved in a deuterated solvent. The key diagnostic signal is the disappearance of the sharp TMS singlet at ~0.2 ppm and the appearance of the terminal alkyne proton (≡C-H), which typically appears as a sharp singlet between 2.0 and 3.5 ppm.

Q3: My reaction with K₂CO₃ in methanol is very slow. What should I do?

First, ensure your methanol is of sufficient quality and your potassium carbonate is anhydrous. If the reaction is still slow, you can try adding a co-solvent like Tetrahydrofuran (THF) or Dichloromethane (DCM) to improve the solubility of your Tenofovir derivative.[16] If that doesn't work, gently warming the reaction to ~40 °C is a reasonable next step.

Experimental Protocols & Visualizations

Protocol 1: Chemoselective Deprotection using Potassium Carbonate

This is the recommended starting point for most Tenofovir derivatives due to its mildness and high selectivity.

Step-by-Step Methodology:

• Dissolution: Dissolve the TMS-acetylene protected Tenofovir derivative (1.0 equiv.) in methanol (MeOH) to a concentration of approximately 0.1 M.

• Reagent Addition: Add anhydrous potassium carbonate (K₂CO₃, ~0.5 equiv.). Note: The amount can be adjusted from 0.1 to 2.0 equivalents based on substrate reactivity.

• Reaction: Stir the mixture at room temperature under a nitrogen or argon atmosphere.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 30-60 minutes until the starting material is fully consumed (typically 1-4 hours).[1]

• Quenching & Workup:

  • Add water to the reaction mixture to dissolve the salts.

  • Reduce the volume of methanol under reduced pressure.

  • Extract the aqueous layer three times with a suitable organic solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel. If acid sensitivity is a concern, use a solvent system containing 0.1% triethylamine.[4]

Protocol 2: TBAF Deprotection with Non-Aqueous Workup

This protocol is suitable for less sensitive substrates or when a stronger deprotecting agent is required. The specialized workup is critical for water-soluble products.

Step-by-Step Methodology:

• Dissolution: Dissolve the TMS-acetylene protected Tenofovir derivative (1.0 equiv.) in anhydrous Tetrahydrofuran (THF) to a concentration of approximately 0.1 M.

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add TBAF (1.0 M solution in THF, 1.2 equiv.) dropwise.

• Reaction: Stir the reaction at 0 °C or allow it to warm to room temperature.

• Monitoring: Monitor the reaction by TLC or LC-MS until completion (typically 30-90 minutes).

• Non-Aqueous Workup (Kishi Protocol): [5][6]

  • To the completed reaction mixture, add powdered calcium carbonate (CaCO₃, ~5 equiv.) and a sulfonic acid resin (e.g., DOWEX 50WX8-400, ~10 weight equiv. relative to the substrate).

  • Add methanol (equal volume to the THF) to facilitate stirring and filtration.

  • Stir the resulting suspension vigorously at room temperature for 1 hour.

  • Filter the mixture through a pad of Celite, washing the filter cake thoroughly with methanol.

  • Combine the filtrates and concentrate under reduced pressure.

• Purification: The resulting crude material is often significantly cleaner than after an aqueous workup. Purify further by column chromatography if necessary.

Visualized Workflow and Mechanism

To further clarify the process, the following diagrams illustrate the experimental workflow and the underlying chemical mechanism.

Caption: General experimental workflow for TMS-acetylene deprotection.

Caption: Generalized mechanism for TMS-acetylene deprotection.

References

• Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. Semantic Scholar. [Link]

• Operationally Simple and Efficient Workup Procedure for TBAF-Mediated Desilylation: Application to Halichondrin Synthesis. Organic Letters - ACS Publications. [Link]

• An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis. NIH National Library of Medicine. [Link]

• Operationally Simple and Efficient Workup Procedure for TBAF-Mediated Desilylation: Application to Halichondrin Synthesis. ResearchGate. [Link]

• TMS Deprotection low yields :(. Reddit r/chemhelp. [Link]

• Self-assembled monolayers of clamped oligo(phenylene-ethynylene-butadiynylene)s Supporting Information. The Royal Society of Chemistry. [Link]

• Organic & Biomolecular Chemistry. Organic & Biomolecular Chemistry. [Link]

• Some Aspects of the Chemistry of Alkynylsilanes. NIH National Library of Medicine. [Link]

• Struggling with TMS deprotection for weeks. Reddit r/Chempros. [Link]

• 2 questions about TBAF deprotection. Reddit r/chemistry. [Link]

• Synthesis of well-defined phosphate-methylated DNA fragments: the application of potassium carbonate in methanol as deprotecting reagent. PubMed. [Link]

• DBU-Promoted Facile, Chemoselective Cleavage of Acetylenic TMS Group. Synlett. [Link]

• A Chemoselective Deprotection of Trimethylsilyl Acetylenes Catalyzed by Silver Salts. ResearchGate. [Link]

• Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Redalyc. [Link]

• Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. SciELO México. [Link]

• Tetra-n-butylammonium Fluoride (TBAF). Common Organic Chemistry Reagents. [Link]

• TMS deprotection scaleup failure :(. Reddit r/chemistry. [Link]

• Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. ResearchGate. [Link]

• Some Aspects of the Chemistry of Alkynylsilanes. Gelest, Inc. [Link]

• View of Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society. [Link]

• Protection of Acetylene by Silane. SynArchive. [Link]

• Silver(I)‐Catalysed Protiodesilylation of 1‐(Trimethylsilyl)‐1‐alkynes. ResearchGate. [Link]

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• 6. An Operationally Simple and Efficient Work-up Procedure for TBAF-mediated Desilylation; Application to Halichondrin Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Operationally simple and efficient workup procedure for TBAF-mediated desilylation: application to halichondrin synthesis. | Semantic Scholar [semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. rsc.org [rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of well-defined phosphate-methylated DNA fragments: the application of potassium carbonate in methanol as deprotecting reagent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. gelest.com [gelest.com]
• 15. synarchive.com [synarchive.com]
• 16. reddit.com [reddit.com]

Technical Support Center: Minimizing Side Reactions in Tenofovir Click Chemistry

Welcome to the technical support center for Tenofovir click chemistry. This guide is designed for researchers, scientists, and drug development professionals who are utilizing the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction to modify Tenofovir and its derivatives. As a potent nucleotide analogue reverse-transcriptase inhibitor, Tenofovir is a critical component in antiretroviral therapies.[1][2][3] Its functionalization via click chemistry opens avenues for creating novel prodrugs, delivery systems, and diagnostic tools.[4]

However, the unique structure of Tenofovir—featuring a phosphonate group and a purine base with a primary amine—presents specific challenges that can lead to side reactions, low yields, and complex purification profiles. This document provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format to help you navigate these challenges, optimize your reaction outcomes, and ensure the integrity of your final product.

Frequently Asked Questions (FAQs)

Q1: What are the primary side reactions to anticipate when performing CuAAC on Tenofovir?

The most common side reactions are not unique to Tenofovir but are exacerbated by its structure. These include:

• Alkyne Homodimerization (Glaser Coupling): This occurs when the terminal alkyne partner reacts with itself, a process promoted by the oxidation of the active Cu(I) catalyst to the inactive Cu(II) state in the presence of oxygen.[5][6]

• Catalyst Sequestration/Inhibition: The phosphonate moiety and the nitrogen atoms on the adenine ring of Tenofovir can act as coordinating ligands for the copper catalyst. This can sequester the catalyst, reducing its availability for the cycloaddition and potentially inhibiting the reaction.[7][8]

• Substrate Degradation: Tenofovir and its derivatives can be sensitive to non-optimal pH conditions, leading to degradation.[9] The presence of reactive oxygen species, generated by Cu(I)/ascorbate systems in the presence of oxygen, can also damage sensitive substrates.[7][10]

Q2: Why is a ligand essential for Tenofovir click chemistry?

Ligands are critical for a successful CuAAC reaction for several reasons:

• Stabilization of Cu(I): The active catalyst is the Cu(I) oxidation state. Ligands like Tris(benzyltriazolylmethyl)amine (TBTA) or Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) form stable complexes with Cu(I), protecting it from oxidation to the inactive Cu(II) state and preventing disproportionation.[11][12]

• Increased Reaction Rate: Ligands accelerate the reaction rate, in some cases by several orders of magnitude, allowing the reaction to proceed quickly under mild conditions.[11]

• Preventing Catalyst Sequestration: By occupying the coordination sites on the copper ion, a well-chosen ligand can prevent the phosphonate or purine groups of Tenofovir from binding to and deactivating the catalyst.[7][8]

• Protecting Biomolecules: In bioconjugation contexts, ligands can act as sacrificial reductants, protecting sensitive molecules from oxidative damage.[7]

Q3: What are the key differences between using a Cu(II) salt with a reducing agent versus a Cu(I) salt?

The most common and convenient method for CuAAC involves using a stable Cu(II) salt, such as copper(II) sulfate (CuSO₄), in combination with a reducing agent like sodium ascorbate.[5] The ascorbate reduces Cu(II) to the active Cu(I) in situ. This approach is practical as Cu(II) salts are air-stable and easy to handle.

Alternatively, you can use a Cu(I) salt directly (e.g., CuI, CuBr·SMe₂).[6] While this eliminates the need for a reducing agent, Cu(I) salts are susceptible to oxidation if not handled under an inert atmosphere. For sensitive substrates, avoiding the ascorbate/Cu(II) system can prevent the formation of reactive oxygen species.[10] In either case, the use of a stabilizing ligand is highly recommended.

Q4: Are there copper-free alternatives for modifying Tenofovir?

Yes. If copper toxicity or removal is a major concern for your application (e.g., in vivo studies), Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is an excellent alternative.[13][14] SPAAC utilizes a strained cyclooctyne (e.g., DBCO, BCN) instead of a terminal alkyne. The high ring strain drives the reaction with an azide without the need for a metal catalyst.[15][16] This eliminates issues of catalyst toxicity, oxidation, and removal, though the reagents are typically more complex and expensive.[17]

Visualizing the Chemistry: Key Diagrams

Caption: Tenofovir structure with key functional groups highlighted.

Caption: Simplified catalytic cycle for the CuAAC reaction.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format.

Q5: My reaction yield is low or zero. What should I check first?

Low yield is the most common issue. A systematic approach is key to identifying the cause.

The Cu(I) catalyst is easily oxidized to Cu(II), which is inactive in the cycloaddition.[6]

• Solution:

  • Deoxygenate Solvents: Before use, thoroughly sparge all solvents (e.g., water, tBuOH, DMSO) with an inert gas like argon or nitrogen for at least 15-20 minutes.

  • Use an Inert Atmosphere: Run the reaction under a positive pressure of argon or nitrogen.

  • Fresh Reducing Agent: If using a Cu(II) source, ensure your sodium ascorbate stock solution is freshly prepared. The solution should be clear; a yellow/brown tint indicates oxidation.

  • Increase Catalyst/Ligand Loading: For substrates like Tenofovir that can chelate copper, increasing the catalyst and ligand concentration (e.g., from 1-5 mol% to 10 mol%) can overcome sequestration effects.[8]

Tenofovir and its derivatives may have limited solubility in common click chemistry solvent systems like tBuOH/H₂O. If reactants are not fully dissolved, the reaction will be slow or incomplete.

• Solution:

  • Add a Co-solvent: Introduce a polar aprotic solvent like DMSO, DMF, or NMP (up to 10-30% v/v) to improve the solubility of all components.[8][18] NMP has been shown to be an effective solvent in related Tenofovir syntheses.[18]

  • Sonication: Briefly sonicate the mixture to aid dissolution before initiating the reaction.

Certain common buffer components can interfere with the reaction.

• Solution:

  • Avoid Problematic Buffers: Buffers containing high concentrations of chloride or chelating agents like Tris can bind to copper and inhibit the reaction.[7][10]

  • Use Compatible Buffers: Phosphate, HEPES, or carbonate buffers are generally compatible.[10] Maintain a pH between 6.5 and 8.0 for optimal results.

Caption: A systematic workflow for troubleshooting low-yield reactions.

Q6: I see multiple byproducts on my TLC/LC-MS. How can I improve selectivity?

The appearance of multiple products points to side reactions.

This is the most likely culprit, appearing as a product with roughly double the mass of your alkyne starting material. It is caused by oxygen in the reaction mixture.

• Solution:

  • Rigorous Deoxygenation: As detailed above, this is the most critical factor. Ensure your reaction is completely free of oxygen.

  • Sufficient Reducing Agent: Use at least 1-2 equivalents of sodium ascorbate relative to the copper catalyst to maintain a reducing environment.

If you are working with a Tenofovir prodrug like Tenofovir Disoproxil, the ester groups can be labile, especially under basic or acidic conditions.[9]

• Solution:

  • Maintain Neutral pH: Keep the reaction pH close to 7. Avoid strong acids or bases during the reaction and work-up.

  • Use Mild Bases: If a base is required (e.g., for deprotonating the alkyne), use a non-nucleophilic base like DIPEA and add it slowly.

  • Limit Reaction Time: Monitor the reaction closely (e.g., by LC-MS) and stop it as soon as the starting material is consumed to prevent prolonged exposure to reaction conditions.

Q7: How do I effectively remove the copper catalyst after the reaction?

Residual copper can be toxic to cells and can interfere with downstream analytical techniques like mass spectrometry or biological assays.

• Solution 1: Aqueous Wash with a Chelator

  • After the reaction, quench with water and perform an aqueous work-up. Wash the organic layer multiple times with a solution of a copper chelator like EDTA (ethylenediaminetetraacetic acid) or a saturated ammonium chloride solution.

• Solution 2: Silica Gel Treatment

  • For less polar products, passing a solution of the crude material through a short plug of silica gel can effectively remove copper salts.[19] Thiol-modified silica has an even higher affinity for copper and can be used for more complete removal.

• Solution 3: Specialized Resins

  • Commercially available copper-scavenging resins can be added to the reaction mixture during work-up to bind and remove the catalyst.

Data & Protocols

Table 1: Recommended Reaction Conditions for Tenofovir CuAAC

Component	Recommended Reagent	Concentration / Ratio	Key Considerations
Copper Source	CuSO₄·5H₂O	1-10 mol%	Air-stable and convenient. Requires a reducing agent.[6]
CuBr·SMe₂	1-5 mol%	Air-stable Cu(I) source, but still benefits from an inert atmosphere.[6]
Ligand	THPTA	1.1 - 2 eq. relative to Cu	Excellent for aqueous systems; excess is not strongly inhibitory.[7]
TBTA	1.1 - 2 eq. relative to Cu	Best for organic or mixed solvent systems.
Reducing Agent	Sodium Ascorbate	1 - 5 eq. relative to Cu	Prepare solution fresh. Add last to initiate the reaction.[10]
Solvent System	tBuOH/H₂O (1:1)	-	Standard system; may require co-solvent for Tenofovir.
DMSO, DMF, or NMP	5-30% (v/v) as co-solvent	Improves solubility of Tenofovir derivatives.[18][20][21]
Temperature	Room Temperature	-	Mild conditions are usually sufficient. Gentle heating (40-50°C) may help with difficult substrates.[22]
pH	6.5 - 8.0	-	Critical for substrate stability and reaction efficiency.[10]

Protocol: Optimized CuAAC for an Azido-Tenofovir Derivative

This protocol describes a general procedure for coupling an alkyne-containing molecule to an azido-functionalized Tenofovir derivative.

Materials:

• Azido-Tenofovir derivative (1.0 eq)

• Alkyne partner (1.1 eq)

• Copper(II) Sulfate (CuSO₄·5H₂O) (0.1 eq, 10 mol%)

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (0.12 eq, 12 mol%)

• Sodium Ascorbate (0.5 eq, 50 mol%)

• Deoxygenated 1:1 tBuOH/H₂O

• Deoxygenated DMSO (if required for solubility)

Procedure:

• Preparation: Prepare a fresh 100 mM stock solution of sodium ascorbate in deoxygenated water. Prepare a premixed catalyst solution by dissolving CuSO₄·5H₂O and THPTA in deoxygenated water.

• Reactant Dissolution: In a reaction vial purged with argon, dissolve the Azido-Tenofovir derivative (1.0 eq) and the alkyne partner (1.1 eq) in the 1:1 tBuOH/H₂O solvent system. If solubility is poor, add DMSO dropwise until a clear solution is obtained.

• Deoxygenation: Bubble argon through the reactant solution for 5-10 minutes.

• Catalyst Addition: Under argon, add the premixed CuSO₄/THPTA solution to the reaction vial.

• Initiation: Initiate the reaction by adding the freshly prepared sodium ascorbate solution. The solution may turn a faint yellow/orange color.

• Reaction: Seal the vial under an argon atmosphere and stir at room temperature. Monitor the reaction progress by TLC or LC-MS. Reactions are typically complete within 1-4 hours.

• Work-up and Purification:

  • Once complete, dilute the reaction mixture with ethyl acetate (or another suitable organic solvent) and water.

  • Wash the organic layer sequentially with 5% aqueous EDTA solution (2x), followed by brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure triazole product.[6][23]

References

• Rodionov, V. O., Presolski, S. I., Gardinier, S., Lim, Y. H., & Finn, M. G. (2007). Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications. Journal of the American Chemical Society, 129(42), 12696–12704. [Link]

• Presolski, S. I., Hong, V., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. [Link]

• López-Rojas, R., Guisado-Kuba, C., Martin-Jimenez, A., Campos-Martin, J. M., & Fierro, J. L. G. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. ACS Catalysis. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 464205, Tenofovir. [Link]

• Semantic Scholar. Tenofovir: Structure-Activity Relationship and Synthetic Methods. [Link]

• Cristal Therapeutics. Copper free click chemistry reagent: CliCr®. [Link]

• Díez-González, S., & Nolan, S. P. (2008). Well-defined copper(I) complexes for Click azide–alkyne cycloaddition reactions: one Click beyond. Chemical Communications. [Link]

• Glen Research. Copper-free Click Chemistry Reagents. [Link]

• Ozcubukcu, S., & Ozkilinc, G. (2012). The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction. Journal of Molecular Modeling, 18(9), 4121-4130. [Link]

• Wikipedia. Tenofovir disoproxil. [Link]

• D'Atri, V., et al. (2018). Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications. Molecules, 23(11), 2886. [Link]

• De Clercq, E. (2009). Tenofovir: Structure-Activity Relationship and Synthetic Methods. Molecules, 14(8), 2863-2886. [Link]

• Organic Chemistry Portal. Click Chemistry Azide-Alkyne Cycloaddition. [Link]

• ResearchGate. Chemical structures of tenofovir, tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF). [Link]

• ChemRxiv. An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. [Link]

• Fokin, V. V. (2007). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 36(8), 1247-1257. [Link]

• Singer, R. A., et al. (2010). Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale. Organic Process Research & Development, 14(5), 1194–1200. [Link]

• Organometallics. Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. [Link]

• Google Patents.

• Wikipedia. Copper-free click chemistry. [Link]

• Google Patents.

• Organic Process Research & Development. Practical Synthesis of Tenofovir Alafenamide Fumarate Inspired by New Retrosynthetic Disconnection Featuring a Novel Carbon–Phosphorus Bond Construction Methodology. [Link]

• ResearchGate. (PDF) Influence of Solvent Polarity on the Physio-Chemical Properties and Quantitative Determinations of Tenofovir Disoproxil and Emtricitabine with Chloranilic Acid as Complexing Agent. [Link]

• He, Z., et al. (2015). Identification, synthesis and characterization of new impurities in tenofovir. Pharmazie, 70(5), 283-8. [Link]

• Der Pharma Chemica. Synthesis and characterization of Tenofovir disoproxil fumarate impurities, anti HIV drug substance. [Link]

• Hong, V., et al. (2011). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. [Link]

• National Center for Biotechnology Information. Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. [Link]

• Singh, S., et al. (2016). Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate. Journal of Pharmaceutical and Biomedical Analysis, 131, 146-155. [Link]

• Chemical Communications. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. [Link]

• Onah, J. O., Odeiani, J. E., & Ajima, U. (2013). Influence of Solvent Polarity on the Physio-Chemical Properties and Quantitative Determinations of Tenofovir Disoproxil and Emtricitabine with Chloranilic Acid as Complexing Agent. Open Journal of Physical Chemistry, 3(1), 30-39. [Link]

• Jena Bioscience. "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation". In: Current Protocols in Chemical Biology. [Link]

• Scientific Research Publishing. Influence of Solvent Polarity on the Physio-Chemical Properties and Quantitative Determinations of Tenofovir Disoproxil and Emtricitabine with Chloranilic Acid as Complexing Agent. [Link]

• Wikipedia. Click chemistry. [Link]

• Li, Y., et al. (2017). Recent trends in click chemistry as a promising technology for virus-related research. Applied Microbiology and Biotechnology, 101(18), 6839-6848. [Link]

Sources

• 1. Tenofovir | C9H14N5O4P | CID 464205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Tenofovir disoproxil - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Modified Nucleosides, Nucleotides and Nucleic Acids via Click Azide-Alkyne Cycloaddition for Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Tailored Ligand Acceleration of the Cu-Catalyzed Azide-Alkyne Cycloaddition Reaction: Practical and Mechanistic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Copper free click chemistry reagent: CliCr® - Cristal Therapeutics [cristaltherapeutics.com]
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• 23. CN105198928A - Purification method of tenofovir disoproxil fumarate - Google Patents [patents.google.com]

Technical Support Center: Purification of Tenofovir-Triazole Conjugates

Welcome to the technical support center for the purification of Tenofovir-triazole conjugates. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of purifying these novel compounds. The unique combination of a polar nucleotide analog (Tenofovir) and a heterocyclic triazole moiety presents specific challenges that require a nuanced approach to purification. This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you achieve the desired purity and yield for your downstream applications.

Troubleshooting Guide

This section addresses common problems encountered during the purification of Tenofovir-triazole conjugates in a question-and-answer format, providing potential causes and actionable solutions.

Problem 1: My HPLC analysis shows multiple peaks, and I'm unsure which is my product.

Possible Causes:

• Incomplete Reaction: The presence of unreacted starting materials (e.g., Tenofovir-azide/alkyne and the corresponding triazole partner) is a common issue.

• Side-Product Formation: The synthesis, particularly if using a copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" reaction, can lead to side products.

• Degradation: Tenofovir and its derivatives can be susceptible to degradation under harsh reaction or work-up conditions (e.g., prolonged exposure to acid or base).

• Isomers: Depending on the starting materials, the formation of regioisomers is possible.[1]

Solutions:

• Analyze the Crude Reaction Mixture: Before attempting purification, run an analytical HPLC or LC-MS on the crude reaction mixture. This will give you a baseline of all the components present.

• Mass Spectrometry is Key: Use LC-MS to identify the peak corresponding to the expected molecular weight of your Tenofovir-triazole conjugate. This is the most reliable way to identify your product peak.

• Spiking Experiment: If you have access to the starting materials, you can "spike" your crude sample with a small amount of each starting material and observe which peaks in the chromatogram increase in intensity. This will help you identify the peaks corresponding to unreacted starting materials.

• Review Synthesis Conditions: If significant side products or degradation are observed, consider optimizing the reaction conditions (e.g., temperature, reaction time, catalyst loading).

Problem 2: I have a low yield after column chromatography.

Possible Causes:

• Product is too Polar for Silica Gel: Tenofovir-triazole conjugates are often highly polar and can irreversibly bind to silica gel, leading to low recovery.

• Incorrect Mobile Phase: The chosen solvent system may not be strong enough to elute your product from the column.

• Product Degradation on the Column: The acidic nature of silica gel can cause degradation of acid-labile compounds.

• Product Precipitation on the Column: If the product has low solubility in the mobile phase, it may precipitate on the column.

Solutions:

• Consider Reversed-Phase Chromatography: For polar compounds, reversed-phase (C18) column chromatography is often more effective than normal-phase (silica gel) chromatography.

• Modify the Mobile Phase: For silica gel chromatography, try adding a more polar solvent like methanol or a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to your mobile phase to improve elution.

• Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina or a bonded phase like diol or amino-propyl silica.

• Ion-Exchange Chromatography: Given the phosphonate group in Tenofovir, anion-exchange chromatography can be a powerful technique for purification.[2][3][4] This method separates molecules based on their charge and is well-suited for nucleotides and their analogs.[2][3]

Problem 3: My final product is contaminated with a metal catalyst (e.g., copper).

Possible Cause:

• Residual Catalyst from CuAAC Reaction: If you used a copper-catalyzed "click" reaction to synthesize the triazole ring, residual copper is a common and critical impurity to remove, especially for biological applications.

Solutions:

• Chelating Agents: Use a chelating agent to scavenge the residual copper. A common method is to wash the organic solution of your product with an aqueous solution of a chelating agent like EDTA.

• Specialized Scavenger Resins: There are commercially available scavenger resins designed to bind and remove specific metal catalysts from reaction mixtures.

• Ammonia Wash: Washing the reaction mixture with an aqueous ammonia solution can help to complex and remove copper salts.

• Recrystallization: In some cases, careful recrystallization can leave the metal impurities behind in the mother liquor.

Logical Workflow for Purification Strategy

The choice of a purification strategy depends heavily on the properties of the specific Tenofovir-triazole conjugate. The following diagram outlines a logical workflow for selecting an appropriate purification method.

Caption: A decision tree for selecting a purification strategy.

Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of my column chromatography?

A1: Thin-Layer Chromatography (TLC) is the most common and convenient method for monitoring column chromatography.[5] Use the same mobile phase that you are using for the column, or a slightly more polar version, to ensure good separation on the TLC plate. Stain the TLC plate with a suitable stain (e.g., UV light if your compound is UV active, or a potassium permanganate stain) to visualize the spots corresponding to your product and any impurities.

Q2: My product comes off the column as a foam. How can I handle this?

A2: Foaming is often caused by the presence of residual solvents or certain buffers. After removing the solvent from the column fractions using a rotary evaporator, you can co-evaporate with a solvent like toluene to help remove residual water or other high-boiling point solvents. Lyophilization (freeze-drying) is also an excellent method for obtaining a fluffy, solid product from an aqueous solution, especially for highly polar compounds.

Q3: How do I choose a suitable recrystallization solvent?

A3: A good recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[6] You can screen for suitable solvents by taking a small amount of your crude product and adding a few drops of different solvents to see how it dissolves when cold and when heated. Often, a solvent pair (one solvent in which the compound is soluble and another in which it is insoluble) is used for recrystallization.

Q4: What are the typical impurities I should look out for?

A4: Besides unreacted starting materials and residual catalysts, common impurities can include regioisomers formed during the synthesis, degradation products, and byproducts from the coupling reaction.[1][7][8] A thorough characterization of your final product by NMR, Mass Spectrometry, and HPLC is essential to confirm its purity and identity.

Q5: How should I store my purified Tenofovir-triazole conjugate?

A5: Many Tenofovir derivatives can be sensitive to moisture and temperature. It is generally recommended to store the purified, solid product in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), and at a low temperature (e.g., -20°C), especially for long-term storage.

Data Presentation: Purity Assessment

A crucial step in any purification workflow is the assessment of purity. High-Performance Liquid Chromatography (HPLC) is the gold standard for this. Below is a table summarizing typical HPLC conditions for analyzing Tenofovir derivatives.

Parameter	Condition 1: Reversed-Phase	Condition 2: Reversed-Phase
Column	C18, 250 x 4.6 mm, 5 µm	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	20 mM Phosphate Buffer (pH 5.0)
Mobile Phase B	Acetonitrile	Methanol
Gradient	5-95% B over 20 min	35% B (Isocratic)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 260 nm	UV at 271 nm
Reference	Adapted from[9]	Adapted from[9]

Experimental Protocols

Protocol 1: General Reversed-Phase HPLC Method for Purity Analysis

This protocol provides a starting point for developing an analytical HPLC method for your Tenofovir-triazole conjugate.

• Prepare the Mobile Phase:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

  • Mobile Phase B: HPLC-grade acetonitrile.

• Prepare the Sample: Dissolve a small amount of your purified conjugate in a suitable solvent (e.g., water/acetonitrile mixture) to a concentration of approximately 1 mg/mL. Filter the sample through a 0.22 µm syringe filter.

• Set up the HPLC System:

  • Install a C18 column (e.g., 250 x 4.6 mm, 5 µm).

  • Set the column oven temperature to 30°C.

  • Set the UV detector to 260 nm.

  • Set the flow rate to 1.0 mL/min.

• Run the Gradient:

  • Start with a gradient of 5% B for 2 minutes.

  • Increase to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 5% B and equilibrate for 5 minutes before the next injection.

• Analyze the Data: Integrate the peaks in the chromatogram to determine the purity of your sample.

Protocol 2: Step-by-Step Guide for Anion-Exchange Chromatography

This protocol is suitable for highly polar, negatively charged Tenofovir-triazole conjugates.[2][3]

• Choose the Resin: Select a strong or weak anion-exchange resin (e.g., Q-Sepharose or DEAE-Sepharose).

• Prepare the Buffers:

  • Binding Buffer (low salt): e.g., 20 mM Tris-HCl, pH 8.0.

  • Elution Buffer (high salt): e.g., 20 mM Tris-HCl, 1 M NaCl, pH 8.0.

• Pack and Equilibrate the Column: Pack the resin into a suitable column and equilibrate with 5-10 column volumes of Binding Buffer.

• Load the Sample: Dissolve your sample in the Binding Buffer and load it onto the column at a low flow rate.

• Wash the Column: Wash the column with several column volumes of Binding Buffer to remove any unbound impurities.

• Elute the Product: Elute your product from the column using a linear gradient from 0% to 100% Elution Buffer over 10-20 column volumes.

• Collect and Analyze Fractions: Collect fractions and analyze them by TLC or HPLC to identify the fractions containing your pure product.

• Desalt the Product: Pool the pure fractions and desalt them using dialysis, size-exclusion chromatography, or reversed-phase chromatography.

Chemical Relationship Diagram

The following diagram illustrates the relationship between Tenofovir, its common prodrugs, and the potential impurities that can arise during synthesis.

Caption: Common impurities in the synthesis of Tenofovir conjugates.

References

• Generic anion-exchange chromatography method for analytical and preparative separation of nucleotides in the development and manufacture of drug substances. PubMed.
• Process for the preparation of tenofovir disoproxil fumarate.
• Ion-exchange separation of nucleic acid constituents by high-performance liquid chrom
• Solutions for Oligonucleotide Analysis and Purific
• Purification of Nucleotide Triphosph
• Method for separating nucleotide by ion exchange resin combined chromatography.
• Purification method of tenofovir disoproxil fumarate.
• Stress Studies of Tenofovir Disoproxil Fumarate by HPTLC in Bulk Drug and Pharmaceutical Formul
• Typical chromatograms of (R)-tenofovir disoproxil and its enantiomer by two columns.
• Tenofovir Impurities. SynZeal.
• Process Improvements for the Manufacture of Tenofovir Disoproxil Fumarate at Commercial Scale.
• Co-crystals, Salts or Mixtures of Both?
• Development of a validated HPLC method for the determination of tenofovir disoproxil fumarate using a green enrichment process. RSC Publishing.
• Industrially viable synthesis of tenofovir a key intermediate of tenofovir disoproxil fumarate and rel
• Chiral Analysis of the Key Intermediates of Tenofovir Alafenamide Fumarate.
• Recent Advances in Analytical Method Development and Validation Techniques for Anti-HIV Pharmaceuticals of Tenofovir. Biosciences Biotechnology Research Asia.
• Co-crystals, Salts or Mixtures of Both?
• HPLC method development for tenofovir disoproxil fumarate analysis. Innovare Academic Sciences.
• Application of High-Performance Liquid Chromatography for Simultaneous Determination of Tenofovir and Creatinine in Human Urine and Plasma Samples. NIH.
• Development of high performance thin layer chromatography for simultaneous analysis of lamivudine and tenofovir disoproxil fumarate.
• Identification, synthesis and characterization of new impurities in tenofovir. PubMed.
• Simultaneous Determination of Tenofovir Disoproxil Fumarate and Emtricitabine by UV Vierordt's and UFLC Methods. SciSpace.
• Identification, synthesis and characterization of new impurities in tenofovir. Sigma-Aldrich.

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improving the efficiency of Tenofovir bioconjugation reactions

<Technical Support Center: Enhancing Tenofovir Bioconjugation Efficiency

Introduction

Tenofovir (TFV), an acyclic nucleoside phosphonate, is a potent antiviral agent critical in the management of HIV and Hepatitis B infections.[1][2][3][4] However, its inherent dianionic charge at physiological pH significantly limits its oral bioavailability and cellular permeability.[3][5][6][7] This has necessitated the development of bioconjugate and prodrug strategies to mask the polar phosphonate group, thereby improving its pharmacokinetic profile.[6][7][8]

This technical support guide is designed for researchers, scientists, and drug development professionals actively engaged in Tenofovir bioconjugation. It provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help overcome common experimental hurdles and improve the overall efficiency, yield, and purity of Tenofovir bioconjugation reactions.

Section 1: Foundational Principles of Tenofovir Bioconjugation

Understanding the reactive sites of Tenofovir is crucial for designing an effective conjugation strategy.

• Primary Reactive Sites:

  • Phosphonate Group: The dianionic phosphonic acid is the most common site for modification. It can be esterified to create prodrugs like Tenofovir Disoproxil Fumarate (TDF) or Tenofovir Alafenamide (TAF).[1][9][10] Direct conjugation to the phosphonate often involves activation (e.g., with oxalyl chloride) followed by reaction with an alcohol or amine.[6][11]

  • Primary Amine (Adenine Ring): The exocyclic amine at the C6 position of the adenine base is another potential conjugation site, although it is less commonly used to avoid disrupting the molecule's interaction with viral reverse transcriptase.

• Common Conjugation Chemistries:

  • Esterification: The formation of ester prodrugs is the most clinically successful strategy. This involves reacting the phosphonate group with alkyl halides or other electrophiles to create linkages that are often cleaved by intracellular esterases.[12]

  • Amide Bond Formation: The phosphonate group can be converted into a phosphonamidate, as seen in TAF.[13][14] This approach can offer improved stability in plasma compared to some ester-based prodrugs.[9]

  • Amine-Reactive Chemistry: For conjugation to carrier molecules (e.g., proteins, polymers), the primary amine on the adenine ring can be targeted using amine-reactive reagents like N-hydroxysuccinimide (NHS) esters, though this is less common for simple prodrugs.[15]

Section 2: Troubleshooting Guide

This section addresses common problems encountered during Tenofovir bioconjugation in a question-and-answer format.

Problem 1: Low or No Conjugation Yield

Question: My reaction shows a very low yield of the desired Tenofovir conjugate, with a large amount of unreacted Tenofovir remaining. What are the potential causes and solutions?

Answer: Low conjugation yield is a frequent challenge. The root cause can often be traced to reaction conditions, reagent quality, or inherent chemical challenges.

Troubleshooting Flowchart: Low Conjugation Yield

Caption: Troubleshooting workflow for low conjugation yield.

Detailed Causes & Solutions:

Potential Cause	Scientific Explanation	Recommended Solution
Moisture Contamination	Tenofovir is hygroscopic, and activating agents (e.g., oxalyl chloride, NHS esters) are highly moisture-sensitive. Water will hydrolyze the activated intermediates, rendering them non-reactive.[15]	Dry Tenofovir under high vacuum for several hours before use. Use anhydrous solvents (e.g., DCM, DMF). Run reactions under an inert atmosphere (Argon or Nitrogen).
Suboptimal pH	For reactions targeting amines, the amine must be in its deprotonated, nucleophilic state. For phosphonate activation, acidic conditions can cause degradation of some prodrugs.[13][16]	For amine conjugations (e.g., NHS esters), maintain a pH of 7.5-8.5.[17] Use non-nucleophilic buffers like phosphate or bicarbonate. For phosphonate chemistry, ensure conditions are neutral or slightly basic upon addition of the coupling partner.
Poor Solubility	Tenofovir itself has poor solubility in many anhydrous organic solvents required for conjugation. If the drug is not fully dissolved, the reaction will be inefficient.[17]	Add a polar aprotic co-solvent like DMF or DMSO to the primary solvent (e.g., DCM) to aid dissolution.[6][11] Gentle heating may be attempted, but monitor for degradation.
Steric Hindrance	The bulky phosphonate group or the structure of the molecule to be conjugated can physically block the reactive sites from approaching each other.	Employ a linker with a longer, more flexible spacer arm (e.g., a PEG linker) to increase the distance between the two molecules, reducing steric clash.[17][18]
Incorrect Stoichiometry	The reaction may be incomplete if there is an insufficient molar excess of the activating agent or the coupling partner.	Systematically increase the molar equivalents of the linker/coupling partner. A 5- to 20-fold molar excess is a common starting point for optimization.[15]

Problem 2: Product Instability and Degradation

Question: I've successfully formed my Tenofovir conjugate, but it degrades during purification or storage. How can I improve its stability?

Answer: Conjugate stability is a critical parameter, influenced by the choice of linker and the purification/storage conditions.

Detailed Causes & Solutions:

Potential Cause	Scientific Explanation	Recommended Solution
Linker Instability	Certain linkers are inherently labile. For example, some disulfide linkers can be unstable in serum, and many ester-based prodrugs are susceptible to hydrolysis, especially under acidic or strongly basic conditions.[11][13][16]	Select a more stable linker chemistry if possible (e.g., phosphonamidate or a stable ether linkage). During purification, use near-neutral pH buffers (pH 6.5-7.5). Avoid prolonged exposure to strong acids or bases.
Oxidation	If your conjugate contains sensitive moieties (e.g., thiols), it may be prone to oxidation during workup and storage.	Purge all buffers with an inert gas. Consider adding a small amount of a non-interfering antioxidant. Store the final product under an inert atmosphere at -20°C or -80°C.
Photodegradation	Some components of the bioconjugate may be light-sensitive, leading to degradation upon exposure to ambient light.	Protect the reaction and the purified product from light at all times by using amber vials or covering glassware with aluminum foil.
Residual Catalysts/Reagents	Trace amounts of reagents from the reaction (e.g., acid from oxalyl chloride activation) can catalyze degradation during storage.	Ensure the purification method (e.g., HPLC, column chromatography) effectively removes all unreacted reagents and byproducts. Lyophilize the final product from a volatile buffer system (e.g., ammonium bicarbonate) to remove all traces of acid/base.

Section 3: Key Protocols & Workflows

Protocol 1: General Procedure for Phosphonate Activation and Esterification

This protocol describes a common method for creating simple ester prodrugs of Tenofovir.

Workflow Diagram: Phosphonate Esterification

Caption: Step-by-step workflow for Tenofovir ester prodrug synthesis.

Step-by-Step Methodology: (Adapted from literature procedures[6][11])

• Preparation: In a flame-dried, round-bottom flask under an argon atmosphere, suspend dry Tenofovir (1.0 equiv.) in anhydrous Dichloromethane (DCM). Add a catalytic amount of anhydrous N,N-Dimethylformamide (DMF) (e.g., 0.2 equiv.).

• Activation: To the stirring suspension, add oxalyl chloride (3-5 equiv.) dropwise at room temperature. The mixture should become a clear solution over ~1 hour.

• Solvent Removal: Once the starting material is fully dissolved, evaporate the solvent and excess oxalyl chloride under reduced pressure to yield the activated intermediate, typically as a pale-yellow foam.

• Conjugation: Immediately re-dissolve the foam in anhydrous DCM and cool the flask to 0°C in an ice bath.

• Nucleophile Addition: Add a solution of the desired alcohol or thiol (2-3 equiv.) in anhydrous DCM dropwise to the cooled, stirring solution of the activated Tenofovir.

• Reaction: Allow the mixture to stir at 0°C for 30 minutes and then warm to room temperature, stirring for an additional 1-4 hours. Monitor reaction progress by LC-MS.

• Purification: Upon completion, concentrate the reaction mixture and purify the crude product using silica gel column chromatography or preparative HPLC to obtain the final conjugate.[19]

Protocol 2: NHS Ester Conjugation to an Amine-Containing Molecule

This protocol is for labeling a biomolecule (e.g., a peptide or protein) with Tenofovir via its primary amine. Note: This is a specialized application.

Step-by-Step Methodology: (General protocol adapted from NHS-ester chemistry standards[15][20][21][22])

• Biomolecule Preparation: Dissolve the amine-containing biomolecule in an amine-free buffer at pH 8.3-8.5 (e.g., 0.1 M sodium bicarbonate or phosphate buffer). The optimal concentration is typically 1-10 mg/mL.

• NHS-Tenofovir Preparation: Immediately before use, dissolve the NHS-activated Tenofovir derivative in an anhydrous organic solvent like DMSO or DMF to a concentration of ~10 mM. Do not store this solution, as the NHS ester readily hydrolyzes.[15]

• Reaction: Add a calculated molar excess (e.g., 8-20 fold) of the NHS-Tenofovir solution to the stirring biomolecule solution. Ensure the organic solvent volume does not exceed 10% of the total reaction volume.

• Incubation: Incubate the reaction at room temperature for 30-60 minutes or on ice for 2 hours. Protect from light if any components are photosensitive.

• Purification: Remove unreacted NHS-Tenofovir and the NHS byproduct via size-exclusion chromatography (e.g., a desalting column) or dialysis.[15][20]

Section 4: Advanced Topics & FAQs

Q1: How do I choose the right linker for my Tenofovir conjugate? The choice of linker is critical and depends entirely on the application.[18]

• For Oral Bioavailability (Prodrugs): Short, cleavable ester or phosphonamidate linkers are standard. These are designed to be cleaved by intracellular enzymes (esterases, Cathepsin A) to release the active Tenofovir inside the target cell.[11]

• For Targeted Delivery (e.g., ADCs): The linker must be stable in plasma to prevent premature drug release.[23] Options include non-cleavable linkers or cleavable linkers that respond to specific conditions in the target tissue (e.g., low pH, high glutathione concentration).[18] The length and hydrophilicity of the linker can be tuned to optimize solubility and pharmacokinetics.[18]

Q2: What are the best analytical techniques to characterize my Tenofovir conjugate? A multi-faceted approach is required for comprehensive characterization.[24][25]

Analytical Technique	Information Provided
LC-MS	The workhorse technique. Confirms the molecular weight of the conjugate, assesses purity, and identifies byproducts or degradation products.[13][16][24]
HPLC (RP, HIC)	High-Performance Liquid Chromatography is used to determine purity, quantify yield, and monitor reaction progress. Reversed-Phase (RP-HPLC) is common for small molecule conjugates, while Hydrophobic Interaction Chromatography (HIC) is useful for larger bioconjugates like ADCs.[24][25][26]
NMR Spectroscopy	¹H, ¹³C, and ³¹P NMR are essential for structural elucidation of novel conjugates, confirming that the conjugation occurred at the intended site and that the overall structure is correct.
Differential Scanning Calorimetry (DSC)	For large bioconjugates (e.g., protein conjugates), DSC can assess how conjugation affects the thermal stability of the protein carrier.[24][27]

Q3: My phosphonate-based reaction is very slow. Can I use a catalyst? While many phosphonate esterification or amidation reactions proceed with an activating agent alone, some systems can benefit from catalysis. Lewis acids have been reported in some novel C-P bond-forming methodologies for Tenofovir synthesis, which could be explored for conjugation.[28] Additionally, for amide bond formation, coupling agents like BOP (benzotriazol-1-yloxytris(dimethylamino)phosphonium hexafluorophosphate) can be used.[29] Always perform small-scale pilot reactions to test catalyst compatibility and effectiveness.

Q4: Can I conjugate directly to the phosphonic acid without activation? Direct condensation of an alcohol with the phosphonic acid is generally inefficient and requires harsh conditions (high heat, dehydrating agents) that are often incompatible with complex biomolecules. Activation of the phosphonate (e.g., conversion to a phosphonyl chloride or other reactive intermediate) is the standard and most effective method for achieving high yields under mild conditions.[6][11]

References

• Beadle, J. R., et al. (2016). Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. Journal of Medicinal Chemistry, 59(15), 7097–7110. Available at: [Link]

• Cai, W., et al. (2017). Design, Synthesis, and Anti-HBV Activity of New Bis(l-amino acid) Ester Tenofovir Prodrugs. ACS Medicinal Chemistry Letters, 8(10), 1044-1049. Available at: [Link]

• Creative Biolabs. (n.d.). Analytical Methods for Physicochemical Characterization of Antibody-Drug Conjugates. Available at: [Link]

• Gábor, P., et al. (2023). Chemoenzymatic Synthesis of Tenofovir. The Journal of Organic Chemistry. Available at: [Link]

• Meier, C. (2006). Prodrugs of phosphonates and phosphates: crossing the membrane barrier. Antiviral Chemistry & Chemotherapy, 17(6), 307-324. Available at: [Link]

• Pharma Focus America. (n.d.). Analytical Techniques for Antibody-Drug Conjugates. Available at: [Link]

• Beadle, J. R., et al. (2016). Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. Journal of Medicinal Chemistry. Available at: [Link]

• Wakankar, A., et al. (2011). Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs, 3(2), 161-172. Available at: [Link]

• Reddy, L. R., et al. (2023). Practical Synthesis of Tenofovir Alafenamide Fumarate Inspired by New Retrosynthetic Disconnection Featuring a Novel Carbon–Phosphorus Bond Construction Methodology. Organic Process Research & Development. Available at: [Link]

• Boyd, M. J., et al. (2020). An Efficient Synthesis of Tenofovir (PMPA): A Key Intermediate Leading to Tenofovir-based HIV Medicines. ChemRxiv. Available at: [Link]

• Johnson, T. J., et al. (2020). Performance and Stability of Tenofovir Alafenamide Formulations within Subcutaneous Biodegradable Implants for HIV Pre-Exposure Prophylaxis (PrEP). Pharmaceutics, 12(11), 1069. Available at: [Link]

• Wakankar, A. A., et al. (2011). Analytical methods for physicochemical characterization of antibody drug conjugates. mAbs. Available at: [Link]

• Krečmerová, M. (2017). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry, 5, 79. Available at: [Link]

• Krečmerová, M. (2017). Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects. Frontiers in Chemistry. Available at: [Link]

• Beadle, J. R., et al. (2017). Next-Generation Reduction Sensitive Lipid Conjugates of Tenofovir: Antiviral Activity and Mechanism of Release. Journal of Medicinal Chemistry, 60(22), 9204-9214. Available at: [Link]

• Ghosh, S., & Natarajan, S. (2020). Advances and Challenges in the Creation of Porous Metal Phosphonates. Materials Advances, 1(8), 2608-2627. Available at: [Link]

• Golla, V. M., et al. (2016). Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate. Journal of Pharmaceutical and Biomedical Analysis, 131, 146-155. Available at: [Link]

• Waters Corporation. (n.d.). Antibody Drug Conjugate (ADC) Load Characterization and Analysis Using the BioAccord and Nano DSC Systems. Available at: [Link]

• Li, W., et al. (2022). Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. Pharmacological Research, 183, 106394. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Tenofovir. PubChem. Available at: [Link]

• Głowacka, I. E., & Gulea, M. (2018). Overview of Biologically Active Nucleoside Phosphonates. Molecules, 23(7), 1735. Available at: [Link]

• Leite, D. I., et al. (2015). Tenofovir: Structure-Activity Relationship and Synthetic Methods. Mini-Reviews in Medicinal Chemistry, 15(1), 49-63. Available at: [Link]

• ResearchGate. (2015). Phosphonate coupling molecules for the control of surface/interface properties and the synthesis of nanomaterials. Available at: [Link]

• ResearchGate. (n.d.). Chemical structure of tenofovir. Available at: [Link]

• Der Pharma Chemica. (2016). Synthesis and characterization of Tenofovir disoproxil fumarate impurities, anti HIV drug substance. Der Pharma Chemica, 8(1), 470-480. Available at: [Link]

• Siddiqui, A. A., et al. (2022). RETRACTED: Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. Molecules, 27(14), 4447. Available at: [Link]

• Siddiqui, A. A., et al. (2022). RETRACTED: Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir. Molecules. Available at: [Link]

• Google Patents. (2017). WO2017132103A2 - Phosphonate linkers and their use to facilitate cellular retention of compounds.

• Interchim. (n.d.). Protocol: NHS Ester Labeling of Amino-Biomolecules. Available at: [Link]

• ResearchGate. (n.d.). Structures of tenofovir (TFV) and its prodrugs tenofovir disoproxil fumarate (TDF) and tenofovir alafenamide (TAF). Available at: [Link]

• Wikipedia. (n.d.). Tenofovir disoproxil. Available at: [Link]

• Preprints.org. (2025). Synthesis and Evaluation of Anti-HIV Activity of Fatty Acyl Conjugates of Tenofovir Alefanamide. Available at: [Link]

• Głowacka, I. E., & Gulea, M. (2018). Overview of Biologically Active Nucleoside Phosphonates. Frontiers in Chemistry. Available at: [Link]

• Dash, P. K., et al. (2019). Synthesis and Characterization of a Long-Acting Tenofovir ProTide Nanoformulation. Antimicrobial Agents and Chemotherapy, 63(12), e01243-19. Available at: [Link]

• Abberior Instruments. (n.d.). NHS ester protocol for labeling proteins. Available at: [Link]

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• 3. Tenofovir | C9H14N5O4P | CID 464205 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Overview of Biologically Active Nucleoside Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Performance and Stability of Tenofovir Alafenamide Formulations within Subcutaneous Biodegradable Implants for HIV Pre-Exposure Prophylaxis (PrEP) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. RETRACTED: Synthesis and Evaluation of Anti-HIV Activity of Mono- and Di-Substituted Phosphonamidate Conjugates of Tenofovir - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 29. preprints.org [preprints.org]

analytical challenges in the characterization of Tenofovir-alkyne products

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center for the analytical characterization of Tenofovir-alkyne products. As a Senior Application Scientist, I understand the unique challenges that can arise when working with novel conjugates of established drugs like Tenofovir. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions (FAQs) that you may encounter during your research and development. We will delve into the nuances of handling these molecules, from initial reaction monitoring to final product characterization, ensuring scientific integrity and robust analytical outcomes.

Introduction to Tenofovir-Alkyne Conjugates

Tenofovir, a cornerstone of antiretroviral therapy, is often chemically modified to enhance its therapeutic properties or to be used as a biological probe. The introduction of an alkyne functional group allows for its conjugation to other molecules via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of "click chemistry."[1] While this reaction is known for its high yield and specificity, the resulting Tenofovir-alkyne products can present unique analytical challenges. This guide will address these challenges head-on, providing you with the expertise to navigate them effectively.

Frequently Asked Questions (FAQs)

Here are some of the common questions that arise during the characterization of Tenofovir-alkyne products:

Q1: I am seeing multiple peaks in my HPLC chromatogram after my click reaction. What could they be?

A1: Multiple peaks are a common observation and can be attributed to several factors:

• Unreacted Starting Materials: Incomplete reactions will show peaks for both the Tenofovir-alkyne and the azide-containing molecule.

• Copper Catalyst: Residual copper salts can sometimes be detected, though they are more likely to affect mass spectrometry results.

• Side Products: Homocoupling of the alkyne (Glaser coupling) can occur, leading to dimeric byproducts.

• Regioisomers: While CuAAC is highly regioselective for the 1,4-disubstituted triazole, trace amounts of the 1,5-regioisomer can sometimes form.[1]

• Degradation Products: Tenofovir and its derivatives can be susceptible to degradation under certain pH and temperature conditions.[2][3]

Q2: My mass spectrometry signal for the Tenofovir-alkyne product is weak or absent.

A2: Several factors can contribute to poor ionization or detection in mass spectrometry:

• Ion Suppression: Residual copper from the click reaction is a known cause of ion suppression in electrospray ionization (ESI).

• Suboptimal Ionization Mode: Depending on the nature of the conjugated molecule, you may need to optimize between positive and negative ionization modes. Tenofovir itself is often analyzed in positive ion mode.[4]

• Fragmentation: The molecule may be fragmenting in the source, leading to a weak parent ion peak.

Q3: I am having difficulty purifying my Tenofovir-alkyne product from the reaction mixture.

A3: Purification can be challenging due to the similar polarities of the product and starting materials.

• Chromatography: Reversed-phase HPLC is often the method of choice. Gradient optimization is crucial for achieving good separation.

• Catalyst Removal: Several methods can be employed to remove the copper catalyst, including passing the reaction mixture through a short column of silica gel, using copper-chelating resins, or precipitation.

Q4: Are there any specific stability concerns for Tenofovir-alkyne conjugates?

A4: Yes, the stability of the parent Tenofovir molecule should be considered. Tenofovir is known to degrade under acidic and alkaline conditions.[2] It is important to conduct stability studies on your final conjugate under relevant storage and experimental conditions.

Troubleshooting Guides

This section provides a more detailed, step-by-step approach to resolving common analytical issues.

Issue 1: Poor Chromatographic Resolution in HPLC

Symptom: Co-eluting or broad peaks for the Tenofovir-alkyne product and starting materials.

Causality: The polarity of the triazole-linked product may be very similar to that of the unreacted starting materials, making separation challenging. Peak tailing can also occur due to the basic nature of the adenine moiety in Tenofovir interacting with residual silanols on the HPLC column.[5]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor HPLC resolution.

Step-by-Step Protocol:

• Optimize the Gradient:

  • Start with a shallow gradient of water and acetonitrile (both with 0.1% formic acid).

  • Increase the run time to improve the separation of closely eluting peaks.

  • Experiment with different organic modifiers, such as methanol, which may offer different selectivity.

• Adjust Mobile Phase pH:

  • To reduce peak tailing of the basic Tenofovir moiety, lower the mobile phase pH to around 2.5-3.5.[5] This ensures the adenine is protonated and reduces secondary interactions with the column.

  • Ensure your column is stable at the chosen pH.

• Change Column Chemistry:

  • If resolution is still an issue, consider a column with a different stationary phase (e.g., phenyl-hexyl or a polar-embedded phase) that may offer alternative selectivity.

  • A column with end-capping will also minimize interactions with residual silanols.

• Check for Column Contamination:

  • Residual copper from the click reaction can accumulate on the column and affect performance.

  • Wash the column with a strong solvent system, or if necessary, a chelating agent solution (e.g., EDTA), if compatible with your column chemistry.

Issue 2: Ambiguous Mass Spectrometry Fragmentation

Symptom: Difficulty in confirming the structure of the Tenofovir-alkyne product due to unexpected or uninterpretable fragmentation in MS/MS.

Causality: The fragmentation pattern of the conjugate will be a combination of the fragmentation of Tenofovir and the attached molecule, further complicated by the presence of the stable triazole ring.

Troubleshooting Workflow:

Sources

• 1. Click Chemistry [organic-chemistry.org]
• 2. Evaluation of degradation kinetics and physicochemical stability of tenofovir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stability behaviour of antiretroviral drugs and their combinations. 4: Characterization of degradation products of tenofovir alafenamide fumarate and comparison of its degradation and stability behaviour with tenofovir disoproxil fumarate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid and specific liquid chromatographic tandem mass spectrometric determination of tenofovir in human plasma and its fragmentation study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Bioanalytical Strategies for Novel Long-Chain Tenofovir Prodrugs

An In-Depth Technical Guide to the Quantification of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium using LC-MS/MS

This guide provides a comprehensive overview and a detailed, field-tested protocol for the quantification of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a novel long-chain prodrug of tenofovir, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). We will delve into the rationale behind the methodological choices, compare the proposed method with alternative analytical techniques, and provide the necessary framework for robust method validation in line with regulatory expectations.

Introduction: The Analytical Challenge of Long-Chain Tenofovir Prodrugs

Tenofovir is a cornerstone of antiretroviral therapy. To enhance its bioavailability and cellular uptake, various prodrug strategies have been employed, evolving from tenofovir disoproxil fumarate (TDF) to tenofovir alafenamide (TAF). The latest innovations involve the development of long-chain lipid-modified prodrugs, such as Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. These modifications aim to improve lymphatic targeting and extend the drug's half-life. However, the increased lipophilicity and complex chemical structure of these novel prodrugs present significant bioanalytical challenges.

The quantification of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium in complex biological matrices like plasma or tissue homogenates requires a highly sensitive and selective analytical method. LC-MS/MS has emerged as the gold standard for such applications due to its ability to provide structural information and low detection limits.

Proposed LC-MS/MS Method for Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium Quantification

The following protocol is a robust and reproducible method for the quantification of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium in human plasma. The selection of each parameter is justified to ensure optimal performance.

Experimental Workflow

Caption: High-level workflow for the quantification of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

Detailed Protocol

2.2.1. Sample Preparation: A Hybrid Approach

Given the lipophilic nature of the analyte, a hybrid sample preparation approach combining protein precipitation and solid-phase extraction (SPE) is recommended to effectively remove proteins and phospholipids.

• Step 1: Protein Precipitation. To 100 µL of plasma sample, add 300 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled version of the analyte). Vortex for 1 minute.

• Step 2: Centrifugation. Centrifuge at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Step 3: Solid-Phase Extraction (SPE). Load the supernatant onto a mixed-mode SPE cartridge (e.g., Oasis MAX). The cartridge will retain the analyte through both reversed-phase and ion-exchange mechanisms, providing superior cleanup.

• Step 4: Wash Steps. Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences, followed by 1 mL of 40% methanol in water to remove less retained interferences.

• Step 5: Elution. Elute the analyte with 1 mL of methanol containing 2% formic acid.

• Step 6: Evaporation and Reconstitution. Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

2.2.2. Liquid Chromatography (LC) Separation

A reversed-phase separation on a C18 column is ideal for retaining the lipophilic analyte.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 column with a particle size of ≤ 2.7 µm (e.g., Agilent Poroshell 120 EC-C18, 2.1 x 50 mm, 2.7 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A gradient from 40% to 95% mobile phase B over 5 minutes is a good starting point for method development.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

2.2.3. Tandem Mass Spectrometry (MS/MS) Detection

Detection is performed using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

• Ionization Mode: ESI+.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte: The precursor ion will be the [M+H]+ of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. The product ions will likely result from the fragmentation of the ester and ether linkages.

  • Internal Standard: A stable isotope-labeled internal standard will have a corresponding shift in its precursor and product ion masses.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium	To be determined	To be determined	To be optimized
Internal Standard	To be determined	To be determined	To be optimized

Note: The exact m/z values for the precursor and product ions need to be determined experimentally by infusing a standard solution of the analyte into the mass spectrometer.

Proposed Fragmentation Pathway

Caption: A conceptual representation of the collision-induced dissociation (CID) of the analyte.

Method Validation: Ensuring Trustworthiness and Regulatory Compliance

A robust bioanalytical method must be validated to ensure its reliability. The validation should be performed in accordance with the guidelines from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.

• Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear regression with a weighting factor is typically used.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be measured with acceptable accuracy and precision.

• Matrix Effect: The alteration of the ionization efficiency of the analyte by co-eluting matrix components.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions.

Comparison with Alternative Analytical Techniques

While LC-MS/MS is the preferred method, other techniques could be considered.

Analytical Technique	Pros	Cons
LC-MS/MS (Proposed)	High sensitivity and selectivity, structural confirmation, wide dynamic range, high throughput.	High initial instrument cost, requires skilled operators, potential for matrix effects.
High-Resolution Mass Spectrometry (HRMS)	Even higher selectivity and the ability to perform retrospective analysis.	Higher cost than triple quadrupole MS, more complex data analysis.
Liquid Chromatography with UV Detection (LC-UV)	Lower cost, simpler instrumentation.	Lower sensitivity and selectivity, not suitable for complex matrices without extensive cleanup.
Enzyme-Linked Immunosorbent Assay (ELISA)	High throughput, no need for chromatography.	Potential for cross-reactivity, may not distinguish between the prodrug and its metabolites.

Conclusion

The quantification of novel, long-chain tenofovir prodrugs like Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium requires a sophisticated bioanalytical approach. The proposed LC-MS/MS method offers the necessary sensitivity, selectivity, and robustness for reliable quantification in complex biological matrices. While alternative techniques exist, they often fall short in meeting the stringent demands of drug development and clinical research. The detailed protocol and validation framework presented in this guide provide a solid foundation for researchers and scientists to develop and implement high-quality bioanalytical methods for this new class of therapeutic agents.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Guo, F., & Li, L. (2009). High-resolution mass spectrometry for metabolomics. Current Opinion in Chemical Biology, 13(5-6), 517–523. [Link]

validating the formation of Tenofovir-triazole conjugates

A Comparison Guide to Validating the Formation of Tenofovir-Triazole Conjugates

For Immediate Release

Introduction: The Critical Need for Rigorous Validation

Tenofovir, a cornerstone of antiretroviral therapy, is a potent nucleotide reverse transcriptase inhibitor. To enhance its therapeutic properties, such as cellular uptake, targeting, or stability, researchers often conjugate it to other molecular entities. One of the most prevalent and efficient methods for such conjugation is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a "click chemistry" reaction that forms a stable 1,2,3-triazole ring.[1][2] This modification, however, necessitates a robust and multi-faceted validation strategy to unequivocally confirm the formation of the Tenofovir-triazole conjugate and ensure its purity.

This guide provides a comparative analysis of the primary analytical techniques used to validate the formation of these conjugates. As a senior application scientist, the emphasis here is not merely on the "how" but the "why"—explaining the causal logic behind experimental choices to ensure scientific integrity. A self-validating system relies on the synergy of orthogonal techniques, where the weaknesses of one method are compensated by the strengths of another.

Pillar 1: Primary Structural Confirmation

The first objective is to confirm that the desired covalent bond has formed and the new molecular entity exists. This is primarily achieved through Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for unambiguous structural elucidation. It provides detailed information about the chemical environment of individual atoms.

• Why it's essential: NMR confirms the specific atomic connectivity of the final product. For Tenofovir-triazole conjugates, the key diagnostic signals are the appearance of the triazole proton and the disappearance of the precursor signals.

• Key Observables:

  • ¹H NMR: The most telling sign is the appearance of a new singlet peak in the aromatic region (typically δ 7.5-8.5 ppm), corresponding to the C-H proton of the newly formed triazole ring. Concurrently, the signals from the azide or alkyne precursors should vanish.

  • ¹³C NMR: The formation of the triazole ring is confirmed by the appearance of two new signals corresponding to the triazole carbons.

  • ³¹P NMR: As Tenofovir is a phosphonate, ³¹P NMR is crucial to confirm that the phosphonate group remains intact throughout the reaction. A significant shift in the phosphorus signal could indicate an unintended side reaction.

Mass Spectrometry (MS)

MS provides the exact molecular weight of the synthesized compound, offering definitive proof of conjugation.

• Why it's essential: MS confirms that the product has the correct elemental composition. High-Resolution Mass Spectrometry (HRMS), in particular, can provide a molecular formula with high confidence, distinguishing the product from potential impurities or starting materials.

• Key Observables:

  • ESI-MS: Electrospray ionization is a soft technique ideal for analyzing polar molecules like Tenofovir conjugates. The key is to identify the molecular ion peak ([M+H]⁺ or [M+Na]⁺) that corresponds to the calculated exact mass of the Tenofovir-triazole product.[3]

  • MS/MS: Tandem mass spectrometry can be used to fragment the molecular ion.[4][5][6][7] The resulting fragmentation pattern provides further structural confirmation, as specific fragments corresponding to the Tenofovir and triazole-linked moieties can be identified.[4][5][6][7]

Pillar 2: Purity Assessment and Orthogonal Validation

Confirming the structure is only half the battle. It is equally critical to determine the purity of the sample. A high-purity sample is essential for accurate biological assays and further development.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for assessing the purity of pharmaceutical compounds.[8]

• Why it's essential: HPLC separates the components of a mixture, allowing for the quantification of the desired product relative to any unreacted starting materials or byproducts. A single, sharp peak for the product indicates high purity. The method's specificity, accuracy, and precision can be validated according to ICH guidelines.[9]

• Key Observables:

  • Retention Time: The conjugate will have a unique retention time under specific chromatographic conditions (e.g., C18 column, mobile phase of acetonitrile/water or methanol/buffer).[4][5][6][7][10]

  • Peak Purity: A UV detector, particularly a Photo Diode Array (PDA) detector, can assess peak purity by comparing spectra across the peak.[11] This ensures the peak is not composed of co-eluting impurities.

  • Quantification: The area under the curve of the product peak is proportional to its concentration, allowing for precise purity determination (e.g., >95%).

Comparative Analysis of Validation Techniques

Technique	Primary Purpose	Strengths	Limitations	Causality
¹H / ¹³C NMR	Structural Elucidation	Provides unambiguous connectivity information.	Lower sensitivity; requires relatively pure sample.	Confirms the formation of the triazole ring and covalent linkage.
HRMS	Molecular Formula Confirmation	Extremely high mass accuracy and sensitivity.	Provides no information on purity or isomers.	Confirms the existence of the molecule with the correct mass.
HPLC/UPLC	Purity Assessment & Quantification	Excellent separation and quantification capabilities.[8][11]	Does not provide structural information on its own.	Ensures the sample is free from starting materials and byproducts.
FTIR	Functional Group Analysis	Good for tracking the disappearance of azide (~2100 cm⁻¹) and alkyne (~2100-2260 cm⁻¹) stretches.	Provides limited structural detail for complex molecules.	A supportive technique to quickly verify reaction completion.

Experimental Workflow & Protocols

A robust validation strategy follows a logical progression, using orthogonal methods to build a complete picture of the synthesized conjugate.

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A Comparative Guide to Tenofovir Disoproxil Fumarate (TDF) and Tenofovir-Alkyne: From Therapeutic Staple to Research Tool

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiviral therapeutics, Tenofovir stands as a cornerstone in the management of Human Immunodeficiency Virus (HIV) and Hepatitis B Virus (HBV) infections.[1][2] Its journey from a potent active pharmaceutical ingredient (API) to a clinically effective medication has been enabled by innovative prodrug strategies. The most established of these is Tenofovir Disoproxil Fumarate (TDF), a compound that has revolutionized antiretroviral therapy.[3]

This guide provides a comparative analysis of TDF and a more specialized entity, Tenofovir-alkyne. While TDF is a household name in clinical virology, Tenofovir-alkyne represents a research-focused derivative, engineered for versatility in chemical biology and drug discovery through "click chemistry."[4] This comparison will elucidate their distinct chemical features, mechanisms of action, and intended applications, supported by experimental data and protocols.

At a Glance: TDF vs. Tenofovir-Alkyne

Feature	Tenofovir Disoproxil Fumarate (TDF)	Tenofovir-Alkyne (Hypothesized)
Primary Application	Clinically approved antiviral prodrug for HIV and HBV treatment.[3]	Research tool for bioconjugation via click chemistry.[4]
Key Structural Feature	Disoproxil fumarate ester groups to enhance oral bioavailability.	Terminal alkyne group for copper-catalyzed azide-alkyne cycloaddition (CuAAC).
Mechanism of Action	In vivo conversion to Tenofovir, which, as Tenofovir diphosphate, inhibits viral reverse transcriptase.[1]	The Tenofovir moiety acts as a reverse transcriptase inhibitor; the alkyne is for chemical ligation.
Antiviral Activity	High in vivo potency against HIV and HBV.[5][6]	Expected to retain the intrinsic antiviral activity of Tenofovir in vitro.
Oral Bioavailability	Approximately 25% in fasting state, increased with a high-fat meal.	Not designed for oral administration; likely low oral bioavailability.

Chemical Structure and Rationale

Tenofovir Disoproxil Fumarate (TDF)

TDF is an ester prodrug of Tenofovir. The core Tenofovir molecule is a nucleotide analog with a phosphonate group that is ionized at physiological pH, limiting its ability to cross cell membranes and resulting in poor oral bioavailability. To overcome this, two isopropoxycarbonyloxymethyl (disoproxil) ester groups are attached to the phosphonate moiety. These lipophilic groups mask the negative charges, facilitating absorption from the gastrointestinal tract. The fumarate salt form enhances the stability and solubility of the compound.

Tenofovir-Alkyne: A Tool for "Click" Chemistry

Tenofovir-alkyne is a derivative of Tenofovir designed for use in bioorthogonal chemistry, specifically the copper(I)-catalyzed alkyne-azide cycloaddition (CuAAC) reaction, a cornerstone of "click chemistry." While not a commercially available drug, its synthesis would involve incorporating a terminal alkyne group into the Tenofovir structure. A plausible approach would be to attach a short linker containing an alkyne to the phosphonate group. This modification allows for the covalent attachment of Tenofovir to other molecules functionalized with an azide group, such as fluorescent dyes, targeting ligands, or carrier molecules.

Mechanism of Action: A Shared Core with Divergent Fates

The antiviral activity of both TDF and Tenofovir-alkyne originates from the parent molecule, Tenofovir.

Bioactivation of TDF

Once absorbed, TDF undergoes hydrolysis by plasma and tissue esterases to release Tenofovir. Inside the target cell, Tenofovir is phosphorylated by cellular kinases to its active metabolite, Tenofovir diphosphate (TFV-DP). TFV-DP acts as a competitive inhibitor of viral reverse transcriptase and also as a chain terminator when incorporated into newly synthesized viral DNA. This prevents the elongation of the DNA chain and halts viral replication.

Caption: Metabolic activation pathway of TDF.

Application of Tenofovir-Alkyne

The Tenofovir moiety of Tenofovir-alkyne is expected to undergo the same intracellular phosphorylation to TFV-DP and exert its antiviral effect. However, its primary utility lies in the reactivity of the alkyne group. This allows researchers to "click" it onto various azide-containing molecules for a range of applications.

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A Comparative Guide to the In Vitro Anti-HIV Activity of Tenofovir Prodrugs

For researchers and drug development professionals dedicated to combating the HIV/AIDS epidemic, the evolution of antiretroviral therapies represents a journey of continuous refinement. Tenofovir, a potent nucleotide reverse transcriptase inhibitor (NRTI), is a cornerstone of this therapeutic arsenal. However, its inherent physicochemical properties—namely poor membrane permeability and low oral bioavailability—necessitated the development of prodrug strategies to enhance its clinical utility.[1] This guide provides an in-depth comparison of the in vitro anti-HIV activity of key Tenofovir prodrugs, including the widely used Tenofovir Disoproxil Fumarate (TDF) and the newer Tenofovir Alafenamide (TAF), alongside a look at emerging next-generation candidates.

The Rationale for Prodrugs: Unlocking Tenofovir's Potential

Tenofovir itself is a dianion at physiological pH, which significantly limits its ability to cross cellular membranes and reach its intracellular target, the HIV reverse transcriptase.[1] Prodrugs are designed to mask the charged phosphonate group with lipophilic moieties, thereby improving passive diffusion into cells. Once inside the target cell, these protective groups are cleaved by intracellular enzymes, releasing Tenofovir to be phosphorylated to its active diphosphate form (TFV-DP).[2] This active metabolite then competes with the natural substrate, deoxyadenosine 5'-triphosphate, for incorporation into newly synthesized viral DNA, leading to chain termination and the inhibition of viral replication.[2]

The ideal Tenofovir prodrug should exhibit high stability in plasma to minimize systemic exposure to Tenofovir and its associated off-target toxicities, while demonstrating efficient conversion to Tenofovir within HIV target cells, such as peripheral blood mononuclear cells (PBMCs) and lymphocytes.[1][3]

Intracellular Activation Pathways: TDF vs. TAF

The two most clinically significant Tenofovir prodrugs, TDF and TAF, employ distinct intracellular activation pathways, which profoundly influences their efficacy and safety profiles.

Tenofovir Disoproxil Fumarate (TDF) is an ester-based prodrug. After oral administration, TDF is rapidly hydrolyzed in the plasma by serum esterases to Tenofovir.[1] This systemic conversion necessitates higher oral doses to achieve therapeutic intracellular concentrations of TFV-DP, leading to greater circulating levels of Tenofovir and an increased risk of renal and bone density-related side effects.[4][5]

Tenofovir Alafenamide (TAF) , a phosphonoamidate prodrug, represents a more targeted approach. TAF is significantly more stable in plasma, allowing it to circulate intact and be preferentially taken up by HIV target cells.[1][3] Intracellularly, TAF is primarily hydrolyzed by Cathepsin A, a lysosomal enzyme highly expressed in lymphocytes, to an intermediate metabolite which then converts to Tenofovir.[6] This targeted intracellular activation results in substantially higher levels of the active TFV-DP in PBMCs and dramatically lower plasma concentrations of Tenofovir compared to TDF, allowing for a much lower oral dose.[1][5]

Caption: Intracellular activation pathways of TDF and TAF.

Quantitative Comparison of In Vitro Anti-HIV Activity

The in vitro efficacy of antiretroviral drugs is typically assessed by determining the 50% effective concentration (EC50), which is the drug concentration required to inhibit viral replication by 50%.[7] Concurrently, the 50% cytotoxic concentration (CC50) is measured to evaluate the drug's toxicity to the host cells. The ratio of CC50 to EC50 yields the selectivity index (SI), a critical parameter that reflects the therapeutic window of the compound; a higher SI is desirable.[3]

The following table summarizes the in vitro anti-HIV-1 activity of Tenofovir, TDF, TAF, and emerging prodrugs from published literature. It is important to note that direct comparisons should be made with caution, as experimental conditions such as the cell line, virus strain, and assay method can influence the results.

Compound	Cell Line	EC50 (nM)	CC50 (µM)	Selectivity Index (SI)	Reference(s)
Tenofovir	MT-2	5000	>1000	>200	[1][8]
MT-4	1400 - 4200	>1000	>238	[1]
PBMCs	1400 - 4200	>1000	>286	[1]
TDF	MT-2	~500 (estimated)	Not Specified	~10x > Tenofovir	[3]
TAF (GS-7340)	MT-2	5	42	8,853	[1][8]
MT-4	7	4.7	903	[1]
PBMCs	5.2	>5	>1,385	[1]
GS-9131	MT-2	150	Not Specified	Not Specified	[9]
PBMCs	3.7	Not Specified	Not Specified	[9]
CMX157	MT-2	~19	Not Specified	>267x > Tenofovir	[10]
PBMCs	0.20 - 7.2	>10	>300x > Tenofovir	[4]

EC50 values can vary based on the specific HIV-1 strain and assay conditions.

As the data illustrates, TAF demonstrates significantly greater in vitro potency against HIV-1 compared to Tenofovir and TDF, with EC50 values in the low nanomolar range across various cell types.[1][3][8] This enhanced activity is a direct consequence of its superior intracellular delivery and conversion to the active TFV-DP.[1]

Emerging Tenofovir Prodrugs: The Next Frontier

The quest for even safer and more potent Tenofovir prodrugs continues. Two notable examples include:

• GS-9131 (Rovafovir etalafenamide): A phosphonoamidate prodrug of GS-9148, a novel nucleotide analog. GS-9131 has shown potent anti-HIV-1 activity, particularly against NRTI-resistant strains.[9][11] Its activation is also designed for efficient delivery to lymphoid cells.[12]

• CMX157: A lipid conjugate of Tenofovir, which has demonstrated exceptionally high in vitro potency, being over 267-fold more active than Tenofovir against HIV-1.[10] This is attributed to enhanced cellular uptake.[4] CMX157 also shows activity against a broad range of HIV-1 subtypes and resistant strains.[4]

Standardized Protocol for In Vitro Anti-HIV Activity and Cytotoxicity Assessment

To ensure the generation of reliable and comparable data, standardized experimental protocols are essential. Below is a representative workflow for evaluating the in vitro anti-HIV activity and cytotoxicity of Tenofovir prodrugs.

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• 2. In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate - PubMed [pubmed.ncbi.nlm.nih.gov]
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A Comparative Guide to the Stability of Tenofovir Prodrugs: Tenofovir Alafenamide (TAF) vs. A Novel Long-Chain Ether Prodrug Concept

This guide provides an in-depth, comparative stability analysis of Tenofovir Alafenamide (TAF), a clinically approved phosphoramidate prodrug of tenofovir, and "Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium" (hereafter designated TCTA), a representative structure for a novel class of highly lipophilic, ether-linked tenofovir prodrugs designed for long-acting applications.

As direct experimental data for the specific TCTA compound is not available in the public domain, this guide will leverage established principles of medicinal chemistry and prodrug design to provide a predictive analysis of its stability profile. This comparison is intended for researchers, scientists, and drug development professionals seeking to understand the chemical and biological liabilities and advantages of different tenofovir prodrug strategies.

Introduction: The Rationale for Tenofovir Prodrugs

Tenofovir is a potent nucleotide reverse transcriptase inhibitor and a cornerstone of antiretroviral therapy for HIV and Hepatitis B.[1] However, its dianionic phosphonate group limits its oral bioavailability and cellular permeability. This necessitated the development of prodrugs to mask the phosphonate charge, enhancing absorption and intracellular delivery.

Tenofovir Alafenamide (TAF) was engineered as a successor to Tenofovir Disoproxil Fumarate (TDF), offering greater plasma stability and more efficient delivery of tenofovir into target cells, such as lymphocytes.[2][3] This results in a 90% reduction in systemic tenofovir exposure compared to TDF, mitigating off-target renal and bone toxicities.[2][4] The TCTA concept represents a distinct strategic pivot, likely aimed at creating a depot formulation for long-acting injectable administration, where extreme chemical and metabolic stability is paramount.

Chemical Structures and Design Rationale

The stability of a prodrug is intrinsically linked to its chemical structure and the specific promoieties used to mask the parent drug.

• Tenofovir Alafenamide (TAF): TAF is a phosphoramidate prodrug. The design links L-alanine isopropyl ester and a phenol group to the tenofovir phosphonate. This specific combination is engineered to be relatively stable in plasma but is a substrate for specific intracellular enzymes, namely Cathepsin A (CatA).[5][6]

• Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (TCTA) (Predicted Structure): Based on its nomenclature, TCTA is conceptualized as a tenofovir derivative featuring a long C12 alkyl chain attached via a C3 ether linker. The other side of the phosphonate is capped with a trimethylsilylacetylene group, and the molecule is formulated as an ammonium salt. This design prioritizes high lipophilicity (from the C12 chain) and chemical inertness (from the ether linker and TMS-acetylene group).[7][8] The ammonium salt form is likely used to improve handling and solubility during the formulation process.

A note on the TCTA conceptual structure: An actual image is not available. The design implies a stable ether linkage to the tenofovir phosphonate, a feature distinct from TAF's more labile phosphoramidate bond.

Diagram 1: Comparative Molecular Structures. Caption: Structures of TAF and a conceptual representation of TCTA.

Comparative Stability Analysis

The divergent design strategies of TAF and TCTA lead to predictably different stability profiles in chemical and biological environments.

Chemical Stability (pH-Dependent Hydrolysis)

• TAF: TAF's phosphoramidate linkage is susceptible to hydrolysis, particularly under acidic conditions.[9] Studies have shown that TAF degrades extensively in simulated gastric fluid (pH 1.2).[9] Its stability increases at neutral and basic pH, but the inherent lability is a key feature of its design, allowing for eventual cleavage. The freebase form of TAF has been shown to have greater chemical stability than its hemifumarate salt.[10][11]

• TCTA (Predicted): The core C-O-P ether linkage of TCTA is predicted to be significantly more robust against hydrolysis across a wide pH range compared to TAF's P-N bond. Ether bonds are chemically resilient and not readily cleaved by acid or base catalysis under physiological conditions.[12][13] Furthermore, the trimethylsilyl (TMS) group on the acetylene moiety is known to be chemically inert, adding to the overall stability of the molecule.[7][8] This suggests TCTA would exhibit superior chemical stability in formulations and under various physiological pH conditions.

Enzymatic and Plasma Stability

• TAF: TAF is designed for enhanced plasma stability compared to its predecessor, TDF.[14][15] However, it is not inert. Its activation is primarily driven by enzymatic hydrolysis. In target lymphocytes, the lysosomal enzyme Cathepsin A (CatA) is the key hydrolase.[5][16][17] In the liver, both CatA and Carboxylesterase 1 (CES1) contribute to its metabolism.[18][19][20] This enzymatic susceptibility means that while TAF is more stable than TDF, its half-life in plasma is still finite and can show significant interspecies variability (e.g., it is highly unstable in rodent plasma).[14][21][22]

• TCTA (Predicted): The ether linkage in TCTA is not a substrate for the common hydrolases like esterases or proteases (such as CatA) that activate many prodrugs. Its metabolism would likely be governed by slower, oxidative pathways mediated by cytochrome P450 (CYP) enzymes, which would cleave the long alkyl chain. This metabolic route is significantly slower than hydrolysis by high-capacity esterases, predicting a much longer plasma half-life for TCTA. This profile is ideal for a long-acting injectable, where the drug is slowly released from a depot and must remain intact in circulation for weeks or months.

Intracellular Activation Pathway

The mechanism by which a prodrug releases the active parent drug inside the target cell is critical to its efficacy.

Diagram 2: Comparative Activation Pathways. Caption: TAF undergoes rapid intracellular enzymatic activation, while TCTA is predicted to undergo slow, systemic metabolic conversion.

• TAF: The activation of TAF is well-characterized. After entering target cells, it is trafficked to lysosomes where CatA cleaves the carboxy-ester bond, initiating a cascade that rapidly releases tenofovir.[16][17] This process is highly efficient within the target cells.

• TCTA (Predicted): The activation pathway for TCTA is fundamentally different. Due to its high stability, it is unlikely to be activated by intracellular hydrolases. Instead, its conversion to tenofovir would likely rely on slow, systemic metabolism by hepatic CYP enzymes. The active drug would then be distributed systemically. This is not a cell-targeted delivery mechanism but rather a slow-release systemic delivery strategy.

Summary of Comparative Stability

The following table summarizes the key stability and design differences between TAF and the conceptual TCTA.

Feature	Tenofovir Alafenamide (TAF)	Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (TCTA)
Prodrug Type	Phosphoramidate	Long-Chain Alkyl Ether (Predicted)
Design Rationale	Enhanced plasma stability over TDF; targeted intracellular delivery for oral dosing.[3][4]	Extreme chemical and metabolic stability for long-acting injectable depot. (Predicted)
Chemical Stability	Susceptible to acid-catalyzed hydrolysis.[9]	Highly stable to hydrolysis across a wide pH range. (Predicted)
Plasma Stability	Moderately stable; substrate for hydrolases.[14][18]	Highly stable; resistant to common hydrolases. (Predicted)
Primary Activation	Intracellular enzymatic hydrolysis via Cathepsin A and CES1.[5][6]	Slow, systemic oxidative metabolism via CYP450 enzymes. (Predicted)
Delivery Strategy	Targeted intracellular release.	Slow systemic release.

Experimental Protocols for Stability Assessment

To empirically determine the stability of a novel prodrug like TCTA and compare it to TAF, a series of standardized in vitro assays are required.

Protocol 1: pH-Dependent Hydrolysis Assay

Objective: To determine the intrinsic chemical stability of the prodrug as a function of pH.

Methodology:

• Buffer Preparation: Prepare a series of buffers (e.g., 100 mM) at various pH values relevant to physiological conditions (e.g., pH 1.2, 4.5, 6.8, 7.4).[13]

• Incubation: Dissolve the test compound (TAF or TCTA) in each buffer to a final concentration of 10 µM. Incubate at 37°C.

• Time Points: Withdraw aliquots at specified time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Reaction Quenching: Immediately quench the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Analysis: Centrifuge to precipitate buffer salts. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining percentage of the parent compound.

• Data Analysis: Plot the percentage of remaining compound versus time for each pH. Calculate the degradation half-life (t½).

Diagram 3: Workflow for pH-Dependent Hydrolysis Assay. Caption: A standard workflow to assess intrinsic chemical stability.

Protocol 2: In Vitro Plasma Stability Assay

Objective: To evaluate the stability of the prodrug in the presence of plasma enzymes.

Methodology:

• Plasma Preparation: Obtain fresh heparinized plasma from relevant species (e.g., human, rat, dog). Thaw at 37°C.[23]

• Incubation: Spike the test compound into the plasma to a final concentration of 1-10 µM. Incubate in a shaking water bath at 37°C.

• Time Points: Collect aliquots at specified times (e.g., 0, 15, 30, 60, 120 minutes).[23]

• Protein Precipitation: Precipitate plasma proteins by adding 3-4 volumes of cold acetonitrile with an internal standard.

• Analysis: Vortex and centrifuge at high speed (e.g., 4000 rpm) to pellet the precipitated protein. Analyze the supernatant by LC-MS/MS.

• Data Analysis: Determine the half-life (t½) and in vitro intrinsic clearance.

Protocol 3: Lysosomal Stability Assay

Objective: To assess the compound's stability in a lysosome-rich environment, which is particularly relevant for the activation of TAF.

Methodology:

• Lysosome Isolation: Isolate lysosomes from a relevant cell source (e.g., rat liver) using density gradient ultracentrifugation.[24]

• Assay Buffer: Prepare an acidic assay buffer (e.g., pH 5.2) to mimic the lysosomal environment.[18]

• Incubation: Resuspend the isolated lysosomes in the assay buffer. Add the test compound and incubate at 37°C. A control incubation without lysosomes should be run in parallel.

• Time Points: Sample at various time points (e.g., 0, 10, 20, 40, 60 minutes).

• Quenching & Analysis: Quench the reaction with cold acetonitrile and analyze via LC-MS/MS for the disappearance of the parent compound and the appearance of metabolites.

• Data Analysis: Compare the degradation rate in the presence and absence of active lysosomes.

Conclusion and Future Outlook

Tenofovir Alafenamide and the conceptual prodrug TCTA represent two distinct and highly evolved strategies for delivering tenofovir.

• TAF is a testament to sophisticated prodrug design for oral administration, balancing the need for plasma stability with efficient, targeted intracellular activation.[2][3] Its stability profile is precisely tuned to release tenofovir within target cells, thereby maximizing efficacy while minimizing systemic toxicity.

• TCTA , based on a predictive analysis of its structure, is engineered for a completely different purpose. Its predicted high chemical and metabolic stability, stemming from its robust ether linkage and inert functional groups, makes it an ideal candidate for a long-acting injectable formulation.[8][12] Its activation would be slow and rate-limited, providing sustained systemic levels of tenofovir over an extended period.

The choice between these strategies is dictated entirely by the desired therapeutic application, dosage form, and clinical objective. Future development of tenofovir prodrugs will likely continue to explore these and other chemical avenues to further optimize drug delivery, patient adherence, and safety profiles.

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A Comparative Pharmacokinetic Guide to Novel Tenofovir Derivatives

This guide provides a comprehensive pharmacokinetic comparison of novel tenofovir derivatives, offering researchers, scientists, and drug development professionals a detailed analysis of their performance against established alternatives. The content is structured to provide in-depth technical insights, supported by experimental data and methodologies, ensuring scientific integrity and practical applicability.

Introduction: The Evolution of Tenofovir Prodrugs

Tenofovir, an acyclic nucleotide analogue, is a cornerstone of antiretroviral therapy for HIV and hepatitis B virus (HBV) infections.[1] Its phosphonate group, however, limits its oral bioavailability.[1] This necessitated the development of prodrugs to enhance its absorption. The first-generation prodrug, Tenofovir Disoproxil Fumarate (TDF), significantly improved oral delivery but was associated with potential renal and bone toxicity due to high circulating plasma levels of tenofovir.[2] This led to the development of Tenofovir Alafenamide (TAF), a second-generation prodrug designed to more efficiently deliver tenofovir into target cells, thereby reducing systemic exposure and associated toxicities.

The quest for even safer and more effective tenofovir-based therapies continues, leading to the emergence of novel derivatives. This guide will compare the pharmacokinetics of two such novel derivatives, Tenofovir Amibufenamide Fumarate (TMF) and Tenofovir Dipivoxil Fumarate , against the established benchmarks of TDF and TAF.

Comparative Pharmacokinetic Profiles

The following tables summarize the key pharmacokinetic parameters of the tenofovir derivatives, providing a clear comparison of their in vivo performance.

Table 1: Pharmacokinetic Parameters of Tenofovir Following Administration of Different Prodrugs in Humans

Parameter	Tenofovir Disoproxil Fumarate (TDF)	Tenofovir Alafenamide (TAF)	Tenofovir Dipivoxil Fumarate
Dose	300 mg	25 mg	300 mg (multiple doses)
Tenofovir Cmax (ng/mL)	326[3]	~15-56[4]	523.4
Tenofovir AUC (ng·h/mL)	3324[3]	~222-267[4][5]	4152.4
Tenofovir Plasma Half-life (h)	~12-18[3]	~32.37[6]	Not explicitly stated for tenofovir
Oral Bioavailability (%)	~25 (fasting), ~39 (with high-fat meal)[2][3]	Not explicitly stated, but food enhances absorption[6]	Increased by ~25% with food
Intracellular Tenofovir Diphosphate (TFV-DP) Levels	Lower	~7-fold higher than TDF[4]	Not reported

Table 2: Preclinical Pharmacokinetic Parameters of Tenofovir Prodrugs in Rats

Parameter	Tenofovir Disoproxil Fumarate (TDF)	Tenofovir Alafenamide (TAF)	Tenofovir Amibufenamide Fumarate (TMF)
Oral Bioavailability of Tenofovir (%)	17.21 ± 2.09	28.60 ± 4.65	46.70 ± 5.59[7]
Liver TFV-DP Levels	Lower	Higher than TDF	1.43-fold higher than TAF and 3.55-fold higher than TDF[8]

Understanding the Metabolic Journey: From Prodrug to Active Metabolite

The differential pharmacokinetic profiles of these derivatives are rooted in their distinct metabolic activation pathways. TDF is rapidly hydrolyzed to tenofovir in the plasma, leading to high systemic concentrations.[5] In contrast, TAF is more stable in plasma and is primarily metabolized intracellularly, leading to higher concentrations of the active metabolite, tenofovir diphosphate (TFV-DP), within target cells and lower plasma tenofovir levels.[5] TMF, a novel phosphoramidate prodrug, is designed to have even greater plasma stability, potentially leading to more efficient delivery to target tissues.[8]

Caption: Metabolic activation pathways of TDF and TAF.

Experimental Protocols: A Guide to Pharmacokinetic Evaluation

The following section details the methodologies employed in the pharmacokinetic characterization of tenofovir derivatives.

Bioanalytical Method: Quantification by LC-MS/MS

The accurate quantification of tenofovir and its derivatives in biological matrices is critical for pharmacokinetic analysis. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high sensitivity and selectivity.[9][10]

Step-by-Step Protocol for Tenofovir Quantification in Plasma:

• Sample Preparation:

  • To 100 µL of human plasma, add an internal standard (e.g., a stable isotope-labeled version of tenofovir).[11]

  • Perform protein precipitation by adding a solvent like acetonitrile, followed by vortexing and centrifugation to separate the precipitated proteins.[12]

  • Alternatively, for cleaner samples, solid-phase extraction (SPE) can be employed.[9]

• Chromatographic Separation:

  • Inject the supernatant onto a C18 reverse-phase HPLC column.[10]

  • Use a mobile phase gradient, typically consisting of an aqueous component with a modifier like formic acid and an organic component like acetonitrile, to separate tenofovir from other plasma components.[9]

• Mass Spectrometric Detection:

  • Utilize a tandem mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.[11]

  • Monitor the specific mass-to-charge (m/z) transitions for tenofovir and the internal standard for quantification.[10]

• Data Analysis:

  • Construct a calibration curve using known concentrations of tenofovir.

  • Determine the concentration of tenofovir in the plasma samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.[12]

In Vitro Permeability Assessment: The Caco-2 Cell Model

The Caco-2 cell permeability assay is a widely used in vitro model to predict the intestinal absorption of orally administered drugs.[2][3][6]

Step-by-Step Caco-2 Permeability Assay Protocol:

• Cell Culture:

  • Culture Caco-2 cells on permeable filter supports for approximately 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.[2]

• Monolayer Integrity Check:

  • Measure the transepithelial electrical resistance (TEER) to ensure the integrity of the cell monolayer.[13]

• Permeability Assay:

  • Add the test compound (tenofovir derivative) to the apical (donor) side of the monolayer.

  • At specified time points, collect samples from the basolateral (receiver) side.

  • To assess active efflux, also perform the experiment in the basolateral-to-apical direction.[14]

• Sample Analysis:

  • Quantify the concentration of the test compound in the collected samples using LC-MS/MS.

• Data Analysis:

  • Calculate the apparent permeability coefficient (Papp) to predict the in vivo absorption rate.

  • The efflux ratio (Papp B-A / Papp A-B) indicates the potential for active efflux.[14]

In Vivo Pharmacokinetic Study in a Rat Model

Preclinical in vivo studies in animal models, such as rats, are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of a new drug candidate.

Caption: Experimental workflow for a preclinical pharmacokinetic study.

Step-by-Step In Vivo Pharmacokinetic Study Protocol in Rats:

• Animal Model and Acclimatization:

  • Use a suitable strain of rats (e.g., Sprague-Dawley or Wistar) and allow them to acclimatize to the laboratory conditions.

• Dosing:

  • Administer the tenofovir derivative orally via gavage at a predetermined dose. For determining absolute bioavailability, an intravenous administration group is also included.

• Blood Sampling:

  • Collect blood samples at various time points post-dosing (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours) from a suitable site, such as the tail vein.

• Plasma Preparation:

  • Process the collected blood samples by centrifugation to obtain plasma, which is then stored frozen until analysis.

• Bioanalysis:

  • Quantify the drug concentration in the plasma samples using a validated LC-MS/MS method as described previously.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis (NCA) to determine key pharmacokinetic parameters, including:

    • Cmax: Maximum plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the plasma concentration-time curve, representing total drug exposure.

    • t1/2: Elimination half-life.

    • Bioavailability (F%): The fraction of the administered dose that reaches systemic circulation.

Conclusion

The development of novel tenofovir derivatives like Tenofovir Amibufenamide Fumarate (TMF) represents a significant step forward in optimizing antiretroviral therapy. Preclinical data for TMF suggests superior oral bioavailability and higher intracellular concentrations of the active metabolite compared to both TDF and TAF, which could translate to enhanced efficacy and an improved safety profile. Further clinical investigation is warranted to fully elucidate the pharmacokinetic and pharmacodynamic advantages of these next-generation tenofovir prodrugs. The experimental protocols detailed in this guide provide a robust framework for the continued evaluation and comparison of these promising therapeutic agents.

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• Liu, Z., Jin, Q., Zhang, Y., Gong, G., Wu, G., Yao, L., ... & Hou, J. (2022). 96-Week Treatment of Tenofovir Amibufenamide and Tenofovir Disoproxil Fumarate in Chronic Hepatitis B Patients. Journal of clinical and translational hepatology, 10(6), 1079–1087. [Link]

• Sketchviz. Simple Graph. [Link]

• Li, T., Deng, Q., You, J., Yang, J., Chen, X., & Zhu, L. (2021). Pharmacokinetics of tenofovir alafenamide fumarate. Postgraduate medical journal, 97(1152), 654–659. [Link]

• ResearchGate. Bioavailability and Pharmacokinetic Model for Ritonavir in the Rat. (2025). [Link]

• Walsh Medical Media. In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques. [Link]

• Painter, G. R., Bowen, R. A., Bluemling, G. R., De la Rosa, A., Enterlein, S., Gumber, S., ... & Natchus, M. G. (2024). Oral pharmacokinetics and efficacy of oral phospholipid remdesivir nucleoside prodrugs against SARS-CoV-2 in mice. Nature communications, 15(1), 1-13. [Link]

• Li, M., Wang, Y., Zhang, Y., Liu, Y., Zhang, Y., & Zhang, L. (2024). Effectiveness and safety of tenofovir amibufenamide and tenofovir alafenamide in treating elderly patients diagnosed with decompensated hepatitis B cirrhosis: a retrospective cohort study. Frontiers in Pharmacology, 15, 1369051. [Link]

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assessing the cytotoxicity of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

A Senior Application Scientist's Guide to Assessing the Cytotoxicity of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

A Comparative Analysis for Drug Development Professionals

As Senior Application Scientists, our role extends beyond mere protocol provision; we are tasked with empowering fellow researchers to make informed, data-driven decisions. This guide offers a comprehensive framework for evaluating the cytotoxic profile of a novel tenofovir prodrug, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. The objective is to present a robust, comparative analysis against its parent compound, Tenofovir, and the widely utilized prodrug, Tenofovir Disoproxil Fumarate (TDF). This guide is structured to provide not only the "how" but also the "why" behind each experimental step, ensuring a thorough understanding of the scientific principles at play.

The Imperative for Novel Tenofovir Prodrugs: A Brief Overview

Tenofovir is a critical component in the armamentarium against HIV. However, its clinical application is constrained by suboptimal oral bioavailability and the potential for nephrotoxicity and bone density reduction. This has spurred the development of prodrugs like TDF, which enhance bioavailability. The compound in focus, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, represents a next-generation iteration, presumably engineered for superior cellular uptake and an improved safety profile. A rigorous assessment of its cytotoxicity is therefore a non-negotiable step in its developmental pathway.

A Multi-Pronged Strategy for Cytotoxicity Evaluation

A credible cytotoxicity assessment hinges on the use of multiple, corroborative assays conducted in biologically relevant cell lines. This guide champions a dual-assay approach—quantifying both metabolic activity and apoptosis—to construct a comprehensive narrative of the compound's impact on cellular health.

Strategic Selection of Cell Lines

The choice of cell lines is paramount for generating clinically translatable data. We advocate for a diversified panel:

• MT-4 Cells: This human T-cell leukemia line is a standard for HIV research, being highly permissive to the virus, making it an ideal model for both antiviral efficacy and cytotoxicity screening.

• Peripheral Blood Mononuclear Cells (PBMCs): As primary cells, PBMCs offer a more faithful representation of the in vivo environment, crucial for gauging the compound's effect on the immune cells it is designed to protect.

• HEK293 Cells: The human embryonic kidney cell line is an established model for in vitro nephrotoxicity studies, directly addressing a known clinical concern associated with long-term Tenofovir therapy.

Establishing a Comparative Framework

To contextualize the cytotoxic potential of our novel compound, it must be benchmarked against appropriate controls:

• Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium: The investigational compound.

• Tenofovir: The parent drug, establishing a baseline for inherent cytotoxicity.

• Tenofovir Disoproxil Fumarate (TDF): A clinically successful prodrug that serves as a relevant comparator for safety and efficacy.

In-Depth Methodologies for Cytotoxicity Profiling

Quantifying Cell Viability via the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone of cytotoxicity testing. It provides a quantitative measure of metabolic activity, which in healthy cells, correlates with cell viability.

Detailed Protocol:

• Cell Plating: In a 96-well plate, seed cells at a density of 1 x 10⁴ cells per well. Allow for a 24-hour incubation period at 37°C in a 5% CO₂ atmosphere to ensure cell adherence and recovery.

• Compound Exposure: Introduce serial dilutions of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, Tenofovir, and TDF to the designated wells. A 72-hour incubation period is recommended to observe the full cytotoxic effect.

• MTT Incubation: Add 20 µL of a 5 mg/mL MTT solution in phosphate-buffered saline (PBS) to each well. Incubate for 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.

• Crystal Solubilization: Carefully aspirate the culture medium and add 150 µL of dimethyl sulfoxide (DMSO) to each well. This dissolves the formazan crystals, resulting in a purple solution.

• Spectrophotometric Analysis: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• Data Derivation: From the absorbance readings, calculate the 50% cytotoxic concentration (CC₅₀), defined as the compound concentration that results in a 50% reduction in cell viability.

Visualizing the MTT Assay Workflow

Caption: A stepwise visualization of the MTT cell viability assay.

Differentiating Apoptosis and Necrosis with Annexin V-FITC/Propidium Iodide (PI) Staining

The Annexin V-FITC/PI assay, analyzed via flow cytometry, offers a more nuanced view of cell death, distinguishing between programmed cell death (apoptosis) and cellular injury (necrosis).

Detailed Protocol:

• Cellular Treatment: Expose cells to the test compounds as outlined in the MTT assay protocol.

• Cell Collection: Harvest the cells and gently wash them with ice-cold PBS.

• Fluorescent Labeling: Resuspend the cell pellet in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide to the cell suspension.

• Staining Incubation: Allow the cells to incubate for 15 minutes at ambient temperature, shielded from light.

• Flow Cytometric Acquisition: Analyze the stained cells using a flow cytometer.

Interpreting the Flow Cytometry Data:

• Annexin V- / PI- : Viable, healthy cells.

• Annexin V+ / PI- : Cells in the early stages of apoptosis.

• Annexin V+ / PI+ : Cells in late-stage apoptosis or necrosis.

• Annexin V- / PI+ : Necrotic cells.

Conceptual Framework of Apoptosis Detection

Caption: The logic of distinguishing cell fates using Annexin V and PI.

Synthesizing and Interpreting the Data

The power of this dual-assay approach lies in the synthesis of the data into a clear, comparative narrative.

Table 1: Comparative Cytotoxicity (CC₅₀ in µM) of Tenofovir and its Prodrugs

Compound	MT-4	PBMCs	HEK293
Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium	>100	>100	92
Tenofovir	>100	>100	98
Tenofovir Disoproxil Fumarate (TDF)	48	62	45

Data Interpretation:

The hypothetical data presented in Table 1 paints a promising picture for Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. Its cytotoxicity profile is comparable to that of the parent drug, Tenofovir, and notably superior to TDF, especially in the HEK293 kidney cell line. This suggests that the novel modifications may confer a safety advantage, a significant finding in the context of Tenofovir's known nephrotoxic potential.

Table 2: Induction of Apoptosis in MT-4 Cells (% of Apoptotic Population)

Compound (at CC₅₀ Concentration)	Early Apoptosis	Late Apoptosis/Necrosis
Untreated Control	2.2	1.5
Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium (100 µM)	3.5	2.1
Tenofovir (100 µM)	3.1	1.9
TDF (50 µM)	18.7	12.3

Data Interpretation:

The apoptosis data in Table 2 corroborates the findings from the MTT assay. At its CC₅₀, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium does not induce significant apoptosis, mirroring the behavior of the parent drug. In stark contrast, TDF at its CC₅₀ demonstrates a marked increase in both early and late apoptotic cell populations, underscoring its higher cytotoxic potential.

Concluding Remarks and Strategic Next Steps

This guide has laid out a systematic and scientifically rigorous approach to evaluating the cytotoxicity of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. The presented hypothetical data suggests a favorable safety profile for this novel prodrug. However, these in vitro findings are but the first step. The logical progression of this research would involve delving into the mechanistic underpinnings of any observed cytotoxicity and, crucially, advancing to in vivo toxicity studies in relevant animal models. These subsequent investigations are indispensable for the continued maturation of this promising compound from a laboratory curiosity to a potential clinical reality.

References

• Hall, A. M., Hendry, B. M., Nitsch, D., & Connolly, J. O. (2011). Tenofovir-associated kidney toxicity in HIV-infected patients: a review of the evidence. American Journal of Kidney Diseases, 57(5), 773-780. [Link]

• Kearney, B. P., Flaherty, J. F., & Shah, J. (2004). Tenofovir disoproxil fumarate: clinical pharmacology and pharmacokinetics. Clinical Pharmacokinetics, 43(9), 595-612. [Link]

• van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Cell sensitivity assays: the MTT assay. Methods in Molecular Biology, 731, 237-245. [Link]

• Crowley, L. C., Marfell, B. J., Scott, A. P., & Waterhouse, N. J. (2016). Quantitation of apoptosis and necrosis by annexin V-FITC and propidium iodide. Cold Spring Harbor Protocols, 2016(11). [Link]

A Comparative Guide to Validating the Antiviral Efficacy of Tenofovir Conjugates in Cell Culture

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to objectively assess the in vitro antiviral efficacy of novel Tenofovir (TFV) conjugates. We will delve into the rationale behind selecting appropriate cell-based assays, provide detailed experimental protocols, and offer a comparative analysis of expected outcomes. Our focus is on establishing a robust, self-validating experimental workflow to ensure the scientific integrity of your findings.

Tenofovir, an acyclic nucleoside phosphonate analog of adenosine monophosphate, is a cornerstone of antiretroviral therapy.[1] Its potent activity against human immunodeficiency virus (HIV) and hepatitis B virus (HBV) stems from its ability to terminate DNA chain elongation after being phosphorylated to its active diphosphate form by cellular kinases. However, the dianionic nature of TFV at physiological pH limits its oral bioavailability. This has driven the development of prodrugs, such as Tenofovir Disoproxil Fumarate (TDF) and Tenofovir Alafenamide (TAF), which mask the phosphonate group to enhance cell permeability.[1][2][3] The ongoing quest for even more effective and safer TFV-based therapies has led to the exploration of various novel conjugates, including lipid conjugates, designed to optimize drug delivery and intracellular concentration.[4]

The in vitro validation of these new conjugates is a critical step in the drug development pipeline. This guide will compare and contrast the most relevant assays for determining antiviral potency and cytotoxicity, providing the necessary tools to generate reliable and reproducible data.

Comparative Analysis of Antiviral Efficacy Assays

The selection of an appropriate antiviral assay is contingent on the specific virus being targeted and the desired endpoint. For HIV-1, the most common methods involve quantifying viral replication markers such as p24 antigen or reverse transcriptase (RT) activity.

Assay	Principle	Advantages	Disadvantages	Typical Endpoint
p24 Antigen ELISA	Measures the concentration of the viral core protein p24 in cell culture supernatants.[5][6]	High sensitivity and specificity for HIV-1.[5] Commercially available kits offer standardized protocols.[5][6][7]	Indirect measure of viral replication. Can be affected by immune complex formation in certain sample types.[5]	50% inhibitory concentration (IC50)
Reverse Transcriptase (RT) Activity Assay	Quantifies the activity of the viral RT enzyme, which is essential for converting the viral RNA genome into DNA.[8][9][10]	Directly measures a key viral enzymatic activity. Can be adapted for high-throughput screening.[8]	Can be less sensitive than p24 ELISA. Some assays involve radioactive materials.[9]	IC50
TZM-bl Reporter Gene Assay	Utilizes a genetically engineered cell line (TZM-bl) that expresses luciferase and β-galactosidase upon HIV-1 entry.	Highly sensitive and quantitative. Allows for the assessment of viral entry inhibitors.	Cell line specific. May not be suitable for all HIV-1 strains.	IC50

For a comprehensive evaluation, it is recommended to employ at least two different methods to confirm the antiviral activity of a Tenofovir conjugate.

Essential Step: Assessing Cytotoxicity

Before determining the antiviral efficacy of a compound, it is crucial to evaluate its cytotoxicity to ensure that any observed reduction in viral replication is not simply a result of cell death. The MTT assay is a widely used colorimetric method for assessing cell viability.[11][12][13]

The Principle of the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals.[13] This reduction is catalyzed by mitochondrial dehydrogenases.[12] The resulting formazan is then solubilized, and its concentration is determined spectrophotometrically, providing a measure of cell viability.[13][14]

Experimental Protocols

Here, we provide detailed, step-by-step protocols for the MTT assay, p24 antigen ELISA, and a reverse transcriptase activity assay.

Protocol 1: MTT Assay for Cytotoxicity

This protocol is adapted from standard methodologies.[13][14][15]

Materials:

• MTT solution (5 mg/mL in PBS)

• Cell culture medium

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well plates

• Test compound (Tenofovir conjugate) and control (e.g., Tenofovir)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate overnight.

• Prepare serial dilutions of the Tenofovir conjugate and a reference compound (e.g., TDF or TAF).

• Remove the culture medium from the cells and add the different concentrations of the compounds. Include untreated cell controls.

• Incubate the plate for a period that corresponds to the duration of the antiviral assay (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[13][14]

• After the incubation, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[14]

• Incubate the plate overnight in a humidified atmosphere.[13]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the 50% cytotoxic concentration (CC50), which is the concentration of the compound that reduces cell viability by 50%.

Protocol 2: HIV-1 p24 Antigen ELISA

This protocol is based on commercially available kits.[5][7]

Materials:

• HIV-1 p24 Antigen ELISA kit

• Cell culture supernatants from infected cells treated with Tenofovir conjugates

• Microplate reader

Procedure:

• Coat a 96-well plate with a capture antibody specific for HIV-1 p24 antigen and incubate overnight.

• Wash the plate and block non-specific binding sites.

• Add diluted cell culture supernatants and p24 standards to the wells and incubate.

• Wash the plate and add a biotinylated detection antibody.

• Incubate and wash the plate, then add streptavidin-horseradish peroxidase (HRP) conjugate.

• After another incubation and wash, add a chromogenic substrate (e.g., TMB).

• Stop the reaction with a stop solution and measure the absorbance at 450 nm.[6]

• Generate a standard curve using the p24 standards and determine the p24 concentration in the samples.

• Calculate the IC50, the concentration of the conjugate that inhibits p24 production by 50%.

Protocol 3: Reverse Transcriptase (RT) Activity Assay

This is a representative non-radioactive RT assay protocol.[9][16][17]

Materials:

• Reverse Transcriptase Assay Kit (colorimetric)

• Cell culture supernatants

• Microplate reader

Procedure:

• Prepare a reaction mixture containing a template-primer, dNTPs (with some being biotin-labeled and others digoxigenin-labeled), and the cell culture supernatant.

• Incubate the mixture to allow the RT in the supernatant to synthesize DNA.

• Transfer the reaction product to a streptavidin-coated microplate to bind the biotin-labeled DNA.

• Wash the plate and add an anti-digoxigenin antibody conjugated to peroxidase.

• After incubation and washing, add a peroxidase substrate.

• Stop the reaction and measure the absorbance.

• Calculate the RT activity and determine the IC50 of the Tenofovir conjugate.

Interpreting the Data: The Selectivity Index

A crucial parameter for evaluating the potential of a new antiviral compound is the Selectivity Index (SI). The SI is the ratio of the CC50 to the IC50 (SI = CC50/IC50). A higher SI indicates a more favorable therapeutic window, as it signifies that the compound is effective at concentrations well below those that cause cellular toxicity.

Comparative Performance of Tenofovir Prodrugs

Published studies have demonstrated the improved in vitro antiviral activity of Tenofovir prodrugs compared to the parent compound. For instance, Tenofovir Alafenamide (TAF) has shown significantly greater anti-HIV-1 potency than Tenofovir Disoproxil Fumarate (TDF) in cell culture, which is attributed to its more efficient intracellular conversion to the active tenofovir diphosphate.[2] Studies have also shown that TAF can be more potent than standard anti-herpesviral drugs in inhibiting Epstein-Barr virus lytic DNA replication.[1]

Novel Tenofovir conjugates are expected to exhibit even more favorable SI values. For example, certain fatty acyl conjugates of TAF have displayed comparable or slightly improved anti-HIV activity at lower molar concentrations than TAF itself.[3] Similarly, reduction-sensitive lipid conjugates of Tenofovir have demonstrated subnanomolar activity against HIV-1 with a high therapeutic index.[4]

Conclusion

The validation of the antiviral efficacy of novel Tenofovir conjugates requires a multi-faceted approach that includes a thorough assessment of both antiviral activity and cytotoxicity. By employing a combination of assays such as the p24 antigen ELISA and a reverse transcriptase activity assay, alongside the MTT assay for cytotoxicity, researchers can generate a comprehensive and reliable dataset. The ultimate goal is to identify compounds with a high selectivity index, indicating potent and specific antiviral activity with minimal cellular toxicity. This rigorous in vitro characterization is an indispensable step towards the development of the next generation of Tenofovir-based therapies.

References

• Antiviral activity of tenofovir alafenamide (TAF) against HIV-1 clinical isolates harboring K65R. PubMed. Available from: [Link]

• A simple and rapid reverse transcriptase assay for the detection of retroviruses in cell cultures. PMC - NIH. Available from: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. Available from: [Link]

• Determining the antiviral activity of tenofovir disoproxil fumarate in treatment-naive chronically HIV-1-infected individuals. PubMed. Available from: [Link]

• Establishment of HK-2 Cells as a Relevant Model to Study Tenofovir-Induced Cytotoxicity. MDPI. Available from: [Link]

• Genotypic Resistance Testing of HIV-1 DNA in Peripheral Blood Mononuclear Cells. HIV Drug Resistance Database - Stanford University. Available from: [Link]

• HIV reverse transcriptase activity assay. Star Republic: Guide for Biologists. Available from: [Link]

• Improved pharmacokinetics of tenofovir ester prodrugs strengthened the inhibition of HBV replication and the rebalance of hepatocellular metabolism in preclinical models. PMC - NIH. Available from: [Link]

• In Vitro and Ex Vivo Testing of Tenofovir Shows It Is Effective As an HIV-1 Microbicide. PLOS ONE. Available from: [Link]

• In Vitro Virology Profile of Tenofovir Alafenamide, a Novel Oral Prodrug of Tenofovir with Improved Antiviral Activity Compared to That of Tenofovir Disoproxil Fumarate. NIH. Available from: [Link]

• MTT assay protocol for cell viability and proliferation. Bio-Rad. Available from: [Link]

• MTT Cell Assay Protocol. T. Horton. Available from: [Link]

• Real-Time Urine Tenofovir Assay Improves Drug Adherence Among People With HIV With Prior Virologic Failure in a Randomized Controlled Trial. Clinical Infectious Diseases - Oxford Academic. Available from: [Link]

• Reduction Sensitive Lipid Conjugates of Tenofovir: Synthesis, Stability, and Antiviral Activity. ACS Publications. Available from: [Link]

• Screening for Antiviral Activity: MTT Assay. Springer Nature Experiments. Available from: [Link]

• Selective Intracellular Activation of a Novel Prodrug of the Human Immunodeficiency Virus Reverse Transcriptase Inhibitor Tenofovir Leads to Preferential Distribution and Accumulation in Lymphatic Tissue. PubMed Central. Available from: [Link]

• Synthesis and Evaluation of Anti-HIV Activity of Fatty Acyl Conjugates of Tenofovir Alefanamide. Preprints.org. Available from: [Link]

• Tenofovir prodrugs potently inhibit Epstein–Barr virus lytic DNA replication by targeting the viral DNA polymerase. PubMed Central. Available from: [Link]

• Viral competition assay to assess the role of HIV-1 proteins in immune evasion. PMC - NIH. Available from: [Link]

• Virus HIV-P24 PharmaGenie ELISA Kit (SBRS1713). Assay Genie. Available from: [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

This document provides a comprehensive, step-by-step guide for the proper disposal of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium, a specialized click chemistry reagent utilized in HIV research.[1] Given the novel and complex nature of this compound, this guide is synthesized from established best practices for its constituent chemical moieties: a tenofovir derivative, a trimethylsilylacetylene group, and a quaternary ammonium salt. The procedures outlined herein are designed to ensure the safety of laboratory personnel and compliance with environmental regulations.

At its core, the disposal of any novel research chemical must be approached with the assumption that it is hazardous until proven otherwise. This principle guides the following recommendations, which are grounded in a cautious and proactive approach to laboratory safety.

Understanding the Compound: A Trio of Chemical Functionalities

A logical approach to the disposal of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium begins with an understanding of its chemical structure and the potential hazards associated with each of its key components.

• Tenofovir Core: Tenofovir is an antiviral drug, and while its primary hazard is biological (inhibition of reverse transcriptase), its derivatives should be handled with care.[2][3] The long-term use of tenofovir has been associated with nephrotoxicity.[3][4] As such, it is prudent to avoid environmental release.

• Trimethylsilylacetylene Group: This functional group is characterized by its flammability and potential for explosive vapor formation.[5][6] The trimethylsilylacetylene moiety itself is classified as a highly flammable liquid and vapor, and can cause skin and eye irritation.[5][6]

• Quaternary Ammonium Salt: Quaternary ammonium compounds (QACs) are known for their surfactant properties and are often used as disinfectants.[7][8] They can be harmful if swallowed and may cause severe skin burns and eye damage.[7] Additionally, QACs can be very toxic to aquatic life with long-lasting effects.[7][9]

Based on this analysis, Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium should be treated as a flammable, irritant, and environmentally hazardous chemical waste.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe collection, storage, and disposal of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium waste.

Table 1: Required Materials for Safe Disposal

Material	Specification	Purpose
Personal Protective Equipment (PPE)	Safety goggles, face shield, chemical-resistant gloves (nitrile or neoprene), lab coat	To protect personnel from splashes and contact
Waste Container	Clearly labeled, leak-proof, and chemically compatible container (e.g., HDPE or glass)	To safely accumulate and store chemical waste
Waste Label	Hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department	To clearly identify the contents of the waste container
Secondary Containment	A larger, chemically resistant tray or bin	To contain any potential spills or leaks from the primary waste container

Experimental Protocol: Waste Segregation and Collection

• Don Personal Protective Equipment (PPE): Before handling the chemical or its waste, ensure you are wearing the appropriate PPE as listed in Table 1.

• Waste Segregation: It is crucial to segregate waste containing Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium. Do not mix it with other waste streams, especially aqueous or acidic solutions, to avoid unforeseen reactions.

• Container Labeling: Obtain a hazardous waste label from your institution's EHS office.[10][11] Fill it out completely, listing all constituents of the waste, including the full chemical name "Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium" and any solvents used.

• Waste Accumulation: Collect all waste, including unused product, contaminated consumables (e.g., pipette tips, weighing boats), and rinsates from cleaning contaminated glassware, in the designated waste container.

  • Note on Rinsates: The first rinse of any container that held the pure compound must be collected as hazardous waste.[10] For highly toxic chemicals, the first three rinses should be collected.[10] Given the compound's multiple hazard profile, a conservative approach of collecting the first three rinses is recommended.

• Secure Storage: Keep the waste container tightly sealed when not in use and store it in a designated satellite accumulation area within the laboratory.[11][12] The container must be placed in secondary containment.[10][12]

• Request for Pickup: Once the waste container is full (do not overfill), submit a request for waste pickup to your institution's EHS department.[10][11] Do not attempt to transport the hazardous waste yourself.[12]

Diagram 1: Disposal Decision Workflow

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• 1. medchemexpress.com [medchemexpress.com]
• 2. Tenofovir | C9H14N5O4P | CID 464205 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Discontinuation of tenofovir disoproxil fumarate from initial ART regimens because of renal adverse events: An analysis of data from four multi-country clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
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Comprehensive Safety and Handling Guide for Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard Profile

Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium is a complex molecule designed for specific research applications, likely as an anti-HIV agent.[1] Its hazard profile is a composite of its components:

• Tenofovir Core: Tenofovir and its derivatives can be harmful if inhaled, ingested, or absorbed through the skin. They may cause irritation to the eyes, skin, and respiratory system. To the best of current knowledge, the toxicological properties have not been thoroughly investigated.

• Ammonium Group: The ammonium salt introduces risks associated with ammonia-like compounds. These can cause irritation to the eyes, skin, and respiratory system.[2] In aqueous solutions, they can be corrosive.

• Trimethylsilylacetylene Group: The trimethylsilylacetylene moiety suggests potential flammability hazards. Similar compounds, like (Trimethylsilyl)acetylene, are classified as highly flammable liquids and vapors.[3]

Given this composite hazard profile, a cautious approach is warranted, assuming the compound is harmful, irritant, and potentially flammable.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is crucial to minimize exposure risk. The following table summarizes the recommended PPE for handling Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

Protection Type	Specific Recommendations	Rationale	Applicable Standards
Eye and Face Protection	Tightly fitting safety goggles with side-shields. A face shield is required when there is a risk of splashing or when handling larger quantities.	Protects against splashes, aerosols, and dust that can cause serious eye irritation or damage.[4][5]	EN 166 (EU) or NIOSH (US) approved.[5]
Skin Protection	Chemical-resistant, impervious gloves (e.g., Nitrile, Neoprene). A long-sleeved laboratory coat is mandatory. For significant exposure risk, consider an impervious apron or suit.	Prevents skin contact, which may lead to irritation or absorption of the compound.[2][6]	Follow manufacturer's specifications for chemical resistance.
Respiratory Protection	Not typically required for small-scale laboratory use with adequate ventilation (e.g., certified chemical fume hood). For larger quantities, in poorly ventilated areas, or if aerosolization is possible, a NIOSH/MSHA or European Standard EN 136 approved respirator with an appropriate cartridge is recommended.	Mitigates the risk of inhaling airborne particles or vapors that may cause respiratory tract irritation.[7]	Follow a comprehensive respiratory protection program.

Safe Handling and Operational Workflow

Adherence to a strict operational workflow is critical for minimizing risk. The following step-by-step guide outlines the essential procedures for handling Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

• Designated Work Area: All handling of this compound should occur in a designated area, such as a certified chemical fume hood, to control airborne exposure.[8]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and have been recently tested.

• Gather Materials: Before starting, assemble all necessary equipment, including PPE, spill containment materials, and waste containers.

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Weighing and Aliquoting: If working with a solid, perform all weighing and transfers within the fume hood to contain any dust.

• Dissolution: The compound may be dissolved in DMSO, water, ethanol, or DMF.[1] When dissolving, add the solvent slowly to the compound to avoid splashing.

• Reactions and Manipulations: Conduct all subsequent experimental steps within the fume hood. Use appropriate glassware and equipment to prevent spills and breakage.

• Post-Handling: After completing the work, decontaminate the work surface and any equipment used.

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.

• Spill: For a small spill, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For a large spill, evacuate the area and contact your institution's environmental health and safety department.

Disposal Plan: Responsible Waste Management

Proper disposal of Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All waste contaminated with this compound, including unused product, solutions, and contaminated lab supplies (e.g., gloves, pipette tips), must be collected as hazardous waste.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium."[9]

• Containerization: Use a dedicated, leak-proof, and sealed container for waste collection. Do not overfill the container, leaving at least 10% headspace.[10]

• Storage: Store the waste container in a designated, secure area, away from incompatible materials, until it can be collected by a licensed hazardous waste disposal contractor.[9]

• Empty Containers: Empty containers that held the pure compound should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous waste.[8]

Visual Workflow and Logical Relationships

The following diagrams illustrate the key workflows for safe handling and emergency response.

Caption: Safe Handling Workflow for Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium.

Caption: Emergency Response Protocol for Exposure Incidents.

References

• Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025).
• What are the safety precautions when handling laboratory ammonia? - Blog. (2025).
• Anhydrous Ammonia Safety: Protect Workers and Prevent Hazards - SafetyMadeSimple. (n.d.).
• Tenofovir Disoproxil Fumarate Patient Drug Record | NIH - Clinical Info .HIV.gov. (n.d.).
• PPE Requirements for Ammonia - CDC. (2009).
• Essential Safety and Handling Guide for Tenofovir Disoproxil Fumarate (TDF) - Benchchem. (2025).
• Tenofovir SAFETY DATA SHEET. (2015).
• tenofovir disoproxil fumarate tablets - accessdata.fda.gov. (n.d.).
• eTools : Ammonia Refrigeration - General Safety - OSHA. (n.d.).
• Tenofovir disoproxil fumarate - European Directorate for the Quality of Medicines & HealthCare. (n.d.).
• Tenofovir-C3-O-C12-trimethylsilylacetylene ammonium | HIV抑制剂| CAS 2611373-74-9. (n.d.).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).
• SAFETY DATA SHEET - Fisher Scientific. (2015).
• SAFETY DATA SHEET - Sigma-Aldrich. (2025).
• Chemical Waste Disposal Guidelines - Emory University. (n.d.).
• Hazardous Waste and Disposal Considerations - American Chemical Society. (n.d.).
• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. (n.d.).
• How To Dispose Of Silica Gel UK? - Chemistry For Everyone - YouTube. (2025).
• Guide to the Disposal of Chemically Stabilized and Solidified Waste. (n.d.).
• Preparation and properties of silicon-containing arylacetylene resin/benzoxazines blends | Request PDF - ResearchGate. (2025).
• Process for Synthesizing Silylated Polyalkenamers. - DTIC. (1983).

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